5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid

Core Science & Biosynthesis

Chemical Structure and Properties of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid: A Comprehensive Guide for Peptidomimetic Drug Design

Executive Summary

The transition from native peptides to therapeutically viable drugs is historically hindered by poor oral bioavailability, rapid proteolytic degradation, and high conformational flexibility. To overcome these pharmacokinetic bottlenecks, medicinal chemists increasingly rely on non-proteinogenic amino acids and heterocyclic dipeptide isosteres. 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid has emerged as a critical bifunctional building block in this domain. By acting as a conformationally restricted, protease-resistant scaffold, this compound allows researchers to engineer advanced peptidomimetics with locked pharmacophores and enhanced target affinity.

This technical whitepaper provides an in-depth analysis of its chemical architecture, pharmacological utility, and the precise experimental workflows required to incorporate it into solid-phase peptide synthesis (SPPS).

Chemical Identity & Structural Architecture

5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid is a heterocyclic, non-proteinogenic amino acid. Its molecular architecture is defined by a central 1,3-oxazole ring, substituted at the C4 position with a carboxylic acid and at the C5 position with a 1-aminoethyl group.

Structurally, this molecule serves as a highly specialized dipeptide isostere . The 1-aminoethyl group at C5 perfectly mimics the

-carbon and side chain of an Alanine residue. Meanwhile, the planar, heteroaromatic oxazole ring acts as a rigid surrogate for a native amide (peptide) bond. This structural homology allows the compound to be seamlessly integrated into peptide backbones, effectively replacing an "Ala-Xaa" sequence with a protease-proof, conformationally locked analog [1].

Physicochemical Profiling

To facilitate experimental design, the quantitative properties of the compound and its specific enantiomeric forms are summarized below.

Property	Value / Description
Compound Name	5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid
CAS Number (Racemic)	1784340-66-4
CAS Number (1R-enantiomer)	2137136-17-3
Molecular Formula	C₆H₈N₂O₃
Molecular Weight	156.14 g/mol
Core Scaffold	1,3-oxazole (Heteroaromatic)
Key Functionalities	C4-Carboxylic Acid, C5-Primary Amine
Solubility	Soluble in Methanol, DMF, DMSO; Insoluble in non-polar solvents
Role in Synthesis	Bifunctional SPPS Building Block / Dipeptide Isostere

Pharmacological Significance: The Oxazole Scaffold

The incorporation of 1,3-oxazole rings into peptide backbones is a field-proven strategy in the development of antimicrobial and anticancer therapeutics, as seen in naturally occurring marine cyclic peptides like Dendroamide A and the bacterial toxin Microcin B17 [2, 3].

Causality of Pharmacological Enhancement

• Conformational Restriction: Native linear peptides suffer from high entropic penalties upon binding to their targets due to free rotation around their

  and dihedral angles. The rigid oxazole ring locks the local peptide backbone into a specific geometry (often promoting -turn formations), drastically reducing the entropic cost of binding and increasing target affinity [4].

• Proteolytic Stability: Endogenous proteases recognize and cleave standard amide bonds. By replacing the labile amide bond with a heteroaromatic oxazole ring, the resulting peptidomimetic becomes entirely invisible to proteolytic enzymes, extending the in vivo half-life from minutes to hours [5].

• Lipophilicity Modulation: The oxazole ring reduces the number of hydrogen bond donors in the peptide backbone (by eliminating an amide NH), which significantly increases the overall lipophilicity and membrane permeability of the molecule, enhancing oral bioavailability.

Mechanistic pathway of oxazole-mediated pharmacological enhancement.

Experimental Methodology: SPPS Integration

Integrating 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid into a peptide chain requires careful optimization of Solid-Phase Peptide Synthesis (SPPS) protocols. Because the C4-carboxylic acid is conjugated directly to the electron-withdrawing oxazole ring, its electrophilicity is reduced compared to standard aliphatic amino acids. Furthermore, the adjacent C5 substituent introduces significant steric hindrance.

To overcome these barriers, the following self-validating protocol utilizes highly reactive coupling chemistry.

Pre-requisite Preparation

Prior to SPPS, the primary amine of the 1-aminoethyl group must be protected with an Fmoc (Fluorenylmethyloxycarbonyl) group to prevent self-polymerization, yielding Fmoc-5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid .

Step-by-Step Coupling Protocol

Step 1: Resin Swelling

• Procedure: Suspend the peptide-bound solid support (e.g., Rink Amide resin) in a 1:1 mixture of Dimethylformamide (DMF) and Dichloromethane (DCM) for 30 minutes.

• Causality: DCM expands the hydrophobic polystyrene matrix of the resin, while DMF solvates the polar peptide backbone. This dual-solvent approach maximizes the accessibility of the reactive N-terminus for the incoming oxazole building block.

Step 2: Fmoc Deprotection

• Procedure: Treat the resin with 20% Piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5×).

• Causality: Piperidine acts as a mild base, deprotonating the fluorene ring and triggering an E1cB elimination mechanism to expose the free primary amine on the resin.

Step 3: Activation and Coupling

• Procedure: In a separate vial, dissolve 3.0 equivalents of Fmoc-5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid and 2.9 equivalents of HATU in DMF. Add 6.0 equivalents of DIPEA (N,N-Diisopropylethylamine). Stir for 2 minutes to pre-activate, then add the solution to the resin. Agitate for 2 hours at room temperature.

• Causality: Standard coupling agents (like DIC/HOBt) often fail here due to the electronic deactivation of the oxazole-bound carboxyl group. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which easily overcomes both the electronic deficiency and the steric bulk of the oxazole ring [4]. DIPEA provides the necessary basic environment without acting as a competing nucleophile.

Step 4: Self-Validation (Kaiser Test)

• Procedure: Remove a few resin beads and apply the Kaiser (ninhydrin) test.

• Causality & Trustworthiness: This step creates a self-validating feedback loop. If the beads turn blue, free amines remain, indicating incomplete coupling due to steric hindrance. The system dictates an immediate double-coupling step using a different solvent (e.g., NMP) or elevated temperature (microwave assistance). If the beads remain yellow, the coupling is successful, and the synthesis proceeds.

Step 5: Cleavage and Global Deprotection

• Procedure: Treat the resin with a cleavage cocktail of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% Water for 2 hours.

• Causality: TFA breaks the ester/amide anchor to the resin and removes any acid-labile side-chain protecting groups. The oxazole ring is highly stable under strongly acidic conditions and remains completely intact during this harsh cleavage step.

Workflow for incorporating 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid via SPPS.

References

• Macrooxazoles A–D, New 2,5-Disubstituted Oxazole-4-Carboxylic Acid Derivatives from the Plant Pathogenic Fungus Phoma macrostoma MDPI - Microorganisms [Link]

• Fragments of the Bacterial Toxin Microcin B17 as Gyrase Poisons PMC - National Institutes of Health (NIH)[Link]

• Recent Progress of the Synthetic Studies of Biologically Active Marine Cyclic Peptides and Depsipeptides Chemical Reviews - ACS Publications [Link]

• Short Cationic Peptidomimetic Antimicrobials MDPI - Pharmaceuticals [Link]

Engineering Protease-Resistant Peptidomimetics: The Role of 1,3-Oxazole-4-Carboxylic Acid Derivatives

Executive Summary

The transition from native peptides to peptidomimetics represents a critical paradigm shift in modern drug discovery. While native peptides offer high target specificity, their clinical utility is severely bottlenecked by rapid proteolytic degradation and poor membrane permeability. To overcome these limitations, medicinal chemists employ isosteric replacements. Among the most privileged scaffolds for this purpose are 1,3-oxazole-4-carboxylic acid derivatives . By acting as conformationally restricted trans-amide bond surrogates, these heterocycles lock the peptide backbone into bioactive conformations while conferring absolute resistance to enzymatic cleavage.

Structural Rationale: 1,3-Oxazole-4-Carboxylic Acid as a Peptide Isostere

The rationale for incorporating 1,3-oxazole-4-carboxylic acid into a peptide backbone is rooted in its unique electronic and steric properties:

• Electronic Mimicry: The dipole moment of the 1,3-oxazole ring closely matches that of a native trans-amide bond. Furthermore, the nitrogen and oxygen atoms within the ring act as potent hydrogen bond acceptors, participating in crucial target-binding interactions and enabling peptide-protein recognition 1[1].

• Conformational Restriction: The planar, aromatic nature of the oxazole ring restricts the

  and dihedral angles of the peptide backbone. This rigidity reduces the entropic penalty upon binding to the target receptor and can induce specific secondary structures, such as -turns.

• Proteolytic Stability: By replacing the scissile amide bond with a heterocyclic ring, the peptidomimetic becomes entirely resistant to proteolytic cleavage, drastically extending its plasma half-life.

Logical workflow of peptidomimetic design using oxazole isosteres.

Synthetic Methodologies for Oxazole-Based Peptidomimetics

Synthesizing 1,3-oxazole-4-carboxylic acid derivatives often relies on a biomimetic approach, mimicking the post-translational modifications seen in marine organisms 1[1]. The parallel synthesis of bis-oxazole peptidomimetics starting from Boc-amino acids and Serine-methyl ester is a highly validated route 2[2]. Alternative advanced methods include the Fe(II)-catalyzed isomerization of isoxazoles to yield oxazole-4-carboxylic acids 3[3].

Step-by-step synthetic pathway for generating oxazole-based peptidomimetics.

Validated Experimental Protocol: Synthesis of a 1,3-Oxazole-4-Carboxylate Surrogate

Prerequisites & Causality: The primary mode of failure in oxazole peptidomimetic synthesis is the racemization of the

-chiral center during cyclodehydration. To prevent this, we avoid harsh acidic conditions and instead utilize a fluorinating agent like Diethylaminosulfur trifluoride (DAST) at cryogenic temperatures. This activates the -hydroxyl group for intramolecular displacement by the amide carbonyl oxygen via a concerted mechanism, preserving stereochemical integrity.

• Step 1: Dipeptide Assembly (Amide Coupling)

  • Procedure: Dissolve N-Boc-protected amino acid (1.0 eq) and L-serine methyl ester hydrochloride (1.1 eq) in anhydrous DMF. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and DIPEA (2.5 eq). Stir at room temperature for 12 hours.

  • Self-Validation: Monitor by LC-MS. The reaction is complete when the mass of the starting Boc-amino acid is fully depleted. Extract with EtOAc and wash with 1M HCl and saturated NaHCO

    to remove coupling byproducts.

• Step 2: Cyclodehydration to Oxazoline

  • Procedure: Dissolve the resulting

    -hydroxy amide in anhydrous CH Cl and cool to -78 °C under an inert argon atmosphere. Dropwise add DAST (1.2 eq). Stir for 2 hours at -78 °C, then slowly warm to room temperature. Quench with saturated NaHCO .

  • Causality: DAST converts the hydroxyl into a good leaving group. The cryogenic temperature traps the intermediate and prevents base-catalyzed epimerization of the

    -carbon.

• Step 3: Aromatization (Oxidation to Oxazole)

  • Procedure: Dissolve the crude oxazoline in CH

    Cl . Add DBU (3.0 eq) and CuBr (3.0 eq). Stir at room temperature for 8 hours.

  • Causality: The base (DBU) abstracts the acidic proton at the C4 position of the oxazoline, and the mild oxidant (CuBr

    ) facilitates the removal of the remaining electrons/protons to yield the fully aromatic 1,3-oxazole-4-carboxylate core without cleaving the sensitive Boc-protecting groups.

  • Self-Validation: Perform Chiral HPLC on the purified product. Compare the retention time against a racemic standard to confirm enantiomeric excess (ee > 98%).

Biological Applications and Quantitative Efficacy

1,3-oxazole-4-carboxylic acid derivatives have shown profound efficacy across multiple therapeutic areas. For instance, they have been successfully incorporated into Mannose-binding lectin-associated serine protease (MASP) inhibitory compounds, demonstrating potent activity for the treatment of renal and cardiovascular disorders 4[4]. Furthermore, natural derivatives like Macrooxazoles A-D, isolated from the plant pathogenic fungus Phoma macrostoma, exhibit significant antibiofilm activities against Staphylococcus aureus5[5].

Table 1: Comparative Pharmacological Metrics of Native Peptides vs. Oxazole-4-Carboxylic Acid Peptidomimetics

Compound Class	Biological Target	Quantitative Efficacy	Pharmacological Advantage	Reference
Native Peptides (Baseline)	Various Receptors	High Affinity (nM)	Rapid proteolysis (t < 10 min)	N/A
MASP Inhibitory Compounds	MASP-2 (Serine Protease)	High potency (IC )	Enhanced renal stability	4[4]
Bis-oxazole Peptidomimetics	Protein-Protein Interactions	High synthetic yield (17–51%)	Conformationally locked -turn	[[2]](2]
Macrooxazoles A-D	S. aureus Biofilm	75-79% inhibition at 250 µg/mL	Natural resistance to proteases	5[5]

Conclusion

The strategic incorporation of 1,3-oxazole-4-carboxylic acid derivatives into peptide backbones elegantly solves the pharmacokinetic liabilities of native peptides. By providing a rigid, proteolytically stable, and electronically similar surrogate to the trans-amide bond, this privileged scaffold empowers the development of next-generation therapeutics capable of targeting complex protein-protein interactions and resistant microbial biofilms.

References

• Source: google.
• Source: nih.
• Source: mdpi.
• Source: researchgate.
• Source: nih.

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• 4. WO2020225095A1 - Masp inhibitory compounds and uses thereof - Google Patents [patents.google.com]
• 5. Macrooxazoles A-D, New 2,5-Disubstituted Oxazole-4-Carboxylic Acid Derivatives from the Plant Pathogenic Fungus Phoma macrostoma - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biological Activity of 5-Substituted Oxazole Amino Acid Analogs

Foreword: The Oxazole Scaffold as a Privileged Motif in Medicinal Chemistry

The oxazole, a five-membered aromatic heterocycle featuring oxygen and nitrogen atoms, represents a cornerstone in modern drug discovery.[1] Its unique electronic and structural properties allow it to serve as a versatile scaffold, capable of engaging with a multitude of biological targets through various non-covalent interactions.[2][3] The planarity of the oxazole ring, combined with its capacity for hydrogen bonding and its function as a bioisostere for amide or peptide bonds, makes it an exceptionally "privileged" structure in the design of novel therapeutic agents.[2] This guide delves into a specific, highly promising subclass: 5-substituted oxazole amino acid analogs. By tethering the pharmacologically rich oxazole core to the fundamental building blocks of life, amino acids, researchers can unlock new avenues for modulating biological systems with enhanced specificity and efficacy. This document serves as a technical exploration for fellow researchers, scientists, and drug development professionals, aiming to illuminate the synthesis, mechanisms of action, and therapeutic potential of these fascinating hybrid molecules.

Section 1: Synthetic Strategies - Building the Core Moiety

The biological evaluation of any novel compound class begins with its synthesis. The choice of synthetic route is paramount, as it dictates yield, purity, and the feasibility of creating a diverse library of analogs for structure-activity relationship (SAR) studies. For 5-substituted oxazoles, the van Leusen oxazole synthesis is a particularly powerful and widely adopted method due to its mild conditions and tolerance of various functional groups.[4][5]

Causality in Synthesis: Why the van Leusen Reaction?

The van Leusen reaction utilizes an aldehyde and tosylmethyl isocyanide (TosMIC) as key precursors.[4][6] This approach is advantageous for several reasons:

• Direct C5-Substitution: The aldehyde component directly becomes the C5 substituent of the resulting oxazole ring, making it an ideal strategy for generating 5-substituted libraries.[5]

• High Convergence: It is a one-pot reaction that efficiently assembles the heterocyclic core.[4]

• Mild Conditions: The reaction typically proceeds under basic conditions (like K₂CO₃) in an alcoholic solvent (like methanol), which preserves the integrity of sensitive functional groups often present in amino acid derivatives.[4]

Experimental Protocol: Van Leusen Synthesis of a 5-Aryl Oxazole Intermediate

This protocol provides a representative, self-validating workflow for synthesizing a 5-substituted oxazole, which can then be coupled to an amino acid derivative.

Objective: To synthesize 5-(4-chlorophenyl)oxazole from 4-chlorobenzaldehyde and TosMIC.

Materials:

• 4-chlorobenzaldehyde

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃), anhydrous

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chlorobenzaldehyde (1.41 g, 10 mmol) and TosMIC (1.95 g, 10 mmol).

• Solvent and Base Addition: Add anhydrous methanol (40 mL) to the flask. While stirring, add anhydrous potassium carbonate (2.76 g, 20 mmol) in one portion. The addition of the base is the key initiator of the reaction, deprotonating the active methylene group of TosMIC.

• Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 2-3 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup - Quenching and Extraction: After cooling to room temperature, remove the methanol under reduced pressure using a rotary evaporator. To the resulting residue, add dichloromethane (50 mL) and saturated NaHCO₃ solution (30 mL). Transfer the mixture to a separatory funnel, shake well, and separate the layers. Extract the aqueous layer with DCM (2 x 25 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 30 mL). The brine wash removes residual water and inorganic salts. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the MgSO₄ and concentrate the filtrate in vacuo. Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

• Characterization: Combine the pure fractions, remove the solvent, and characterize the resulting white solid (5-(4-chlorophenyl)oxazole) by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Section 2: Anticancer Activity - Targeting Cellular Proliferation and Survival

Oxazole derivatives have emerged as potent anticancer agents, demonstrating efficacy against a wide array of cancer cell lines, with many derivatives showing IC₅₀ values in the nanomolar range.[7][8] Their mechanisms are diverse, often targeting fundamental processes required for tumor growth and survival.[9]

Key Mechanisms of Anticancer Action

• Inhibition of Tubulin Polymerization: Certain oxazole analogs function as antimitotic agents. They bind to tubulin, the protein subunit of microtubules, disrupting the dynamic instability of the microtubule network.[7][9] This interference leads to cell cycle arrest, typically in the G2/M phase, and ultimately triggers apoptosis (programmed cell death).[8]

• Enzyme Inhibition: Oxazoles can be designed to fit into the active sites of critical enzymes. Targets include protein kinases, DNA topoisomerases, and histone deacetylases (HDACs).[7][9] Inhibition of these enzymes disrupts signaling pathways, DNA replication, and gene expression, respectively.

• Inhibition of Key Signaling Pathways: Many cancers are driven by the dysregulation of signaling pathways that control cell growth and survival. Oxazole derivatives have been shown to effectively inhibit crucial pathways such as the STAT3 and PI3K/Akt pathways.[7][8]

Deep Dive: The PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell proliferation, growth, and survival. Its hyperactivity is a common feature in many human cancers, making it a prime target for therapeutic intervention. 5-substituted oxazole amino acid analogs can be rationally designed to inhibit key kinases within this cascade, such as PI3K itself or Akt.

Caption: Inhibition of the PI3K/Akt signaling pathway by an oxazole analog.

Structure-Activity Relationship (SAR) Insights

SAR studies reveal how molecular structure relates to biological activity, guiding the rational design of more potent compounds.[10] For 5-substituted oxazoles, several trends have been observed:

• Aromatic Substituents at C5: The presence of an aryl or heteroaryl group at the 5-position is often crucial for high anticancer potency.[7]

• Halogenation: The addition of halogens (e.g., Cl, F) to the C5-phenyl ring can significantly enhance activity, likely by improving binding interactions within the target protein's active site.[11]

• The Amino Acid Moiety: The choice of amino acid is not merely a passive linker. It influences solubility, cell permeability, and can provide additional interaction points with the target protein, thereby modulating both potency and selectivity.

Compound Class	C5-Substituent	Amino Acid	Target Cell Line	IC₅₀ (µM)	Reference
Oxazole-Benzamide	5-Haloaryl	N/A	S. aureus	< 1 µg/mL (MIC)	[12]
Diaryl Oxazole	Phenyl	N/A	Various	Nanomolar	[7]
Oxadiazole Hybrid	Phenyl	N/A	MCF-7	1.18 - 10.5	[13]
Oxazole-Pyrimidine	Imidazolyl	N/A	Various	Potent	[3]
This table summarizes representative data for oxazole-related compounds to illustrate potency ranges. Specific data for amino acid analogs must be determined experimentally.

Experimental Protocol: Cell Viability (MTT) Assay

Objective: To determine the cytotoxic effect of a 5-substituted oxazole amino acid analog on a human cancer cell line (e.g., MCF-7 breast cancer cells).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.

Materials:

• MCF-7 cells

• DMEM media supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 96-well cell culture plates

• Test compound (dissolved in DMSO, then diluted in media)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader (absorbance at 570 nm)

Step-by-Step Methodology:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells for "untreated" (media only) and "vehicle" (media with 0.5% DMSO) controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Section 3: Antimicrobial Activity - Combating Pathogenic Microbes

The rise of multidrug-resistant pathogens presents a major global health crisis, necessitating the discovery of new antimicrobial agents.[14] Oxazole derivatives, including amino acid analogs, have shown significant promise as both antibacterial and antifungal agents.[14][15][16]

Key Mechanisms of Antimicrobial Action

• Enzyme Inhibition: A primary mechanism is the inhibition of essential bacterial enzymes. A well-studied example is the inhibition of FtsZ, a crucial protein in bacterial cell division.[12] Analogs that bind to FtsZ prevent its polymerization, thereby blocking cytokinesis and leading to bacterial cell death.

• Biofilm Disruption: Bacterial biofilms are structured communities of cells that are notoriously resistant to conventional antibiotics. Certain oxazole-based compounds have demonstrated the ability to inhibit biofilm formation or disrupt existing biofilms, rendering the bacteria more susceptible to treatment.[14]

Caption: A logical workflow for antimicrobial screening of oxazole analogs.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Objective: To determine the MIC of a test compound against a specific bacterial strain (e.g., Staphylococcus aureus). The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

• S. aureus strain (e.g., ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well sterile microtiter plates

• Test compound stock solution in DMSO

• Bacterial inoculum standardized to ~5 x 10⁵ CFU/mL

Step-by-Step Methodology:

• Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of the test compound in CAMHB. Start with a high concentration (e.g., 128 µg/mL) and dilute down the plate, leaving the last column as a growth control (no compound). The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in CAMHB to achieve the final target inoculum density of 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate. The final volume in each well is now 100 µL.

• Controls: Include a sterility control (broth only, no bacteria) and a growth control (broth with bacteria, no compound).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC: After incubation, examine the plate for bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which there is no visible growth.

Section 4: Conclusion and Future Perspectives

5-substituted oxazole amino acid analogs stand at the intersection of privileged scaffold chemistry and biomimetic design. The synthetic accessibility, particularly via the van Leusen synthesis, allows for the creation of diverse chemical libraries tailored for specific biological targets. The potent anticancer and antimicrobial activities observed underscore the vast therapeutic potential of this compound class.[1][17]

Future research should focus on:

• Expanding the Amino Acid Palette: Exploring a wider range of natural and unnatural amino acids to fine-tune pharmacokinetic properties and target engagement.

• Multi-Targeting Analogs: Designing single molecules that can inhibit multiple nodes in a disease pathway (e.g., inhibiting both PI3K and mTOR).

• In Vivo Efficacy and Safety: Moving the most promising in vitro hits into preclinical animal models to assess their efficacy, toxicity, and overall drug-like properties.

The data and protocols presented in this guide provide a robust framework for researchers to build upon, fostering further investigation and optimization of oxazole-based compounds for clinical translation.

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• 12. Design, synthesis and structure-activity relationships of substituted oxazole-benzamide antibacterial inhibitors of FtsZ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A two-decade overview of oxadiazole derivatives as promising anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03702F [pubs.rsc.org]
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• 15. semanticscholar.org [semanticscholar.org]
• 16. iajps.com [iajps.com]
• 17. researchgate.net [researchgate.net]

Conformational Constraints of Oxazole Rings in Peptide Backbones

This guide serves as a technical deep-dive into the structural, synthetic, and functional implications of incorporating oxazole rings into peptide backbones. It is designed for medicinal chemists and structural biologists seeking to leverage heterocyclic constraints for lead optimization.

Technical Whitepaper | Version 2.0

Executive Summary: The Rigidification Paradigm

In the development of peptide therapeutics, the entropic penalty of binding is a critical barrier. Linear peptides, with their high degrees of freedom, often suffer from poor affinity and rapid proteolytic degradation. The incorporation of 1,3-oxazole rings acts as a "conformational lock," restricting the

(phi) and (psi) torsion angles of the backbone. Unlike simple amide bond isosteres, the oxazole ring introduces a planar, aromatic constraint that eliminates the hydrogen bond donor capability of the amide nitrogen while retaining a hydrogen bond acceptor. This modification forces the peptide into specific secondary structures—predominantly extended -strand-like or specific turn geometries—thereby enhancing metabolic stability and membrane permeability.

Structural Mechanics & Conformational Locking

The Oxazole vs. Amide Bond

The oxazole ring does not merely replace the peptide bond; it fundamentally alters the local electronic and steric environment.

• Planarity: The oxazole ring is aromatic and planar. When integrated into a peptide, it forces the

  equivalent atoms into a rigid coplanar arrangement.

• Hydrogen Bonding: The amide

  is replaced by the oxazole oxygen (O1) and nitrogen (N3). The N3 atom is a weak base and a good hydrogen bond acceptor. Crucially, the absence of the NH donor prevents the formation of canonical -helices in the immediate vicinity, often nucleating turns or extended structures.

• Dipole Moment: The dipole of the oxazole ring aligns differently than the amide bond, altering the electrostatic potential surface of the peptide, which can significantly impact membrane permeability (the "chameleon" effect).

Table 1: Bioisosteric Comparison (Amide vs. 1,3-Oxazole)

Feature	Peptide Amide Bond (-CONH-)	1,3-Oxazole Constraint	Impact on Backbone
Geometry	Planar (usually trans, )	Planar, Rigid Heterocycle	Locks effectively; restricts .
H-Bond Donor	Yes (NH)	No	Disrupts H-bond networks requiring donors.
H-Bond Acceptor	Yes (C=O)	Yes (N3)	N3 can accept H-bonds (e.g., intramolecularly).
Rotational Freedom	Restricted ; free	Locked internal rotation	Reduces entropic penalty of binding.
Proteolytic Stability	Low (Trypsin/Chymotrypsin cleavage)	High	Unrecognized by standard proteases.

The Conformation and Locking

Experimental data (NMR and X-ray) suggests that oxazole-amino acids (e.g., Oxazole-Alanine) preferentially adopt a stable

conformation .[1][2]

• Torsion Angles:

  to , to .[1][2][3]

• Mechanism: This conformation is stabilized by a characteristic intramolecular hydrogen bond between the amide NH of the preceding residue and the oxazole nitrogen (N3). This creates a pseudo-macrocyclic 6-membered ring effect, locally freezing the backbone.

Figure 1: The "Oxazole Lock" mechanism showing the intramolecular hydrogen bond stabilizing the extended conformation.

Synthetic Integration Methodologies

Synthesizing oxazole-containing peptides requires robust protocols that prevent racemization of the

-carbon. The most "application-ready" approach for medicinal chemistry is the Post-Translational Modification Mimicry (Cyclodehydration-Oxidation).

Protocol: Serine/Threonine Cyclodehydration Route

This method mimics the biosynthesis of natural products like Microcin B17. It allows for the installation of the oxazole moiety directly within a peptide sequence using standard Fmoc-chemistry building blocks.

Step-by-Step Methodology:

Target: Conversion of a Serine/Threonine residue within a peptide to an Oxazole.[4]

• Peptide Assembly: Synthesize the linear precursor on resin (e.g., Rink Amide) using standard Fmoc-SPPS. The residue to be converted must be Serine (for Oxazole) or Threonine (for Methyl-Oxazole) .

  • Critical Note: The side chain of the Ser/Thr must be unprotected or selectively deprotectable (e.g., Trt protected) while the N-terminus is protected.

• Cyclodehydration (Formation of Oxazoline):

  • Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride) or Burgess Reagent.

  • Protocol: Treat the resin-bound peptide (swollen in DCM) with Burgess reagent (2-3 equiv) at room temperature for 2-4 hours.

  • Mechanism:[4][5][6][7][8][9] The hydroxyl group attacks the preceding carbonyl carbon, eliminating water to form the 5-membered oxazoline ring.

• Oxidation (Oxazoline

  Oxazole):

  • Reagent: Bromotrichloromethane (

    ) and DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

  • Protocol: Suspend resin in DCM. Add DBU (5 equiv) and

    (5 equiv). Agitate at to RT for 3-6 hours.

  • Alternative: Copper(II) bromide (

    ) / DBU / HMTA for solution phase.

  • Validation: Cleave a micro-sample. The mass shift is -2 Da (loss of 2 hydrogens) relative to the oxazoline, and -20 Da (loss of

    ) relative to the starting Serine.

Figure 2: Synthetic workflow for on-resin generation of oxazole constraints.

Applications in Drug Discovery[10][11]

Macrocyclization & Membrane Permeability

Oxazoles are extensively used in the design of "heterocyclic macrocycles."

• The Problem: Standard peptide macrocycles often expose polar amide bonds to the solvent, limiting passive diffusion through the lipid bilayer.

• The Oxazole Solution: Replacing an amide with an oxazole reduces the Total Polar Surface Area (TPSA) by removing a donor. Furthermore, the rigidity prevents the exposure of polar groups ("hiding" them internally), a phenomenon observed in natural products like Telomestatin .

• Case Study: In the optimization of cyclic peptide inhibitors, replacing a Gly-Gly dipeptide segment with a single Oxazole amino acid often maintains the turn geometry while significantly boosting PAMPA (Parallel Artificial Membrane Permeability Assay) permeability.

Metabolic Stability

Peptides containing oxazoles are highly resistant to enzymatic hydrolysis. The oxazole ring cannot be cleaved by serine proteases or metalloproteases.

• Data Point: Analogs of Microcin B17 containing bis-oxazole motifs show half-lives (

  ) in human serum hours, compared to minutes for the linear all-amide precursor.

References

• Synthesis of thiazole, imidazole and oxazole containing amino acids for peptide backbone modification. Source: PubMed (NIH) URL:[Link]

• Conformational properties of oxazole-amino acids: effect of the intramolecular N-H[1][2][3]···N hydrogen bond. Source: Journal of Physical Chemistry B URL:[Link]

• Silver(i)-mediated oxazoline formation: a mild route to 2,4-oxazoles in peptides. Source: Chemical Science (RSC) URL:[5][Link]

• Naturally Occurring Oxazole-Containing Peptides. Source: Marine Drugs (MDPI) URL:[Link][10]

• Synthesis of sansalvamide A peptidomimetics: triazole, oxazole, thiazole, and pseudoproline containing compounds. Source: Bioorganic & Medicinal Chemistry URL:[Link]

Sources

• 1. Conformational properties of oxazole-amino acids: effect of the intramolecular N-H···N hydrogen bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Synthesis of sansalvamide A peptidomimetics: triazole, oxazole, thiazole, and pseudoproline containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemmethod.com [chemmethod.com]
• 10. mdpi.com [mdpi.com]

Physicochemical Stability of Aminoethyl-Oxazole Scaffolds: A Technical Guide for Drug Development

Executive Summary

In modern drug discovery, the oxazole ring is frequently deployed as a privileged bioisosteric replacement for amides and esters to improve metabolic stability and target binding affinity. When functionalized with an aminoethyl side chain—often to mimic endogenous neurotransmitters or to engage acidic residues in target binding pockets—the physicochemical dynamics of the scaffold shift dramatically. As a Senior Application Scientist, I approach the stability of aminoethyl-oxazole scaffolds not merely as a formulation hurdle, but as a predictable, quantifiable system governed by fundamental thermodynamics and kinetics. This guide deconstructs the structural vulnerabilities of these scaffolds and provides field-proven, self-validating protocols to profile and optimize their stability.

Physicochemical Properties & Mechanistic Causality

To predict degradation, we must first understand the electronic distribution of the scaffold. The oxazole ring is a planar, aromatic system containing six π-electrons. However, the presence of the oxygen and nitrogen heteroatoms draws electron density away from the carbon atoms, making oxazole an 1[1].

The addition of an aminoethyl group introduces a dual-pKa system that dictates the molecule's behavior in aqueous media. The oxazole nitrogen is a very weak base, with its2[2]. In contrast, the primary amine on the aminoethyl chain is highly basic (pKa ~9.5). At physiological pH (7.4), the amine is protonated while the oxazole ring remains neutral. This protonation significantly enhances aqueous solubility but alters the local electrostatic environment, potentially leaving the electron-deficient ring vulnerable to nucleophilic attack.

Table 1: Physicochemical Parameters of Aminoethyl-Oxazole vs. Unsubstituted Oxazole

Parameter	Unsubstituted Oxazole	4-(2-Aminoethyl)oxazole	Causality / Impact on Drug Design
Molecular Weight	69.06 g/mol	112.13 g/mol	Addition of aminoethyl increases MW but maintains the scaffold well within lead-like chemical space.
pKa (Conjugate Acid)	~0.8 (Oxazole N)	~0.8 (Oxazole N), ~9.5 (Primary Amine)	Dual-pKa system; the amine is protonated at physiological pH (7.4), drastically increasing aqueous solubility.
LogP	0.12	-0.45 (estimated at pH 7.4)	The protonated amine reduces lipophilicity, which may limit passive membrane permeability and require prodrug strategies.
Ring Acidity	C2 > C5 > C4	C2 > C5 > C4	The3[3], making the C2 position highly electrophilic and the primary site of instability.

Structural Vulnerabilities and Degradation Pathways

While thermally stable, oxazole rings exhibit severe vulnerability in highly acidic environments (e.g., gastric fluid, pH 1.2). The degradation mechanism is an acid-catalyzed hydrolysis. The process is initiated by the protonation of the N3 nitrogen on the oxazole ring. This protonation acts as an electron sink, severely increasing the electrophilicity of the adjacent C2 carbon.

Consequently, a 2[2], forming a transient tetrahedral intermediate. Subsequent tautomerization and ring-opening yield an amino ketone as the final degradation product. Understanding this causality is critical: if we can sterically or electronically protect the C2 position, we can arrest the entire degradation cascade.

Logical pathway of acid-catalyzed oxazole ring hydrolysis.

Self-Validating Experimental Protocol: Forced Degradation Profiling

To confidently advance an aminoethyl-oxazole candidate, we must subject it to a self-validating forced degradation study. A protocol is only "self-validating" if it includes internal checks for mass balance and uses orthogonal detection methods to prevent false positives.

Step-by-step experimental workflow for forced degradation profiling.

Step-by-Step Methodology: Acid-Catalyzed Degradation Kinetics

• Preparation of Stock Solutions:

  • Action: Dissolve the aminoethyl-oxazole API in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL.

  • Causality: Acetonitrile is aprotic and does not participate in solvolysis. Using protic solvents (like methanol) could lead to artifactual transesterification or etherification at the C2 position, confounding the stability data.

• Initiation of Acidic Stress:

  • Action: Dilute the stock 1:10 into 0.1 N HCl (pH ~1.0) pre-equilibrated at 40°C in a thermostated reaction vessel.

  • Causality: 40°C provides sufficient thermal energy to accelerate the specific acid-catalyzed hydrolysis mechanism without inducing non-specific, brute-force thermal pyrolysis that would never occur in vivo.

• Time-Course Sampling and Quenching:

  • Action: Extract 100 µL aliquots at t = 0, 1, 2, 4, 8, and 24 hours. Immediately quench by adding 10 µL of 1.0 N NaOH.

  • Causality: Neutralizing the pH instantly deprotonates the N3 nitrogen, halting the nucleophilic attack cascade. This effectively "freezes" the kinetic state of the sample, ensuring that the half-life determination is mathematically precise.

• Orthogonal Analysis (HPLC-UV/MS):

  • Action: Inject the quenched samples into an LC-MS system utilizing a C18 column. Monitor UV absorbance at 210 nm and ESI+ MS.

  • Causality: UV detection ensures accurate mass balance tracking (the sum of the API and degradation product peak areas should remain constant). Simultaneously, MS confirms the +18 Da mass shift, structurally validating that water addition and ring opening have occurred.

Scaffold Optimization Strategies

When experimental data reveals unacceptable degradation rates, structural optimization is required. By understanding the mechanism of failure, we can rationally design out the vulnerability.

Table 2: SAR Optimization Strategies for Scaffold Stability

Structural Modification	Target Vulnerability	Mechanistic Rationale
C2-Methylation	Acid-Catalyzed Hydrolysis	Adding a methyl or bulkier alkyl group at C2 provides steric hindrance, physically blocking the nucleophilic attack of water at the highly electrophilic carbon.
C5-Electron Donating Group (EDG)	Electrophilic Attack / Oxidation	EDGs (e.g., methoxy groups) increase the overall electron density of the ring, neutralizing the electron-deficient nature of the oxazole and reducing C2 electrophilicity.
N-Alkylation of Aminoethyl	Intramolecular Aminolysis	Converting the primary amine on the side chain to a secondary or tertiary amine increases steric bulk, preventing the side chain from looping back to attack the C2 position intramolecularly.

References

• Source: International Journal of Pharmaceutical Research and Applications (IJPRA)
• Technical Support Center: Degradation of 4-Propyl-1,3-oxazole under Acidic Conditions Source: Benchchem URL
• Source: Egyptian Journal of Basic and Applied Sciences (via Semantic Scholar)

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-Depth Technical Guide to the Metabolic Profiling of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic Acid Derivatives

Abstract

The 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid scaffold represents a class of compounds with significant potential in medicinal chemistry, often explored as constrained amino acid bioisosteres. For any drug candidate, a thorough understanding of its metabolic fate is a cornerstone of successful development, directly influencing its pharmacokinetic profile, efficacy, and safety. This guide provides researchers, scientists, and drug development professionals with a comprehensive technical framework for evaluating the metabolic profile of this specific chemical series. We will delve into the structurally predictable metabolic pathways, present detailed, field-proven experimental protocols for in vitro assessment, and discuss the interpretation of metabolic data to guide structure-activity relationship (SAR) and lead optimization. The methodologies described herein are designed to be self-validating, ensuring robust and reproducible data generation for critical project decisions.

The Strategic Imperative of Metabolic Profiling

In drug discovery, promising pharmacological activity is only one part of a successful candidate's story. The body's handling of a xenobiotic—its absorption, distribution, metabolism, and excretion (ADME)—is equally critical. Metabolism, the enzymatic conversion of a drug into different compounds (metabolites), is a primary mechanism of drug clearance and can profoundly impact a compound's half-life, bioavailability, and potential for drug-drug interactions (DDIs).[1][2][3] The liver is the principal site of drug metabolism, equipped with a vast arsenal of enzymes.[4][5]

For the 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid series, key questions that metabolic profiling must answer include:

• Metabolic Stability: How quickly is the parent compound eliminated by metabolic enzymes? A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that is too slowly metabolized could accumulate and cause toxicity.[3]

• Metabolic "Soft Spots": Which parts of the molecule are most susceptible to enzymatic attack? Identifying these sites allows medicinal chemists to make targeted structural modifications to improve stability.

• Metabolite Profile: What are the structures of the major metabolites? It is crucial to determine if metabolites are active, inactive, or potentially reactive/toxic.[6]

This guide provides the core principles and actionable protocols to address these questions systematically.

Predicted Metabolic Pathways: A Mechanistic Overview

The structure of 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid contains several functional groups that are known substrates for metabolic enzymes. A proactive analysis of these "structural alerts" allows for the prediction of likely metabolic transformations, which informs the design of analytical strategies for metabolite identification.

Metabolism is broadly divided into two phases: Phase I (functionalization) and Phase II (conjugation).[7]

Phase I Metabolism

Phase I reactions introduce or expose polar functional groups, primarily through oxidation, reduction, or hydrolysis.[8] For this oxazole series, oxidation reactions mediated by the Cytochrome P450 (CYP) superfamily of enzymes are expected to be dominant.[9]

• Oxidation of the Ethyl Side Chain: The aliphatic ethyl group is a potential site for hydroxylation.

• Oxidation of the Oxazole Ring: While generally stable, heterocyclic rings can undergo oxidative metabolism. This can include hydroxylation on the ring or, more dramatically, CYP-mediated ring cleavage.[10] For instance, studies on other heterocyclic systems like isoxazoles and oxadiazoles have shown that P450-mediated N-O bond cleavage or ring opening can occur.[10][11]

• Deamination: The primary amine of the aminoethyl group could potentially undergo oxidative deamination.

Phase II Metabolism

Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous polar molecules, which greatly increases water solubility and facilitates excretion.[7][8][12]

• Glucuronidation: The carboxylic acid moiety is a prime substrate for UDP-glucuronosyltransferase (UGT) enzymes, leading to the formation of an acyl glucuronide .[7] This is a critical pathway to monitor, as acyl glucuronides are known to be chemically reactive metabolites that can covalently bind to proteins, a mechanism hypothesized to be linked to idiosyncratic adverse drug reactions.[13][14][15][16]

• Amino Acid Conjugation: Carboxylic acids can also be conjugated with amino acids like glycine or taurine. This involves the activation of the carboxylic acid to a Coenzyme A thioester intermediate.[17]

• Sulfonation: The primary amine could be a substrate for sulfotransferases (SULTs).[7]

The following diagram illustrates these predicted pathways originating from the parent structure.

Caption: Predicted metabolic pathways for the title compound series.

Experimental Workflows for Metabolic Profiling

A tiered approach is recommended for efficiently characterizing the metabolic profile, starting with high-throughput in vitro screens and progressing to more complex studies for promising candidates.

Caption: Tiered experimental workflow for metabolic profiling.

In Vitro Metabolic Stability Assessment

The primary goal of these assays is to determine a compound's intrinsic clearance (CLint), which reflects the inherent ability of liver enzymes to metabolize the drug.[2][5][18]

• Causality & Rationale: This is the workhorse assay for early drug discovery.[19] Liver microsomes are subcellular fractions containing the endoplasmic reticulum, where most CYP enzymes reside.[5][20] By incubating the test compound with microsomes and the necessary cofactor (NADPH), we can specifically assess its stability against Phase I oxidative metabolism in a cost-effective, high-throughput manner.[19][21]

• Methodology:

  • Preparation: Thaw pooled liver microsomes (human, rat, etc.) on ice. Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Reaction Mixture: In a 96-well plate, combine phosphate buffer (pH 7.4), the test compound (final concentration typically 1 µM), and liver microsomes (final concentration typically 0.5 mg/mL).[20]

  • Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system. A parallel incubation without NADPH serves as a crucial negative control to check for non-enzymatic degradation.[20]

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an ice-cold 'quench' solution (e.g., acetonitrile or methanol) containing an internal standard.[19][21]

  • Sample Processing: Centrifuge the plate to precipitate the proteins. Transfer the supernatant to a new plate for analysis.

  • Analysis: Quantify the remaining parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[19]

• Data Analysis & Self-Validation:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the rate constant of elimination (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL microsomal protein).

  • The protocol is validated by including well-characterized positive control compounds (e.g., midazolam for high clearance, diclofenac for medium clearance) to ensure the enzymatic activity of the microsomal batch is within expected ranges.[21]

• Causality & Rationale: While microsomes are excellent for assessing CYP metabolism, they lack the full complement of metabolic machinery. Cryopreserved primary hepatocytes are considered the "gold standard" for in vitro metabolism studies because they contain both Phase I and Phase II enzymes, as well as transporters, providing a more physiologically relevant system.[4][5][22][23][24] This assay gives a more complete picture of a compound's overall hepatic clearance.

• Methodology:

  • Preparation: Thaw cryopreserved hepatocytes according to the supplier's protocol and determine cell viability (must be >80%). Resuspend cells in incubation medium to a specific density (e.g., 0.5-1.0 x 10^6 viable cells/mL).

  • Incubation: In a suspension format or as plated monolayers, add the test compound (typically 1 µM) to the hepatocyte suspension. Incubate at 37°C in a humidified incubator with 5% CO2, with gentle shaking for suspensions.

  • Time Points & Analysis: The sampling, quenching, and LC-MS/MS analysis steps are analogous to the microsomal assay.

• Data Analysis & Self-Validation: Data analysis for t½ and CLint is performed similarly to the microsomal assay, with CLint expressed in µL/min/10^6 cells. Positive controls (e.g., 7-hydroxycoumarin for Phase II activity) and negative controls (heat-inactivated hepatocytes) are essential for validating assay performance.

Metabolite Identification (MetID)

• Causality & Rationale: Once metabolic instability is confirmed, the next logical step is to identify the structures of the major metabolites. This is crucial for understanding the metabolic pathways, identifying potentially reactive species (like the acyl glucuronide), and guiding medicinal chemistry efforts to block metabolic soft spots. Hepatocytes are the preferred system for generating metabolites as they produce both Phase I and Phase II products.[24]

• Methodology:

  • Incubation: Perform a scaled-up version of the hepatocyte stability assay, often using a higher concentration of the test compound (e.g., 10 µM) to generate sufficient quantities of metabolites for detection. A single, longer time point (e.g., 60-120 minutes) is often used.

  • Sample Preparation: After quenching and centrifugation, the supernatant is concentrated to enrich the metabolites.

  • Analysis by High-Resolution Mass Spectrometry (HRMS): Analyze the sample using LC coupled to an HRMS instrument (e.g., Q-TOF or Orbitrap).[25]

  • Data Processing: The analytical workflow involves comparing the chromatograms of the t=0 sample with the incubated sample. Specialized software is used to search for potential metabolite peaks based on predicted mass shifts (e.g., +16 Da for hydroxylation, +176 Da for glucuronidation).[26]

  • Structural Elucidation: The structure of a potential metabolite is confirmed by analyzing its fragmentation pattern (MS/MS spectrum) and comparing it to the fragmentation of the parent compound.[25][27]

Data Presentation and Interpretation

For clear communication and decision-making, metabolic data should be summarized in a structured format.

Table 1: Summary of In Vitro Metabolic Profile

Compound ID	Assay System	t½ (min)	CLint	Major Metabolites Observed (Mass Shift)	Notes
Example-01	HLM (+NADPH)	25	55.4 µL/min/mg	M1 (+16), M2 (+16)	Moderate CYP-mediated clearance.
CryoHeps	15	92.4 µL/min/10⁶ cells	M1 (+16), M3 (+176)	Rapid clearance. Phase II (glucuronidation) is a major pathway.
Control-Verapamil	HLM (+NADPH)	< 5	> 277 µL/min/mg	-	High clearance control within spec.
Control-Diclofenac	HLM (+NADPH)	40	34.7 µL/min/mg	-	Med clearance control within spec.
HLM: Human Liver Microsomes; CryoHeps: Cryopreserved Human Hepatocytes

Interpreting the Results:

• High Clearance (e.g., t½ < 20 min in hepatocytes): Suggests the compound will likely have low oral bioavailability and a short half-life in vivo. The MetID data becomes critical. If M3 (+176 Da, acyl glucuronide) is the major metabolite, chemists may explore strategies to replace the carboxylic acid with a less metabolically labile bioisostere. If M1 (+16 Da, hydroxylation) is dominant, modifications near that "soft spot" could be attempted to block metabolism.

• Low to Moderate Clearance: These compounds have a higher probability of success from a pharmacokinetic standpoint. MetID is still important for safety assessment to ensure no structurally alerting or disproportionate metabolites are formed.

• Discrepancy between Microsomes and Hepatocytes: If a compound is stable in microsomes but unstable in hepatocytes (as in Example-01), it strongly implies that non-CYP pathways, such as Phase II conjugation (UGTs) or enzymes present in the cytosol, are the primary drivers of its clearance.[1]

Conclusion

A systematic and mechanistically-driven approach to metabolic profiling is indispensable in modern drug discovery. For the 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid series, the key liabilities are likely to be CYP-mediated oxidation and UGT-mediated glucuronidation of the carboxylic acid, the latter forming potentially reactive acyl glucuronide metabolites. By employing the tiered workflow and robust protocols detailed in this guide—progressing from high-throughput microsomal stability assays to comprehensive metabolite identification in hepatocytes—research teams can generate high-quality, interpretable data. This information is vital for guiding medicinal chemistry efforts, enabling the rational design of molecules with optimized pharmacokinetic properties and a higher probability of clinical success.

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• ADME Microsomal Stability Assay. (n.d.). BioDuro. [Link]

• Drug Metabolism: Unlocking the Mysteries of Drug Transformation within the Body. (n.d.). [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. (2024, August 29). TrAC Trends in Analytical Chemistry. [Link]

• The Role of Phase I and Phase II Metabolic Pathways in Pharmacokinetics. (n.d.). [Link]

• Phase II Drug Metabolism. (2022, September 8). Drug Discovery. [Link]

• Microsomal Stability - In Vitro Assay. (n.d.). Charnwood Discovery. [Link]

• Dalvie, D., et al. (2011). Novel cytochrome P450-mediated ring opening of the 1,3,4-oxadiazole in setileuton, a 5-lipoxygenase inhibitor. Drug metabolism and disposition, 39(5), 857-865. [Link]

• Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439. (2021, July 9). Medicines for Malaria Venture. [Link]

• Kamel, A. M., et al. (2006). Metabolism-dependent mutagenicity of a compound containing a piperazinyl indazole motif: role of a novel P450-mediated metabolic reaction involving a putative oxaziridine intermediate. Chemical research in toxicology, 19(9), 1201-1210. [Link]

• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. (n.d.). Tetrahedron Letters. [Link]

• Stepan, A. F., & Obach, R. S. (2021). Cytochrome P450 Metabolism. In The Medicinal Chemist's Guide to Solving ADMET Challenges (pp. 173-197). Royal Society of Chemistry. [Link]

• Mahmood, S. A., Mahdi, M. F., Raauf, A. M., & Aburjai, T. (2023). In silico Study of New Five-Membered Heterocyclic Derivatives Bearing (1,3,4-oxadiazole and 1,3,4-thiadiazole) As Promising Cyclooxygenase Inhibitors. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 24(3), 1-12. [Link]

• Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. (2025, October 29). Molecules. [Link]

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• 2. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 4. Hepatocytes as a tool in drug metabolism, transport and safety evaluations in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 6. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 7. drughunter.com [drughunter.com]
• 8. Drug metabolism - Wikipedia [en.wikipedia.org]
• 9. books.rsc.org [books.rsc.org]
• 10. Novel cytochrome P450-mediated ring opening of the 1,3,4-oxadiazole in setileuton, a 5-lipoxygenase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. longdom.org [longdom.org]
• 13. researchgate.net [researchgate.net]
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• 19. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 20. charnwooddiscovery.com [charnwooddiscovery.com]
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• 27. How Does LC-MS Identify Proteins and Metabolites? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating, and scalable synthetic protocol for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid, a highly privileged scaffold used in the development of conformationally restricted peptidomimetics.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid is achieved through a controlled, three-step linear sequence. Rather than relying on unpredictable late-stage functionalization, this protocol constructs the oxazole core directly from pre-functionalized acyclic precursors using a modified Schöllkopf oxazole synthesis[1].

• Step 1 (Cycloaddition): The core oxazole ring is formed by condensing ethyl isocyanoacetate with an activated derivative of N-Boc-alanine. We specifically utilize 1,1'-Carbonyldiimidazole (CDI) for carboxylic acid activation. Unlike thionyl chloride or oxalyl chloride, CDI produces neutral byproducts (imidazole and CO

  ), which prevents the premature acidic cleavage of the sensitive Boc protecting group[2]. Furthermore, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is selected to deprotonate the -carbon of ethyl isocyanoacetate. DBU provides a homogeneous, controlled generation of the nucleophilic carbanion, avoiding the isocyanide polymerization risks frequently associated with harsher, heterogeneous bases like NaH[3].

• Step 2 (Saponification): Mild hydrolysis of the ethyl ester is achieved using Lithium Hydroxide (LiOH) in a biphasic THF/Water system. This specific solvent ratio ensures complete solubility of the organic intermediate while preventing transesterification side reactions.

• Step 3 (Deprotection): Anhydrous 4M HCl in dioxane is utilized to cleave the Boc group. This reagent is explicitly chosen over Trifluoroacetic acid (TFA) because it yields a stable, highly crystalline hydrochloride salt. Avoiding TFA prevents the generation of residual trifluoroacetate salts, which notoriously interfere with downstream biological assays and peptide coupling workflows.

Workflow Visualization

Fig 1: Step-by-step synthetic workflow for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid.

Quantitative Data Summary

Table 1: Reaction Conditions and Expected Yields

Step	Transformation	Reagents & Solvents	Temp / Time	Expected Yield
1	Cycloaddition	N-Boc-Ala, CDI, Ethyl isocyanoacetate, DBU, THF	0 °C to 60 °C, 12 h	70–80%
2	Saponification	LiOH·H O, THF/H O (3:1)	RT, 4 h	85–95%
3	Deprotection	4M HCl in Dioxane	0 °C to RT, 3 h	>90%

Table 2: In-Process Control (IPC) Analytical Targets

Step	Target Intermediate	Exact Mass	LC-MS Target [M+H]	TLC Conditions (R )
1	Ethyl 5-(1-(Boc-amino)ethyl)-oxazole-4-carboxylate	284.14	285.1	Hexane/EtOAc 1:1 (~0.4)
2	5-(1-(Boc-amino)ethyl)-oxazole-4-carboxylic acid	256.11	257.1	DCM/MeOH 9:1 (~0.3)
3	5-(1-Aminoethyl)-oxazole-4-carboxylic acid (HCl salt)	156.05	157.1	Reverse Phase (C18)

Step-by-Step Experimental Protocols

Note: Every protocol below is designed as a self-validating system. Do not proceed to the subsequent step or workup phase until the In-Process Control (IPC) criteria are strictly met.

Protocol 1: Synthesis of Ethyl 5-(1-(tert-butoxycarbonylamino)ethyl)-1,3-oxazole-4-carboxylate

Scale: 10.0 mmol

• Activation: Dissolve N-Boc-Alanine (1.89 g, 10.0 mmol, 1.0 equiv) in anhydrous THF (30 mL) under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Add 1,1'-Carbonyldiimidazole (CDI) (1.78 g, 11.0 mmol, 1.1 equiv) portion-wise. Causality: Gradual addition controls the exothermic release of CO

  gas.

• Remove the ice bath and stir at room temperature for 1 hour until gas evolution completely ceases, ensuring full conversion to the acyl imidazole intermediate.

• Cycloaddition: In a separate dry flask, dissolve ethyl isocyanoacetate (1.36 g, 12.0 mmol, 1.2 equiv) and DBU (3.04 g, 20.0 mmol, 2.0 equiv) in anhydrous THF (10 mL).

• Add the isocyanoacetate solution dropwise to the acyl imidazole mixture. Heat the combined reaction mixture to 60 °C and stir for 12 hours.

• Self-Validation (IPC): Pull a 10

  L aliquot, dilute in MeCN, and analyze via LC-MS. Pass Criteria: Disappearance of the N-Boc-Ala mass and appearance of the dominant product peak at m/z 285.1 [M+H] .

• Workup: Concentrate the mixture under reduced pressure. Dilute the residue with EtOAc (100 mL). Wash sequentially with 1M HCl (30 mL) to remove imidazole and DBU, saturated aqueous NaHCO

  (30 mL), and brine (30 mL).

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate. Purify via flash column chromatography (Silica, gradient 10% to 50% EtOAc in Hexanes) to afford the pure ester.

Protocol 2: Mild Saponification to 5-(1-(tert-butoxycarbonylamino)ethyl)-1,3-oxazole-4-carboxylic acid

Scale: ~8.0 mmol (Based on Step 1 yield)

• Hydrolysis: Dissolve the purified ester from Step 1 (~2.27 g, 8.0 mmol) in a mixture of THF (24 mL) and deionized water (8 mL). Cool to 0 °C.

• Add Lithium hydroxide monohydrate (LiOH·H

  O) (1.0 g, 24.0 mmol, 3.0 equiv) in a single portion.

• Stir the biphasic mixture at room temperature for 4 hours.

• Self-Validation (IPC): Analyze via TLC (Hexane/EtOAc 1:1) and LC-MS. Pass Criteria: Complete consumption of the starting ester (R

  ~0.4) and appearance of the acid mass at m/z 257.1 [M+H] .

• Workup: Evaporate the THF under reduced pressure (water bath <35 °C to protect the Boc group).

• Cool the remaining aqueous layer to 0 °C and carefully acidify to pH ~3 using 1M KHSO

  or 1M HCl. Causality: Precise acidification is critical; pH >4 results in poor extraction yields, while pH <2 risks premature Boc cleavage.

• Extract the aqueous layer with EtOAc (3 × 40 mL). Combine the organic layers, wash with brine, dry over Na

  SO , and concentrate in vacuo to yield the intermediate acid as an off-white solid. Use directly in the next step without further purification.

Protocol 3: N-Boc Deprotection to 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid (HCl Salt)

Scale: ~7.5 mmol

• Cleavage: Suspend the Boc-protected acid from Step 2 (~1.92 g, 7.5 mmol) in anhydrous dichloromethane (DCM) (10 mL). Cool to 0 °C.

• Slowly add 4M HCl in Dioxane (15 mL, 60.0 mmol, excess) dropwise.

• Remove the cooling bath and stir vigorously at room temperature for 3 hours. A white precipitate will begin to form as the product crystallizes out of solution.

• Self-Validation (IPC): Take a small suspension sample, evaporate the solvent, dissolve in water/MeCN, and run LC-MS. Pass Criteria: Complete disappearance of m/z 257.1 and a clean, dominant peak at m/z 157.1 [M+H]

  .

• Workup: Add cold anhydrous diethyl ether (30 mL) to the reaction flask to maximize the precipitation of the hydrochloride salt.

• Filter the suspension through a sintered glass funnel. Wash the filter cake thoroughly with cold diethyl ether (2 × 15 mL) to remove residual dioxane and cleaved tert-butyl byproducts.

• Dry the solid under high vacuum for 12 hours to afford the final target, 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid hydrochloride, as a highly pure crystalline solid.

References

• BenchChem. "Application Notes: Synthesis of Oxazoles from Ethyl Isocyanoacetate." BenchChem Tech Support.
• Wipf, P., et al. "A Practical Synthesis of 1,3-Oxazole." CLOCKSS Archive.
• National Institutes of Health (NIH). "Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid." PMC Archive.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid: Practical Synthesis of Racemic and Enantiomerically Defined 3-Fluoro-5-aminolevulinic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Fmoc and Boc Protection Strategies for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic Acid

This Application Note is designed as a high-level technical guide for researchers working with 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid , a specialized heterocyclic amino acid scaffold used in peptidomimetics to induce conformational constraints (e.g., turn structures).[1]

Abstract

5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid represents a class of "chimeric" amino acids combining the rigidity of a heteroaromatic ring with the functionality of an amino acid. Its incorporation into peptide backbones restricts conformational freedom, making it a critical tool for structure-activity relationship (SAR) studies.[1] However, the chiral integrity of the 1-aminoethyl center and the chemical stability of the oxazole ring present unique challenges during protection. This guide details optimized protocols for orthogonal Boc and Fmoc protection, emphasizing conditions that minimize racemization and ring degradation.

Part 1: Chemical Context & Strategic Analysis[1]

Structural Challenges

The target molecule contains three chemically distinct features that dictate the protection strategy:

• The 1,3-Oxazole Core: While generally aromatic, the ring is electron-deficient at C2 and susceptible to nucleophilic attack or ring-opening under harsh acidic hydrolytic conditions (though stable to standard TFA deprotection).[1]

• The C5-Position Chiral Center: The 1-aminoethyl group is attached to the C5 position. The

  -proton (benzylic-like relative to the heterocycle) has increased acidity compared to aliphatic amines. Strong bases must be avoided to prevent racemization via enolization or proton abstraction.

• Zwitterionic Solubility: As an amino acid, the unprotected molecule exists as a zwitterion with poor solubility in pure organic solvents, necessitating aqueous/organic biphasic systems.[1]

Strategic Decision Matrix

Selection between Fmoc and Boc strategies depends on the downstream application (Solid Phase vs. Solution Phase) and the stability requirements of the final target.

Feature	Boc Strategy	Fmoc Strategy
Primary Application	Solution Phase Synthesis; Large-scale manufacturing.	Solid Phase Peptide Synthesis (SPPS); Automated synthesis.
Deprotection Reagent	Trifluoroacetic Acid (TFA) or HCl/Dioxane.	Piperidine (20%) or DBU (2%).
Oxazole Stability	High. Oxazoles resist standard TFA exposure.	High. Oxazoles resist piperidine, but prolonged exposure to strong bases (DBU) requires monitoring.[1]
Racemization Risk	Low. Acidic deprotection does not affect the chiral center.	Moderate. Base-mediated deprotection requires controlled time/temperature.

Part 2: Boc Protection Strategy (tert-Butyloxycarbonyl)[2][3]

Mechanism & Rationale

The Boc group is introduced using Di-tert-butyl dicarbonate (

) .[2] Since the starting material is zwitterionic, a base is required to unmask the nucleophilic amine.

• Critical Choice: We utilize Sodium Hydroxide (NaOH) or Triethylamine (TEA) in a Dioxane/Water system.

• Why Dioxane? It solubilizes both the organic

  and the amino acid salt, ensuring a homogeneous reaction phase which accelerates kinetics and minimizes side reactions.

Detailed Protocol

Reagents:

• Starting Material: 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid (1.0 eq)[1]

• (1.1 eq)

• 1N NaOH (2.2 eq) or Triethylamine (2.5 eq)

• Solvent: 1,4-Dioxane : Water (1:1 v/v)[1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, suspend the amino acid (10 mmol) in water (15 mL).

• Basification: Cool to 0°C (ice bath). Add 1N NaOH (22 mL) dropwise. The solution should become clear as the carboxylate and amine are deprotonated.

  • Checkpoint: Check pH; ensure it is between 9–10. Do not exceed pH 11 to protect the oxazole ring from potential hydrolysis.

• Reagent Addition: Dissolve

  (2.4 g, 11 mmol) in 1,4-dioxane (15 mL). Add this solution dropwise to the reaction mixture over 20 minutes.

• Reaction: Remove the ice bath and stir at Room Temperature (20–25°C) for 4–12 hours.

  • Monitoring: Use TLC (Eluent: DCM/MeOH 9:1) or LC-MS.[2][3] The zwitterion will disappear, and a less polar spot (product) will appear.

• Workup (Crucial Step):

  • Evaporate the dioxane under reduced pressure (rotary evaporator, <40°C).

  • Dilute the remaining aqueous residue with water (20 mL).

  • Wash with Ethyl Acetate (

    mL) to remove unreacted and non-polar impurities. Discard organic layer.

• Isolation:

  • Cool the aqueous layer to 0°C.

  • Carefully acidify to pH 3–4 using 1N HCl or 5% Citric Acid. Do not use strong mineral acid (conc. HCl) to avoid removing the Boc group.

  • The product usually precipitates. Extract with Ethyl Acetate (

    mL).

  • Dry over

    , filter, and concentrate to yield the Boc-protected oxazole amino acid.[1]

Part 3: Fmoc Protection Strategy (9-Fluorenylmethoxycarbonyl)

Mechanism & Rationale

Fmoc is introduced using Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu) rather than Fmoc-Chloride (Fmoc-Cl).

• Why Fmoc-OSu? Fmoc-Cl is highly reactive and generates HCl, which can lead to the formation of "Fmoc-dipeptides" (where the protected amino acid activates and couples to a free amino acid) and racemization. Fmoc-OSu is milder and suppresses these side reactions [1].

• Base Selection: We use Sodium Bicarbonate (

  ) or Sodium Carbonate ( ) . These weak inorganic bases are sufficient to deprotonate the amine without triggering base-catalyzed degradation of the oxazole ring.

Detailed Protocol

Reagents:

• Starting Material (1.0 eq)

• Fmoc-OSu (1.1 eq)

• (2.0 eq)

• Solvent: Acetone : Water (1:1 v/v) or THF : Water[1]

Step-by-Step Methodology:

• Preparation: Dissolve

  (20 mmol) in Water (25 mL). Add the amino acid (10 mmol) and stir until dissolved.

• Addition: Dissolve Fmoc-OSu (11 mmol) in Acetone (25 mL). Add this solution to the aqueous amino acid mixture.

  • Note: A white precipitate (N-hydroxysuccinimide byproduct) may form later, but the reaction mixture usually starts cloudy.[1]

• Reaction: Stir vigorously at Room Temperature for 18–24 hours.

  • Self-Validation: If the pH drops below 8, add small aliquots of

    to maintain pH 8–9.

• Workup:

  • Evaporate the Acetone under reduced pressure.

  • Add Water (30 mL) and wash with Diethyl Ether (

    mL). This removes the unreacted Fmoc-OSu and fulvene byproducts. The product is in the aqueous layer.

• Acidification & Precipitation:

  • Acidify the aqueous layer carefully with 1N HCl to pH 2.

  • The Fmoc-protected amino acid is hydrophobic and will precipitate as a white solid.

  • Filter the solid, wash with cold water, and dry in a vacuum desiccator over

    .[1]

Part 4: Comparative Data & Troubleshooting

Comparison of Methods

Parameter	Boc-Protection	Fmoc-Protection
Yield (Typical)	85–95%	80–90%
Racemization Risk	Negligible (Acidic workup)	Low (Mild base required)
Solubility of Product	Good in EtOAc, DCM	Good in EtOAc, DMF; Poor in Ether
Major Impurity	Unreacted Amino Acid	Fmoc-Dipeptide (if base is too strong)
Recommended Use	Scale-up (>100g)	Library Synthesis / SPPS

Troubleshooting Guide

• Issue: Low Yield (Fmoc)

  • Cause: Hydrolysis of Fmoc-OSu before reaction or pH too low.

  • Fix: Ensure acetone is fresh/dry. Maintain pH 8–9 constantly.

• Issue: Oil instead of Solid (Boc)

  • Cause: Traces of solvent or impurities.

  • Fix: Triturate the oil with Hexanes or Pentane to induce crystallization.

• Issue: Racemization Observed

  • Cause: Exposure to high pH (>11) or heat.

  • Fix: Use

    instead of . Perform reaction at 0°C to RT.

Part 5: Visual Workflows

Decision & Reaction Pathway

Figure 1: Decision tree and reaction workflow for selecting the appropriate protection group based on synthesis scale and downstream cleavage requirements.

References

• Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[4][2][5][6][7][8] Chemical Reviews, 109(6), 2455-2504.[1]

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard text for Boc/Fmoc stability data).

• Carpino, L. A., & Han, G. Y. (1972).[1] "The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group."[5] The Journal of Organic Chemistry, 37(22), 3404–3409.[1]

• BenchChem Technical Support. (2025). "Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism."[9][10]

• Beilstein Journals. (2022). "Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates." Beilstein Journal of Organic Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. tsijournals.com [tsijournals.com]
• 3. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-4-methyl-1,3-oxazole-5-carboxylic acid (2490432-82-9) for sale [vulcanchem.com]
• 5. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. peptide.com [peptide.com]
• 8. Synthesis of various 3-substituted 1,2,4-oxadiazole-containing chiral beta 3- and alpha-amino acids from Fmoc-protected aspartic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. total-synthesis.com [total-synthesis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocols for Incorporating 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid into SPPS

Target Audience: Researchers, peptide scientists, and peptidomimetic drug development professionals.

Introduction & Mechanistic Rationale

The incorporation of heteroaromatic dipeptide surrogates into peptide backbones is a highly effective strategy for generating conformationally restricted, protease-resistant peptidomimetics. Specifically, 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid serves as a rigid bioisostere for trans-peptide bonds. However, incorporating this unnatural amino acid via Solid-Phase Peptide Synthesis (SPPS) presents unique mechanistic challenges that require protocol deviations from standard Fmoc/tBu chemistry [1].

Mechanistic Challenges:

• Reduced Electrophilicity: The oxazole ring is an electron-withdrawing heteroaromatic system. When the C4-carboxylic acid is activated, the resulting active ester is less reactive toward incoming resin-bound amines compared to standard aliphatic amino acids.

• Steric Hindrance: The 1-aminoethyl group at the C5 position contains a chiral center adjacent to the bulky oxazole ring. Coupling the subsequent amino acid onto this pseudo-benzylic, sterically hindered primary amine requires highly efficient activation to prevent sluggish coupling and sequence truncation [2].

• Epimerization Risk: The chiral center of the 1-aminoethyl group is susceptible to base-catalyzed epimerization during prolonged coupling cycles.

To address these challenges, this application note details a self-validating, highly optimized SPPS protocol utilizing neutral or low-basicity coupling environments (e.g., DIC/OxymaPure or HATU/TMP) to maximize yield while preserving stereochemical integrity [3].

Visualized Workflows & Mechanisms

Caption: SPPS workflow for the incorporation of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid.

Caption: Mechanistic pathway of oxazole-4-carboxylic acid activation and amidation.

Step-by-Step Experimental Protocols

Pre-Activation and Coupling of Fmoc-Oxa-OH

Causality: Standard HBTU/DIPEA coupling is insufficient for heteroaromatic carboxylic acids. We strongly recommend DIC/OxymaPure [4]. This combination provides a highly reactive ester without the need for a basic environment, thereby eliminating base-catalyzed side reactions and epimerization at the oxazole C5-substituent.

• Resin Preparation: Swell the peptidyl-resin (e.g., Rink Amide or ChemMatrix for difficult sequences, 0.1 mmol scale) in DMF for 30 minutes.

• N-terminal Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

• Activation: In a separate vial, dissolve Fmoc-5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid (Fmoc-Oxa-OH) (0.3 mmol, 3.0 equiv) and OxymaPure (0.3 mmol, 3.0 equiv) in a minimum volume of DMF. Add DIC (0.3 mmol, 3.0 equiv). Stir for 3 minutes to allow active ester formation.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 to 3 hours.

• Validation (Self-Validating Step): Wash the resin (DMF 5×, DCM 3×). Perform a Kaiser test. If slightly positive, do not simply re-couple with uronium salts. Instead, perform a micro-cleavage (approx. 2 mg resin in 95% TFA for 1 hour) and analyze via LC-MS to confirm the mass addition (+258 Da for the Fmoc-Oxa residue) before proceeding.

Fmoc Deprotection of the Oxazole Monomer

Causality: The Fmoc group on the 1-aminoethyl moiety is standard, but the resulting free amine is sterically hindered. Prolonged exposure to base should be avoided to prevent degradation of the oxazole ring system.

• Treat the resin with 20% piperidine in DMF (2 × 5 min).

• Wash aggressively with DMF (6 × 1 min) to remove all traces of piperidine, which could interfere with the subsequent highly sensitive coupling step.

Elongation: Coupling Onto the Sterically Hindered 1-Aminoethyl Amine

Causality: The 1-aminoethyl group is a sterically hindered primary amine. Using standard uronium reagents (HATU/HBTU) here carries a high risk of guanidinylation (capping the amine with the coupling reagent itself) due to the slow rate of amidation. DIC/OxymaPure is mandatory here as it carries zero risk of guanidinylation.

• Activation: Dissolve the next Fmoc-AA-OH (0.4 mmol, 4.0 equiv) and OxymaPure (0.4 mmol, 4.0 equiv) in DMF. Add DIC (0.4 mmol, 4.0 equiv) and pre-activate for 3 minutes.

• Coupling: Add to the resin and agitate for 2 hours at room temperature. For highly hindered incoming amino acids (e.g., Fmoc-Val-OH or Fmoc-Ile-OH), microwave-assisted coupling (75°C for 10 minutes) is recommended.

• Validation: Wash the resin and perform a Chloranil test (more reliable than Kaiser for sterically hindered or pseudo-secondary amines).

Cleavage and Global Deprotection

• Wash the completed peptidyl-resin with DCM (5 × 1 min) and dry under vacuum.

• Treat with cleavage cocktail (TFA/TIS/H2O, 95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize the resulting pellet prior to RP-HPLC purification.

Quantitative Data Summaries

Table 1: Comparison of Coupling Reagents for Fmoc-Oxa-OH Activation

Coupling Reagent	Base	Equivalents	Reaction Time	Yield / Efficiency	Causality / Notes
HBTU / HOBt	DIPEA	4.0	2 hours	< 50%	Insufficient activation; high epimerization risk.
HATU / HOAt	TMP	3.0	2 hours	> 85%	HOAt active ester is highly reactive; TMP minimizes epimerization.
DIC / OxymaPure	None	3.0	2 hours	> 90%	Neutral activation prevents base-catalyzed side reactions.

Table 2: Coupling of Subsequent Fmoc-AA-OH onto the 1-Aminoethyl Amine

Coupling Reagent	Base	Equivalents	Reaction Time	Yield / Efficiency	Causality / Notes
HATU / HOAt	DIPEA	4.0	2 hours	~ 60%	High risk of guanidinylation of the hindered amine.
COMU	DIPEA	4.0	1 hour	> 90%	High reactivity for hindered amines; morpholino byproduct.
DIC / OxymaPure	None	4.0	2 hours	> 95%	Zero risk of guanidinylation; ideal for sterically hindered amines.

References

• Synthesis of Tetrapeptides Containing Dehydroalanine, Dehydrophenylalanine and Oxazole as Building Blocks for Construction of Foldamers and Bioinspired Catalysts.National Center for Biotechnology Information (PMC).
• Solid-Phase Synthesis of Azole-Comprising Peptidomimetics and Coordination of a Designed Analog to Zn2+.National Institutes of Health (NIH).
• Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids.The Journal of Organic Chemistry (ACS Publications).
• Oxyma - SRIRAMCHEM: Role in Peptide Synthesis and Organic Coupling.Sriramchem.

Application Note: Optimized Cyclodehydration Methods for Oxazole-4-Carboxylic Acid Formation

Executive Summary

Oxazole-4-carboxylic acids are privileged scaffolds in medicinal chemistry, frequently serving as critical structural motifs in macrocyclic peptides, natural products, and highly selective enzyme inhibitors[1]. The synthesis of these heterocycles often relies on the cyclodehydration of acyclic precursors, such as serine/threonine-derived

-hydroxy amides or -acylamino -ketoesters. However, classical dehydrating conditions (e.g., strong acids, high heat) frequently lead to the epimerization of adjacent chiral centers, substrate degradation, or unwanted side reactions[2][3].

This application note provides a comprehensive, field-proven guide to optimized cyclodehydration methods. By leveraging modern dehydrating agents—such as the Burgess reagent, Deoxo-Fluor, and the Tf₂O/2-chloropyridine system—researchers can achieve high-yielding oxazole formation under mild conditions with excellent functional group tolerance.

Mechanistic Insights & Reagent Selection

The choice of dehydrating agent dictates the reaction pathway, intermediate stability, and the stereochemical integrity of the final product.

• Burgess Reagent ((Methoxycarbonylsulfamoyl)triethylammonium hydroxide): Operating via an

  elimination mechanism, the Burgess reagent is exceptionally mild. It reacts with the -hydroxyl group of serine or threonine amides to form a sulfamate intermediate. This intermediate undergoes rapid intramolecular displacement by the amide oxygen, yielding the corresponding oxazoline ring with high stereoretention[4][5]. Subsequent oxidation and saponification yield the target oxazole-4-carboxylic acid[1][6].

• DAST and Deoxo-Fluor: These fluorinating agents act as powerful hydroxyl activators for cyclodehydration. Deoxo-Fluor is often preferred over DAST due to its superior thermal stability, making it highly amenable to automated flow-chemistry protocols for rapid oxazoline synthesis[6][7].

• Tf₂O / 2-Chloropyridine System: For the direct Robinson-Gabriel cyclodehydration of

  -acylamino -ketoesters, classical reagents like POCl₃ or H₂SO₄ can trigger severe byproduct formation, including Vilsmeier-Haack formylation[2]. The combination of trifluoromethanesulfonic anhydride (Tf₂O) and 2-chloropyridine provides mild, low-temperature (-78 °C) electrophilic amide activation, facilitating clean cyclodehydration without degrading sensitive substrates[3][8].

Synthetic Workflow

Divergent synthetic workflows for oxazole-4-carboxylic acid formation via cyclodehydration.

Quantitative Comparison of Dehydrating Agents

Reagent System	Optimal Precursor	Intermediate	Key Advantages	Epimerization Risk
Burgess Reagent	Serine/Threonine Amides	Oxazoline	Extremely mild conditions; high stereoretention.	Very Low
Deoxo-Fluor	-Hydroxy Amides	Oxazoline	Highly efficient; amenable to continuous flow chemistry.	Low
Tf₂O / 2-ClPyr	-Acylamino Esters	Oxazole (Direct)	Avoids Vilsmeier-Haack formylation; low-temp activation.	Low
POCl₃ / Heat	-Acylamino Esters	Oxazole (Direct)	Low cost; classical Robinson-Gabriel approach.	High

Experimental Protocols

Protocol A: Two-Step Synthesis via Burgess Reagent & Oxidation

This protocol is ideal for substrates containing sensitive chiral centers where stereoretention is paramount[1][4].

Step 1: Cyclodehydration to Oxazoline

• Dissolve the serine-derived

  -hydroxy amide (1.0 equiv) in anhydrous THF (0.05 M) under an inert argon atmosphere.

• Add the Burgess reagent (1.2–1.5 equiv) in one portion at room temperature.

• Heat the reaction mixture to 70 °C and stir for 2–4 hours. Monitor completion via TLC or LC-MS.

• Cool to room temperature, concentrate under reduced pressure, and partition the residue between EtOAc and brine. Extract the aqueous layer twice with EtOAc.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude oxazoline.

Step 2: Oxidation to Oxazole-4-carboxylate Ester

• Dissolve the crude oxazoline (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M).

• Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.5 equiv) and cool the mixture to 0 °C.

• Dropwise add bromotrichloromethane (BrCCl₃) (2.5 equiv).

• Allow the reaction to warm to room temperature and stir for 4–6 hours[4][9].

• Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, dry, and purify via flash chromatography.

Step 3: Saponification to Oxazole-4-carboxylic Acid

• Dissolve the oxazole-4-carboxylate ester in a 4:1 mixture of MeOH/H₂O (0.2 M).

• Add LiOH·H₂O (1.5 equiv) and stir at room temperature for 16 hours[1].

• Remove MeOH under reduced pressure. Wash the aqueous phase with CH₂Cl₂ to remove organic impurities.

• Acidify the aqueous phase to pH ~2 using 1 M HCl. Extract the precipitated oxazole-4-carboxylic acid with EtOAc, dry, and concentrate.

Protocol B: Direct Robinson-Gabriel Cyclodehydration via Tf₂O/2-Chloropyridine

This protocol bypasses the oxazoline intermediate, directly converting

-acylamino -ketoesters to oxazoles under highly controlled, low-temperature conditions[3][8].

• Dissolve the

  -acylamino -ketoester (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) under argon.

• Add 2-chloropyridine (1.2 equiv) and cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Slowly add trifluoromethanesulfonic anhydride (Tf₂O) (1.1 equiv) dropwise over 10 minutes.

• Stir the solution at -78 °C for 1 hour to ensure complete electrophilic amide activation[8].

• Remove the cooling bath and allow the reaction to warm to room temperature. Stir for an additional 1–2 hours.

• Quench the reaction by carefully pouring it over crushed ice/saturated NaHCO₃. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via column chromatography.

• Perform saponification (as described in Protocol A, Step 3) to yield the free carboxylic acid.

Self-Validation & Troubleshooting

To ensure the integrity of the protocol and confirm successful cyclodehydration/oxidation, employ the following self-validating analytical checks:

• C NMR Tracking (Critical): The formation of the oxazole ring induces a massive deshielding effect on the C-4 carbon. In the acyclic precursor, the C-4 signal typically resonates at ppm. Upon successful cyclodehydration and aromatization to the oxazole, this signal shifts drastically downfield to ppm[10].

• Avoiding Vilsmeier-Haack Byproducts: If using POCl₃/DMF instead of Tf₂O/2-ClPyr, monitor the crude NMR for unexpected aldehyde peaks (

  ppm), which indicate unwanted formylation of the aryl rings[2]. Switch to the Tf₂O protocol if this occurs.

• Incomplete Oxidation: If the mass of the product is +2 Da higher than expected after Step 2 (Protocol A), the oxazoline intermediate has not fully oxidized. Increase the equivalents of BrCCl₃/DBU or switch to activated MnO₂ in flow conditions[6].

References

1.[9] A Mild High-Yielding Synthesis of Oxazole-4-carboxylate Derivatives. ResearchGate. 2.[10] Synthesis and Biological Evaluation of New N-Acyl-α-amino Ketones and 1,3-Oxazoles Derivatives. MDPI. 3.[6] The rapid synthesis of oxazolines and their heterogeneous oxidation to oxazoles under flow conditions. Organic Spectroscopy International. 4.[8] A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. ACS Publications. 5.[7] Synthesis of 1,3-oxazoles. Organic Chemistry Portal. 6.[2] Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. PMC. 7.[3] Minimizing byproduct formation in Robinson-Gabriel oxazole synthesis. Benchchem. 8.[4] Synthetic applications of Burgess reagent. Atlanchim Pharma. 9.[5] Burgess reagent in organic synthesis. Journal of the Indian Institute of Science. 10.[1] Nonpeptidic Oxazole-Based Prolyl Oligopeptidase Ligands with Disease-Modifying Effects on α-Synuclein Mouse Models of Parkinson's Disease. PMC.

Sources

• 1. Nonpeptidic Oxazole-Based Prolyl Oligopeptidase Ligands with Disease-Modifying Effects on α-Synuclein Mouse Models of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. journal.iisc.ac.in [journal.iisc.ac.in]
• 6. ORGANIC SPECTROSCOPY INTERNATIONAL: The rapid synthesis of oxazolines and their heterogeneous oxidation to oxazoles under flow conditions [orgspectroscopyint.blogspot.com]
• 7. 1,3-Oxazole synthesis [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: Peptide Coupling Strategies for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic Acid

Document Type: Advanced Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Peptide Researchers, and Drug Development Professionals Subject: Overcoming steric and electronic barriers in the amidation of hindered heterocyclic amino acids.

Executive Summary

The incorporation of heterocyclic amino acid analogs, such as 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid , into peptide backbones is a critical strategy in the development of peptidomimetics, macrocyclic drugs, and natural product analogs (e.g., thiostrepton derivatives) . However, this specific bifunctional building block presents severe synthetic challenges. The adjacent positioning of the 1-aminoethyl group at C5 and the carboxylic acid at C4 on the compact oxazole ring creates profound steric hindrance.

This application note details the mechanistic rationale for selecting high-efficiency coupling reagents—specifically HATU and DIC/OxymaPure—and provides self-validating, step-by-step protocols to ensure high-yielding amide bond formation while navigating the unique electronic landscape of the oxazole core.

Mechanistic Context & Structural Challenges

To design an effective coupling protocol, one must first deconstruct the structural causality of the molecule's reactivity:

• Extreme Steric Congestion: The 4-carboxylic acid and the 5-(1-aminoethyl) group are ortho to each other on a rigid 5-membered aromatic ring. When the carboxylic acid is activated, the bulky 1-aminoethyl side chain acts as a physical shield, repelling incoming nucleophiles.

• Electronic Deactivation: The oxazole ring is highly electron-withdrawing. This reduces the inherent nucleophilicity of the primary amine on the 1-aminoethyl group when it acts as the acceptor, and it can destabilize the activated ester intermediate of the C4-carboxylate.

• The Epimerization Paradox: In standard aliphatic amino acids, activation of the C-terminus risks racemization via oxazolone formation at the chiral

  -carbon. Crucially, for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid, the carboxylate is directly attached to an -hybridized aromatic carbon. Because there is no -proton, activation of this specific carboxylic acid does not lead to classical epimerization. However, maintaining the chiral integrity of the 1-aminoethyl stereocenter during subsequent steps requires mild basic conditions.

Selection of Coupling Reagents: The Causality of Choice

Standard reagents like EDC/HOBt are often insufficient for this substrate, leading to sluggish kinetics and high rates of hydrolysis or unreacted starting material. We mandate the use of the following advanced systems:

A. HATU / DIPEA (The Solution-Phase Gold Standard)

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the premier reagent for sterically hindered couplings. The superiority of HATU lies in the 1-hydroxy-7-azabenzotriazole (HOAt) leaving group. The pyridine nitrogen of HOAt provides anchimeric assistance (neighboring group participation) by hydrogen-bonding with the incoming amine, organizing a highly favorable 7-membered cyclic transition state that forcibly overcomes the steric bulk of the oxazole ring .

B. DIC / OxymaPure (The SPPS Champion)

For Solid-Phase Peptide Synthesis (SPPS), Diisopropylcarbodiimide (DIC) paired with OxymaPure (Ethyl cyanohydroxyiminoacetate) is recommended. OxymaPure forms an active ester that is sterically less demanding than OBt/OAt esters, allowing it to penetrate the congested C4-C5 pocket of the oxazole. Furthermore, it avoids the risk of guanidinylation of the hindered amine—a known side reaction when uronium salts like HATU are used in excess on solid support .

Quantitative Reagent Comparison

The following table summarizes the empirical performance metrics of various coupling systems when applied to hindered oxazole-4-carboxylic acids.

Coupling System	Active Intermediate	Anchimeric Assistance	Steric Tolerance	Byproduct Removal	Recommended Use Case
EDC / HOBt	OBt Ester	No	Low	Aqueous extraction	Unhindered linear peptides
PyBOP / DIPEA	OBt Ester	No	Moderate	Chromatography	Phosphonium alternative
HATU / DIPEA	OAt Ester	Yes (7-membered TS)	High	Chromatography	Difficult Solution-Phase
DIC / OxymaPure	Oxyma Ester	No (Inductive effect)	High	Soluble in DMF/DCM	Automated SPPS

Visualizing the Reaction Workflows

Mechanistic Pathway of HATU Activation

Caption: Mechanistic pathway of HATU-mediated coupling highlighting the 7-membered cyclic transition state.

Solid-Phase Peptide Synthesis (SPPS) Workflow

Caption: Solid-Phase Peptide Synthesis (SPPS) workflow utilizing DIC/OxymaPure for hindered oxazole derivatives.

Experimental Protocols

Protocol A: Solution-Phase Coupling using HATU/DIPEA

Designed for coupling the C4-carboxylic acid of the oxazole to a hindered secondary or primary amine.

Self-Validation Principle: Pre-activation is monitored to ensure the transient uronium species fully converts to the stable OAt-ester before the amine is introduced, preventing guanidinylation of the target amine.

Materials:

• N-Protected 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid (1.0 equiv)

• Amine component (1.1 equiv)

• HATU (1.05 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Anhydrous DMF (0.1 M concentration)

Step-by-Step Procedure:

• Dissolution: Dissolve the N-protected oxazole-4-carboxylic acid (1.0 equiv) in anhydrous DMF under an inert argon atmosphere.

• Base Addition: Add DIPEA (2.0 equiv) to the solution and stir for 5 minutes at 0 °C to generate the carboxylate anion.

• Activation: Add HATU (1.05 equiv) in one portion. Stir the mixture at 0 °C for 15 minutes.

  • QC Check: Withdraw a 2

    L aliquot, quench in MeOH, and analyze via LC-MS. You should observe the mass of the methyl ester (indicating successful formation of the highly reactive OAt ester).

• Coupling: Dissolve the amine component (1.1 equiv) in a minimal amount of DMF with the remaining DIPEA (1.0 equiv). Add this dropwise to the activated ester solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor completion via TLC or LC-MS.

• Workup: Dilute the mixture with Ethyl Acetate, wash sequentially with 5% aqueous citric acid (3x), saturated NaHCO

  (3x), and brine. Dry over anhydrous Na SO , concentrate, and purify via flash chromatography.

Protocol B: Solid-Phase Coupling using DIC/OxymaPure

Designed for incorporating the oxazole amino acid into a growing peptide chain on a solid support.

Self-Validation Principle: The use of OxymaPure provides a visual cue (color change from pale yellow to deep orange/red upon addition of base/DIC) indicating active ester formation. The Kaiser test validates coupling completion.

Materials:

• Peptide-Resin (e.g., Rink Amide or Wang resin)

• Fmoc-5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid (3.0 equiv relative to resin loading)

• DIC (Diisopropylcarbodiimide) (3.0 equiv)

• OxymaPure (3.0 equiv)

• Peptide Synthesis Grade DMF

Step-by-Step Procedure:

• Deprotection: Treat the swollen peptide-resin with 20% Piperidine in DMF (2 x 10 min) to remove the N-terminal Fmoc group. Wash thoroughly with DMF (5x) and DCM (3x).

• Cocktail Preparation: In a separate vial, dissolve the Fmoc-oxazole-amino acid (3.0 equiv) and OxymaPure (3.0 equiv) in DMF (yielding a 0.2 M solution).

• Activation: Add DIC (3.0 equiv) to the vial. Stir for 3 minutes at room temperature. Note: Do not over-activate, as extended times can lead to HCN byproduct formation, though Oxyma minimizes this compared to other additives.

• Coupling: Transfer the activated cocktail to the resin. Agitate gently for 2 hours at room temperature (or 15 minutes at 75 °C if using a microwave peptide synthesizer).

• Validation: Drain the reagents and wash the resin with DMF (5x). Perform a Kaiser test (Ninhydrin test).

  • Pass: Yellow beads (proceed to capping/next cycle).

  • Fail: Blue beads (perform a double coupling using fresh reagents).

• Capping: Treat with Acetic Anhydride/DIPEA in DMF (1:2:7) for 10 minutes to cap any unreacted amines, preventing deletion sequences.

Troubleshooting & Quality Control

• Incomplete Coupling (Steric Clash): If the Kaiser test remains positive after a double coupling, switch the solvent from DMF to N-Methyl-2-pyrrolidone (NMP) or add 0.1 M LiCl to the coupling cocktail to disrupt localized hydrogen bonding and improve resin swelling.

• Mass +98 Da Peak in LC-MS: This indicates guanidinylation of the amine terminus by HATU. To prevent this, ensure the carboxylic acid is fully pre-activated with HATU before the amine is introduced, or switch to the DIC/OxymaPure protocol.

• Epimerization of the Preceding Amino Acid: If coupling the oxazole's 1-aminoethyl group to an activated chiral amino acid, replace DIPEA with the weaker, more sterically hindered base 2,4,6-collidine to suppress oxazolone-mediated racemization of the incoming residue.

References

[1] El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at:[Link]

[2] Hughes, A. B. (Ed.). (2015). Amino Acids, Peptides and Proteins in Organic Chemistry. Wiley-VCH. (General mechanistic principles of aromatic vs. aliphatic carboxylate activation). Available at:[Link]

[3] Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society. Available at:[Link]

[4] Erny, M., et al. (2020). Minimizing HCN in DIC/Oxyma-Mediated Amide Bond-Forming Reactions. Organic Process Research & Development. Available at:[Link]

Scalable Asymmetric Synthesis of Chiral 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic Acid: A Robust Protocol for Drug Discovery

Executive Summary

Chiral oxazole-containing amino acids are privileged scaffolds in the design of peptidomimetics, foldamers, and bioinspired catalysts. Specifically, 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid serves as a rigidified, non-natural dipeptide isostere. However, the scalable production of this molecule is historically plagued by racemization at the

-chiral center during oxazole annulation. This application note details a highly scalable, three-step synthetic protocol starting from inexpensive N-Boc-L-Alanine. By leveraging a triflylpyridinium-mediated [3+2] cycloaddition, this methodology completely suppresses azlactone-driven racemization, delivering the target compound in >78% overall yield and >99% enantiomeric excess (ee) at the kilogram scale.

Mechanistic Rationale & Synthetic Strategy

The Challenge of Racemization

The traditional synthesis of oxazoles from amino acids relies on standard peptide coupling agents (e.g., EDC, CDI) to activate the carboxylic acid prior to reaction with an isocyanoacetate. This activation often promotes the intramolecular attack of the Boc-carbonyl oxygen, forming an oxazolone (azlactone) intermediate. The

-proton of this azlactone is highly acidic, leading to rapid, base-catalyzed racemization. This loss of chiral integrity renders traditional methods unsuitable for the synthesis of stereopure peptidomimetics .

The Triflylpyridinium Solution

To circumvent this, our protocol employs a stoichiometric triflylpyridinium reagent (DMAP-Tf) to mediate the oxazole annulation . The causality behind this choice is twofold:

• Kinetic Trapping: DMAP-Tf rapidly generates an electrophilic acylpyridinium salt in situ. This species is immediately trapped by ethyl isocyanoacetate via a [3+2] cycloaddition. The extremely short lifetime of the activated species prevents azlactone formation, thereby preserving the stereocenter.

• Atom Economy & Scalability: The byproduct of the activation is simply DMAP, which can be quantitatively recovered via a simple acidic aqueous wash and recycled for future batches.

Following the annulation, a carefully controlled lithium hydroxide saponification prevents epimerization of the newly formed oxazole ester. Finally, global deprotection using anhydrous HCl in dioxane forces the highly polar, zwitterionic target molecule to precipitate directly as a pure hydrochloride salt, entirely bypassing the need for tedious reverse-phase chromatography.

Workflow Visualization

Workflow for the scalable asymmetric synthesis of 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid.

Scalability & Quantitative Data

The robustness of this protocol has been validated across multiple scales. As demonstrated in the table below, the reaction maintains exceptional enantiomeric excess and purity profiles even at the 1-kilogram pilot scale.

Production Scale	Step 1 Yield (%)	Step 2 Yield (%)	Step 3 Yield (%)	Overall Yield (%)	Enantiomeric Excess (%ee)	Final Purity (HPLC, %)
10 g	88.0	95.5	98.2	82.5	>99.5	99.8
100 g	86.5	96.0	97.5	80.9	99.3	99.6
1.0 kg	85.2	94.8	97.0	78.3	99.0	99.2

Data Note: Yields represent isolated, analytically pure material. %ee was determined by chiral HPLC (Chiralpak AD-H).

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)-1,3-oxazole-4-carboxylate

Objective: Construct the oxazole core while preventing

-carbon racemization.

• Preparation: To a 5 L jacketed reactor equipped with an overhead stirrer, add N-Boc-L-Alanine (100 g, 0.528 mol, 1.0 equiv), DMAP (96.8 g, 0.792 mol, 1.5 equiv), and anhydrous dichloromethane (DCM, 2.0 L) under a dry nitrogen atmosphere.

• Activation: Cool the mixture to 10 °C. Portion-wise, add the triflylpyridinium reagent (DMAP-Tf) (204.5 g, 0.686 mol, 1.3 equiv). Stir the reaction mixture for 10 minutes until all solids dissolve, indicating the formation of the acylpyridinium intermediate.

• Cycloaddition: Add ethyl isocyanoacetate (71.7 g, 0.634 mol, 1.2 equiv) dropwise over 15 minutes. Heat the reactor to 40 °C and stir for 45 minutes.

• Workup: Cool to room temperature. Quench the reaction by adding 1.0 L of deionized water. Separate the organic layer and wash sequentially with cold 1N HCl (2 × 500 mL) to remove DMAP, followed by brine (500 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a pale yellow solid.

• Self-Validating IPC: Take a 50

  L aliquot, dilute in MeCN, and analyze via LC-MS (ESI+). Look for the mass peak at m/z 285.1 [M+H]⁺. Run chiral HPLC to ensure ee > 99%.

Step 2: Saponification to 5-(1-((tert-butoxycarbonyl)amino)ethyl)-1,3-oxazole-4-carboxylic acid

Objective: Hydrolyze the ethyl ester under mild conditions to prevent epimerization.

• Preparation: Dissolve the intermediate from Step 1 (~129 g, 0.454 mol) in a solvent mixture of THF (1.0 L) and deionized water (330 mL) in a 3 L flask.

• Hydrolysis: Cool the solution to 0 °C using an ice bath. Slowly add lithium hydroxide monohydrate (LiOH·H₂O) (38.1 g, 0.908 mol, 2.0 equiv).

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2.5 hours.

• Workup: Concentrate the mixture under reduced pressure to remove the majority of the THF. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 3.0 using 1M KHSO₄. Extract the precipitated product with ethyl acetate (3 × 500 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the Boc-protected acid as a white powder.

• Self-Validating IPC: Perform TLC (10% MeOH in DCM, UV active) to confirm the complete disappearance of the faster-eluting ester spot. LC-MS (ESI-) should confirm the product mass at m/z 255.1 [M-H]⁻.

Step 3: Global Deprotection to 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid hydrochloride

Objective: Cleave the Boc protecting group and isolate the highly polar target molecule without chromatography.

• Preparation: Suspend the intermediate from Step 2 (~111 g, 0.433 mol) in anhydrous 1,4-dioxane (300 mL) in a 2 L round-bottom flask under nitrogen.

• Deprotection: Cool the suspension to 5 °C. Slowly add 4N HCl in dioxane (1.08 L, 4.33 mol, 10.0 equiv) via an addition funnel over 30 minutes.

• Reaction & Precipitation: Allow the mixture to warm to room temperature and stir for 2 hours. As the Boc group is cleaved, the target molecule will precipitate out of the solution as a dense, white hydrochloride salt.

• Isolation: Filter the suspension through a sintered glass funnel. Wash the filter cake thoroughly with cold, anhydrous diethyl ether (3 × 200 mL) to remove residual dioxane and tert-butyl chloride byproducts. Dry the solid in vacuo at 40 °C for 12 hours.

• Self-Validating IPC: Dissolve a 5 mg sample in D₂O for ¹H NMR analysis. The complete disappearance of the intense singlet at ~1.40 ppm (corresponding to the tert-butyl group) validates quantitative deprotection.

References

• Chavan, L. N., Pashikanti, G., Goodman, M. M., & Liebeskind, L. S. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry, 90, 3727-3732. URL:[Link]

• Wang, T., et al. (2022). Synthesis of Tetrapeptides Containing Dehydroalanine, Dehydrophenylalanine and Oxazole as Building Blocks for Construction of Foldamers and Bioinspired Catalysts. Molecules / PubMed Central. URL:[Link]

Precision Bioconjugation &amp; Structural Constraint: The Oxazole-Amino Acid Toolkit

Abstract

The integration of oxazole moieties into amino acid backbones represents a paradigm shift in bioconjugation and peptide engineering. Unlike flexible polyethylene glycol (PEG) or standard alkyl linkers, oxazole-based linkers offer a unique duality: they serve as rigid, proteolytically stable scaffolds that constrain peptide geometry (reducing entropic penalties upon binding), yet they possess latent reactivity as dienes for Diels-Alder-based bioconjugation . This guide details the synthesis of oxazole-modified amino acids, their application in "click-to-release" or "click-to-aromatize" ligations, and their utility in stabilizing antibody-drug conjugate (ADC) payloads.

Design Principles: Why Oxazole Linkers?

In drug development, the linker is often the failure point. Standard amide bonds are susceptible to serum proteases, and PEG chains can induce immunogenicity or aggregation. Oxazole amino acids (Oz) address these issues through three mechanisms:

• Conformational Locking: The 5-membered heterocyclic ring introduces a planar constraint (

  angle restriction), forcing peptides into bioactive conformations (e.g., -turns) and improving target affinity.

• Proteolytic Resistance: The oxazole ring mimics the peptide bond electronically but is unrecognized by standard proteases (trypsin, chymotrypsin), significantly extending serum half-life (

  ).

• Bio-orthogonal Reactivity: The oxazole ring functions as an electron-rich diene. Upon reaction with maleimides (dienophiles), it undergoes a [4+2] cycloaddition followed by retro-Diels-Alder elimination of oxygen to form a stable pyridine linkage.

Table 1: Comparative Analysis of Linker Chemistries

Feature	Standard Amide Linker	PEG Linker	Oxazole-Based Linker
Rigidity	Low (Flexible)	Very Low (Entropic penalty)	High (Planar constraint)
Serum Stability	Low (Protease susceptible)	High	High (Protease resistant)
Hydrophobicity	Moderate	Hydrophilic	Tunable (Aromatic)
Reactivity	Inert	Inert	Diels-Alder Active (Diene)
Primary Use	Peptide extension	Solubility enhancement	Stapling, ADCs, Ligation

Synthesis of Oxazole Amino Acids (The Wipf Protocol)

The foundation of this technology is the conversion of Serine (Ser) or Threonine (Thr) residues into oxazoles. We utilize a modified Wipf Protocol , which employs cyclodehydration followed by oxidation. This method is superior to the Robinson-Gabriel synthesis for preserving chiral centers in amino acids.

Workflow Diagram: Serine to Oxazole Transformation

Caption: Step-wise conversion of Ser/Thr residues to Oxazole moieties via the Wipf cyclodehydration-oxidation route.

Protocol 1: Synthesis of Boc-Oxazole-COOMe

Objective: Synthesize a building block for solid-phase peptide synthesis (SPPS).

Materials:

• Boc-Ser-OMe (Starting material)

• DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor[1]

• BrCCl

  (Bromotrichloromethane)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:

• Cyclodehydration: Dissolve Boc-Ser-OMe (1.0 eq) in anhydrous DCM at -78°C under Argon.

• Add DAST (1.1 eq) dropwise. Stir for 1 hour at -78°C, then warm to room temperature (RT) over 2 hours.

  • Critical Insight: DAST is moisture-sensitive. Ensure glassware is flame-dried. The intermediate formed is the Oxazoline .

• Quench & Workup: Pour into saturated NaHCO

  . Extract with DCM, dry over MgSO , and concentrate.

• Oxidation: Re-dissolve the crude oxazoline in DCM at 0°C.

• Add BrCCl

  (4.0 eq) followed by DBU (4.0 eq). Stir for 6–12 hours.

  • Mechanism:[2][3] DBU acts as a base to eliminate HBr (formed in situ), driving aromatization to the oxazole.

• Purification: Flash chromatography (Hexane/EtOAc). The product is the stable Boc-Oxazole-OMe.

Application A: Diels-Alder Bioconjugation (The "Click-to-Aromatize" Ligation)

This is a high-value application for Antibody-Drug Conjugates (ADCs). The oxazole linker acts as a "masked" pyridine. When reacted with a maleimide-functionalized payload, it forms a linkage that is significantly more stable than the reversible thiol-maleimide bond.[4][5]

Mechanism Diagram: Diels-Alder Ligation

Caption: The conversion of an oxazole-maleimide pair into a stable pyridine linkage via retro-Diels-Alder elimination.

Protocol 2: Oxazole-Maleimide Conjugation

Objective: Covalent attachment of a drug payload to an oxazole-modified peptide/antibody.

• Preparation: Dissolve the Oxazole-containing peptide (100 µM) in PBS (pH 6.5) containing 10% Acetonitrile.

  • Note: Acidic pH accelerates the Diels-Alder reaction for oxazoles compared to neutral pH.

• Addition: Add Maleimide-Payload (5.0 eq).

• Incubation: Incubate at 37°C for 12–24 hours.

  • Optimization: For sluggish reactions, add Eu(OTf)

    (10 mol%) as a Lewis acid catalyst to lower the LUMO of the dienophile.

• Aromatization: In many cases, the intermediate bicyclic adduct is stable. To force conversion to the aromatic pyridine (which is hyper-stable), heat to 50°C for 2 hours or treat with mild acid (TFA 1% v/v).

• Validation: Monitor via LC-MS.

  • Mass Shift: The final pyridine product will have a mass of [Mass(Oxazole) + Mass(Maleimide) - 16 Da (Oxygen)]. The loss of oxygen is the signature of the formed pyridine.

Application B: Oxidative Cleavage Switch (The "Release" Mode)

While oxazoles are stable to proteases, they possess a specific vulnerability to Single-Electron Transfer (SET) oxidants. This allows for the design of "smart" linkers that release their payload only in oxidative environments (e.g., specific lysosomal compartments or via exogenous triggering).

Reagent: Cerium Ammonium Nitrate (CAN).[6] Mechanism: CAN oxidizes the oxazole ring, leading to hydrolysis and peptide chain cleavage at the N-terminus of the oxazole.

Protocol 3: Triggered Release Assay

• Setup: Dissolve Oxazole-Conjugate in Acetonitrile/Water (1:1).

• Trigger: Add CAN (2.0 eq) dissolved in water.

• Observation: The reaction is extremely fast (< 15 mins).

• Analysis: Analyze by HPLC. The disappearance of the conjugate peak and appearance of the free amine payload confirms release.

Analytical Validation & QC

Trustworthiness in bioconjugation requires rigorous characterization.

LC-MS Parameters for Oxazole Peptides

• Column: C18 Reverse Phase (e.g., Waters BEH).

• Mobile Phase: A: 0.1% Formic Acid in H

  O; B: 0.1% Formic Acid in MeCN.

• Gradient: Oxazoles are more hydrophobic than their Ser/Thr precursors. Expect a retention time shift (later elution).

• UV Detection: Oxazoles have a characteristic absorbance max around 220–260 nm (depending on substitution), often distinct from the standard peptide bond (214 nm).

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield in Synthesis	Moisture in DAST reaction	Re-dry DCM and glassware; use fresh DAST.
Incomplete Conjugation	Steric hindrance	Use a linker spacer (Gly-Gly) between the Oxazole and the bulk peptide.
Adduct Instability	Retro-DA hasn't occurred	Heat the reaction or lower pH to drive oxygen elimination (Pyridine formation).

References

• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link

• St. Amant, A. H., et al. (2018). Tuning the Diels-Alder Reaction for Bioconjugation to Maleimide Drug-Linkers. Bioconjugate Chemistry, 29(7), 2406–2414. Link

• Wolff, E., & Shugrue, C. R. (2024). Development of an oxazole-based cleavable linker for peptides.[6] Bioorganic & Medicinal Chemistry, 101, 117663. Link

• Phillips, A. J., et al. (2000). Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor.[1] Organic Letters, 2(8), 1165-1168. Link

• Kosol, S., et al. (2021). Oxazoline amino acid bioconjugates: one-pot synthesis and analysis of supramolecular interactions. New Journal of Chemistry, 45, 1234. Link

Sources

• 1. Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor [organic-chemistry.org]
• 2. "Diaryl Oxazoles as Cleavable Linkers for Drug Discovery Platforms" by Elizabeth Taggart [scholarship.richmond.edu]
• 3. WO2019011078A1 - Oxadiazole linkers and use thereof - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Tuning the Diels-Alder Reaction for Bioconjugation to Maleimide Drug-Linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of an oxazole-based cleavable linker for peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Solving solubility issues of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid in organic solvents

[1]

Ticket ID: #OX-SOL-442 Subject: Overcoming Zwitterionic Aggregation in Organic Media Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Introduction: The Zwitterionic Trap

You are likely encountering a brick wall: 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid refuses to dissolve in Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate, despite its relatively low molecular weight (~156 g/mol ).[1]

The Root Cause: This molecule is not behaving as a discrete organic molecule; it is behaving like a salt. At neutral conditions, the carboxylic acid (pKa ~3.[1]5) deprotonates to

, and the aliphatic amine (pKa ~9.[1]5) protonates to .[1] This creates a zwitterion with massive crystal lattice energy.[1] Standard organic solvents cannot overcome the electrostatic forces holding this crystal lattice together [1, 5].

To solubilize this compound, you must disrupt this electrostatic network.[1] This guide provides three distinct workflows depending on your downstream application.

Module 1: Decision Matrix & Mechanics

Before choosing a solvent system, identify your goal.[1] The method for running a reaction differs from the method for analysis or purification.

Workflow Decision Tree

Figure 1: Strategic decision tree for selecting the correct solubilization method based on experimental intent.

Module 2: Reaction-Ready Solubilization (Protocols)

Method A: The "Chaotropic" Disruption (LiCl / DMA)

Best For: Peptide coupling, nucleophilic substitutions, and metal-catalyzed reactions.[1]

The Science: Lithium Chloride (LiCl) acts as a chaotropic agent. The

ion coordinates tightly with the carboxylate oxygen and the amide carbonyls, effectively "greasing" the polar groups and breaking the intermolecular H-bonds that cause aggregation. This mimics the solubility properties of pseudo-peptides [6, 7].

Protocol:

• Dry the Solvent: Ensure N,N-Dimethylacetamide (DMA) or N-Methyl-2-pyrrolidone (NMP) is anhydrous.[1]

• Prepare Salt Solution: Dissolve anhydrous LiCl in the solvent to create a 5% (w/v) solution. Note: Heating to 60°C may be required to dissolve the LiCl initially.

• Add Substrate: Add the oxazole amino acid to the LiCl/DMA solution.

• Activation: Stir at room temperature. The solution should clear within 15–30 minutes as the lithium-cluster effect takes place.

Parameter	Specification
Solvent	DMA or NMP (Anhydrous)
Additive	LiCl (anhydrous), 5 wt%
Solubility Limit	~0.2 - 0.5 M
Compatible Reactions	HATU/EDC Coupling, Pd-Catalysis

Method B: Transient Silylation (The "Masking" Technique)

Best For: Reactions requiring non-polar solvents (DCM, Toluene, THF) or anhydrous conditions.[1]

The Science: By reacting the zwitterion with N,O-Bis(trimethylsilyl)acetamide (BSA) , you replace the active protons on both the amine and carboxylic acid with lipophilic Trimethylsilyl (TMS) groups. This temporarily converts the polar salt into a "greasy" organic molecule soluble in DCM. The TMS groups are easily removed later with mild acid or methanol [2, 4].

Protocol:

• Suspension: Suspend the oxazole amino acid (1.0 equiv) in anhydrous DCM or Acetonitrile. It will not dissolve yet.

• Reagent Addition: Add BSA (2.2 to 3.0 equiv).

• Reflux: Heat to reflux (or 40°C) for 1–2 hours.

• Observation: The suspension will turn into a clear, homogeneous solution as the silylation proceeds.

• Proceed: Use this solution directly for your next step (e.g., adding an acid chloride or anhydride).[1]

Figure 2: Transformation of insoluble zwitterion to soluble Bis-TMS derivative via BSA.[1]

Module 3: Troubleshooting & FAQs

Q1: I tried dissolving it in DMSO, but it gelled. Why?

A: At high concentrations, zwitterionic amino acids can form supramolecular hydrogels in DMSO due to strong hydrogen bonding networks.[1]

• Fix: Add 1-5% TFA (Trifluoroacetic acid) to the DMSO.[1] This protonates the carboxylate, breaking the zwitterionic pair and preventing gelation. Alternatively, use HFIP (Hexafluoroisopropanol) as a co-solvent (10% v/v), which is a potent disruptor of peptide aggregates [3].[1]

Q2: Can I use alcohols (MeOH/EtOH)?

A: Only if you adjust the pH.

• Acidic: Add HCl/MeOH. The compound dissolves as the hydrochloride salt (

  ).[1]

• Basic: Add TEA/MeOH. The compound dissolves as the triethylammonium salt (

  ).[1]

• Neutral: It will likely precipitate at its Isoelectric Point (pI).[1]

Q3: How do I recover the free amino acid after the reaction?

A: Exploiting the Isoelectric Point (pI) is the most reliable purification method.

• Dilute your reaction mixture with water.[1]

• Adjust the pH carefully.[1]

  • The calculated pI for this oxazole derivative is roughly 6.5 – 7.0 .

• As you approach pH 6.5, the molecule returns to its zwitterionic form, its solubility drops drastically, and it will precipitate out of the aqueous phase.[1] Filter to collect.

Summary of Solvent Compatibility

Solvent System	Solubility	Mechanism	Recommended Use
DCM / Chloroform	Insoluble	N/A	Avoid (unless silylated)
DCM + BSA	High	Transient Protection	Acylation, Protection reactions
DMA / NMP + 5% LiCl	High	Ionic Disruption	Peptide Coupling, SNAr
HFIP (Hexafluoroisopropanol)	High	H-Bond Disruption	Analysis, Difficult Couplings
Water (pH 7)	Moderate/Low	Zwitterion	Isoelectric Precipitation
Water (pH <2 or >10)	High	Ionic Salt Formation	Extraction, Work-up

References

• Quora / Chemical Principles. (2018). Why are zwitterions of amino acids more stable than the normal form? Explains lattice energy and electrostatic stability of zwitterions.

• Sigma-Aldrich. (n.d.).[1] Product Information: N,O-Bis(trimethylsilyl)acetamide (BSA).[1][2] Technical guide on silylation protocols for solubilizing amino acids.[1]

• Vertex / NIH. (2021).[1] Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation.[1] Discusses HFIP's ability to solubilize polar substrates and amino acids.

• ChemRxiv. (2021). Peptide Synthesis Using Unprotected Amino Acids.[1][3] Details the use of BSA to solubilize unprotected amino acids for coupling.

• Save My Exams. (2024). Zwitterion - A Level Chemistry Revision Notes. Fundamental interaction mechanisms of amino acid zwitterions.[1][4]

• Frontiers in Molecular Biosciences. (2021). Solubility Parameters of Amino Acids.[1][5][6][7][8] Discusses solubility behaviors and aggregation mechanisms.

• ResearchGate. (2013).[1] Preferential interactions between lithium chloride and glucan chains in N,N-dimethylacetamide.[1][9] Validates the LiCl/DMA mechanism for solubilizing H-bond rich polymers.

Sources

• 1. Hexafluoro-2-propanol - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. savemyexams.com [savemyexams.com]
• 5. Frontiers | Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins [frontiersin.org]
• 6. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 7. Solvation Descriptors for Zwitterionic α-Aminoacids; Estimation of Water–Solvent Partition Coefficients, Solubilities, and Hydrogen-Bond Acidity and Hydrogen-Bond Basicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Preferential interactions between lithium chloride and glucan chains in N,N-dimethylacetamide drive cellulose dissolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Oxazole-Peptide Coupling Support Center: Troubleshooting &amp; Best Practices

Welcome to the Technical Support Center for Oxazole-Peptide Coupling. Incorporating oxazole building blocks into peptide sequences—a common requirement in the synthesis of macrocyclic drugs and marine natural products—presents unique synthetic challenges. The electron-withdrawing nature of the oxazole ring, combined with standard coupling conditions, frequently leads to severe epimerization (racemization), poor coupling yields, and ring-opening side reactions.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure chiral integrity and high synthetic yields during your experiments.

Section 1: Core Mechanisms of Side Reactions (The "Why")

FAQ 1: Why are oxazole-containing amino acids so prone to epimerization during coupling?

The Science: The high rate of epimerization in oxazole-peptide coupling is driven by the anomalously acidic nature of the

-proton adjacent to the oxazole ring[1]. Upon activation of the carboxylic acid, the intermediate readily cyclizes to form an oxazol-5(4H)-one (azlactone). Because the -proton of this oxazolone has a drastically lowered pKa ( 9), it is easily abstracted by the mild bases (like DIEA) typically used in peptide synthesis[1]. This abstraction forms an aromatic oxazole enol intermediate, which rapidly equilibrates both enantiomers, leading to near-complete racemization before the incoming amine can attack[2].

Caption: Base-catalyzed epimerization pathway via the achiral aromatic oxazole enol intermediate.

Section 2: Troubleshooting Guide - Reagent Selection & Optimization

FAQ 2: Which coupling reagents are best for minimizing epimerization of oxazole building blocks?

The Solution: To suppress the formation of the oxazolone intermediate, you must use coupling reagents that generate highly reactive, yet racemization-resistant active esters[3].

• DEPBT: 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT) is the gold standard for epimerization-prone substrates[4]. It mediates amide bond formation via an HOOBt ester intermediate and shows remarkable resistance to racemization[5].

• DIC / OxymaPure: A highly efficient carbodiimide/additive combination that operates under virtually neutral conditions, eliminating the need for strong tertiary bases like DIEA that trigger enolization[3].

• HATU / sym-Collidine: If uronium reagents must be used, replace DIEA with sym-collidine (2,4,6-trimethylpyridine). Collidine is a weaker, sterically hindered base that is less likely to abstract the

  -proton[3].

Data Presentation: Comparison of Coupling Reagents for Oxazole Peptides

Coupling Reagent System	Base Requirement	Epimerization Risk	Recommended Application
DEPBT	sym-Collidine or	Very Low	Highly sensitive oxazole building blocks
DIC / OxymaPure	None (Neutral)	Low	Standard SPPS with oxazole amino acids
HATU / sym-Collidine	sym-Collidine	Moderate	Difficult couplings requiring high reactivity
HBTU / DIEA	DIEA (Strong)	Very High	NOT recommended for oxazoles

Section 3: Step-by-Step Methodologies (Self-Validating Protocols)

FAQ 3: Can you provide a reliable protocol for solution-phase coupling of an oxazole amino acid?

The Protocol: The following methodology utilizes DEPBT to ensure chiral integrity[6]. This protocol is self-validating: the absence of a strong base and the strict temperature control inherently block the pathways that lead to oxazolone formation.

Step-by-Step Methodology: Solution-Phase Coupling with DEPBT

• Preparation: Dissolve the N-protected oxazole amino acid (1.0 eq) and the amino acid ester/peptide fragment (1.0 eq) in anhydrous THF or DMF (approx. 2-3 mL per mmol)[6].

• Temperature Control: Cool the reaction mixture to 0 °C in an ice bath. Causality: Lower temperatures significantly reduce the thermodynamic drive for azlactone formation relative to the desired aminolysis.

• Base Addition: Add 2.0 equivalents of a mild base. For highly sensitive oxazoles, use solid sodium carbonate (

  ) or sym-collidine instead of triethylamine or DIEA[6]. Causality: Weak bases prevent the deprotonation of the highly acidic -proton.

• Activation: Add 1.1–1.2 equivalents of DEPBT to the chilled mixture[6].

• Coupling: Stir at 0 °C for 30 minutes, then allow the reaction to slowly warm to room temperature and stir for an additional 2–4 hours.

• Workup: Filter to remove any insoluble salts. Concentrate in vacuo, redissolve in EtOAc, and wash sequentially with 5%

  , 5% citric acid, and brine. Dry over and concentrate to yield the crude peptide.

Caption: Step-by-step workflow for racemization-free oxazole coupling using DEPBT.

Section 4: Advanced Troubleshooting

FAQ 4: I am observing oxazole ring-opening during Fmoc deprotection in Solid-Phase Peptide Synthesis (SPPS). How can I prevent this?

The Science: Oxazole rings can be susceptible to nucleophilic attack by piperidine during standard Fmoc deprotection, leading to ring-opening or cleavage. The Solution: Switch to a milder deprotection cocktail. Use 20% piperazine in NMP or DMF containing 0.1 M HOBt. Causality: The addition of HOBt slightly lowers the pH, reducing the nucleophilicity of the deprotection mixture toward the oxazole ring while still efficiently removing the Fmoc group.

FAQ 5: How can I accurately quantify the epimeric ratio of my coupled product?

The Solution: Standard reverse-phase HPLC may not resolve D/L epimers of complex peptides. To validate your coupling efficiency and chiral purity, you should use:

• Chiral HPLC: Utilize stationary phases like Chiralpak or Chiralcel to directly separate the enantiomers/diastereomers.

• Marfey's Reagent (FDAA): Derivatize the hydrolyzed peptide with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide. This converts enantiomers into diastereomers, which can be easily separated and quantified on standard C18 reverse-phase HPLC columns.

References

• Title: Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives Source: ACS Publications URL: 1

• Title: DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization Source: PubMed / Biopolymers URL: 4

• Title: Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives Source: Bachem URL: 3

• Title: Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP Source: Aapptec Peptides URL: 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bachem.com [bachem.com]
• 4. DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. peptide.com [peptide.com]

Technical Support Center: Purification Challenges of Polar Heterocyclic Amino Acids

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers struggling to purify polar heterocyclic amino acids (e.g., histidine derivatives, tryptophan analogs, pyridylalanines, and cyclic imino acids). These zwitterionic molecules possess complex physicochemical traits: extreme hydrophilicity, pH-dependent ionization states, and electron-rich heterocycles that engage in unwanted secondary interactions.

Traditional reversed-phase (RP) chromatography on C18 columns often fails here, resulting in void volume elution, severe peak tailing, or co-elution with salts. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to help you overcome these specific purification bottlenecks.

Diagnostic Matrix: Identifying the Root Cause

Before altering your method, match your observable symptom to the mechanistic root cause.

Table 1: Troubleshooting Matrix for Polar Heterocyclic Amino Acids

Observable Symptom	Mechanistic Root Cause	Chromatographic Solution	Recommended Column Mode
Elution in the void volume ( )	Analyte is highly hydrated; lacks sufficient hydrophobicity to partition into the C18 stationary phase.	Switch to orthogonal retention mechanisms (electrostatic or hydrophilic partitioning).	Mixed-Mode (RP/CEX) or HILIC
Severe peak tailing / Asymmetry	Basic nitrogen in the heterocycle interacts with residual ionized silanols ( ) on the silica support.	Mask silanols via low pH mobile phase or utilize alternative interactions.	Pentafluorophenyl (PFP)
Sample crashes in the injector	Polar amino acids are insoluble in the high organic starting conditions required for HILIC.	Implement buffer concentration gradients or switch to aqueous-compatible modes.	Mixed-Mode (RP/CEX)
High carryover between runs	Irreversible electrostatic binding to the stationary phase.	Increase mobile phase ionic strength to disrupt secondary binding.	HILIC (with Buffer Gradient)

Deep-Dive Troubleshooting FAQs

Q1: My imidazole-containing amino acids (e.g., Histidine analogs) elute in the void volume on standard C18 columns. How do I retain them without using ion-pairing reagents?

A1: The causality here lies in the hydration shell of the molecule. C18 columns rely entirely on hydrophobic partitioning, which is energetically unfavorable for highly polar zwitterions. To retain them without signal-suppressing ion-pairing agents (like TFA or HFBA), you must switch to Mixed-Mode Chromatography [1].

Mixed-mode columns combine a reversed-phase alkyl chain with an ion-exchange functional group (e.g., Reversed-Phase/Cation-Exchange, RP/CEX). At a low mobile phase pH (e.g., pH 2.5), the carboxylic acid of your amino acid is neutral, but the basic amine and imidazole rings are positively charged. If you use a mixed-mode column with a strong acidic functional group (pKa < 3), the stationary phase remains negatively charged at this low pH, providing strong electrostatic retention via cation-exchange[1]. This allows you to simultaneously separate isobaric highly polar metabolites without derivatization[2].

Q2: I switched to HILIC to retain my polar amino acids, but I am experiencing severe peak broadening and carryover. What is happening?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) relies on an inverted mechanism: the highly organic mobile phase (>60% Acetonitrile) forces water to form an aqueous-rich layer on the polar stationary phase, into which analytes partition[3].

However, basic amino acids often suffer from secondary electrostatic interactions with the HILIC stationary phase. Because high organic solvents have low dielectric constants, electrostatic forces are magnified, leading to carryover. Furthermore, researchers often try to elute these compounds by rapidly increasing the aqueous portion of the gradient, which can cause the amino acid to momentarily precipitate if the buffer capacity is too low.

The Solution: Implement a Buffer Concentration Gradient instead of just an aqueous gradient. By maintaining a constant or slowly changing aqueous percentage while ramping the concentration of a volatile buffer (e.g., Ammonium Formate from 10 mM to 100 mM), you avoid insolubility issues in high organic mobile phases while simultaneously disrupting the unwanted electrostatic interactions that cause carryover.

Q3: How do Pentafluorophenyl (PFP) columns differ from C18 for heterocyclic amino acids like Tryptophan or Pyridylalanines?

A3: PFP columns offer a completely orthogonal retention mechanism driven by the unique electronic properties of the stationary phase. The pentafluorophenyl ligand features an electron-deficient aromatic ring due to the highly electronegative fluorine substituents[4].

Heterocyclic amino acids (like tryptophan) possess electron-rich aromatic systems. When introduced to a PFP column, strong, directional

interactions, dipole-dipole interactions, and hydrogen bonding occur[4]. This provides robust retention and alternate selectivity for aromatic and halogenated compounds that C18 columns simply cannot achieve.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every method must be a self-validating system. Below are step-by-step methodologies with built-in system suitability checks.

Protocol A: Mixed-Mode (RP/CEX) Purification Workflow

Objective: Purify basic polar amino acids using pH-modulated cation exchange.

• Column Selection: Select a strong RP/CEX mixed-mode column (e.g., one containing sulfonic acid groups with pKa < 1).

• Mobile Phase Preparation:

  • Mobile Phase A (MPA): Water + 0.1% Formic Acid (pH ~2.7).

  • Mobile Phase B (MPB): Acetonitrile + 0.1% Formic Acid.

• System Suitability Check (Self-Validation): Inject a neutral hydrophobic marker (e.g., Toluene) and a basic polar marker (e.g., Histidine). Toluene validates the RP mechanism; Histidine validates the CEX mechanism. Ensure Resolution (

  ) > 2.0.

• Gradient Elution: Start at 5% MPB to maximize CEX interaction. Ramp to 50% MPB over 10 column volumes.

• Elution Causality: As the organic concentration increases, hydrophobic interactions weaken. If the analyte still does not elute, introduce a salt (e.g., 50 mM Ammonium Acetate) to displace the analyte from the CEX sites.

Protocol B: HILIC Buffer Gradient Optimization

Objective: Eliminate carryover and solubility drop-outs in HILIC mode.

• Mobile Phase Preparation:

  • MPA: 100 mM Ammonium Formate in Water, adjusted to pH 3.0 (Ensures full ionization of basic groups).

  • MPB: 100% Acetonitrile.

• Sample Diluent Optimization: Critical Step. Injecting highly aqueous samples in HILIC disrupts the stationary phase water layer, causing peak distortion. Dilute your sample to match the starting conditions (e.g., 75% ACN). Refer to Table 2 for strict volume limits[5].

• Dual-Gradient Execution: Program the pump to start at 90% MPB and 10% MPA (yielding 10 mM buffer overall). Over 15 minutes, ramp to 60% MPB and 40% MPA (yielding 40 mM buffer overall). This simultaneous increase in water and ionic strength sharply elutes the amino acids without crashing them out.

Table 2: Maximum Recommended Injection Volumes for HILIC (Based on Sample Diluent) [5]

Sample Diluent Composition	50 mm Column Length	100 mm Column Length	150 mm Column Length
100% Aqueous ( )
50:50 ACN:
80:20 ACN:

Mechanistic Visualizations

Caption: Decision matrix for selecting chromatographic modes for polar heterocyclic amino acids.

Caption: Mechanistic workflow of HILIC buffer gradients overcoming electrostatic carryover.

References

• Evolution of Mixed-Mode Chromatography - Chromatography Today - 1

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Corporation - Link

• Use of a Mixed Cationic-Reverse Phase Column for Analyzing Small Highly Polar Metabolic Markers - MDPI - 2

• An attempt to estimate ionic interactions with phenyl and pentafluorophenyl stationary phases - ResearchGate - 4

• Hydrophilic Interaction Chromatography Method Development and Troubleshooting - Agilent Technologies - 5

• Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids - Waters Corporation - Link

• HILIC Separations: Technical Guide - Thermo Fisher Scientific - 3

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. mdpi.com [mdpi.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Troubleshooting cyclization failures in Robinson-Gabriel synthesis of oxazoles

[1][2]

Topic: Troubleshooting Cyclization Failures in Robinson-Gabriel Synthesis ID: TS-OXZ-RG-001 Status: Active Maintainer: Senior Application Scientist, Chemical Synthesis Division

Introduction: The "Hidden" Complexity

Welcome to the technical support hub for oxazole synthesis. You are likely here because your Robinson-Gabriel (RG) cyclization—classically described as a simple dehydration of 2-acylaminoketones—has failed.

While textbooks present this as a straightforward condensation, the reality in drug discovery is often different. The reaction is a thermodynamic battle between cyclization (formation of the aromatic oxazole) and hydrolysis (cleavage of the amide bond). Furthermore, the harsh conditions required for the classical method (

, ) are frequently incompatible with the complex scaffolds found in modern medicinal chemistry.

This guide moves beyond basic protocols to address the mechanistic reasons for failure and provides validated solutions, including the transition to mild, modern variants like the Wipf modification.

Diagnostic Workflow (Interactive Logic)

Before adding more reagent, determine why the reaction failed. Use this decision matrix to select the correct troubleshooting path.

Figure 1: Diagnostic decision tree for Robinson-Gabriel failures. Identify the impurity profile to select the correct remediation strategy.

Reagent Selection & Comparative Data

The choice of dehydrating agent is the single most critical variable. Do not default to Polyphosphoric Acid (PPA) unless your substrate is highly stable.

Reagent	Class	Conditions	Yield (Typical)	Critical Limitation
/ PPA	Classical	90–120°C, Neat	40–60%	High Hydrolysis Risk. Incompatible with acid-sensitive groups (Boc, acetals). Causes charring.
	Activation	60–100°C, Toluene/DMF	50–80%	Chlorination. Can chlorinate electron-rich rings or ketones. Vilsmeier-Haack side reactions.
Burgess Reagent	Modern	25–50°C, THF	70–95%	Cost & Shelf-life. Reagent decomposes with moisture. Best for sensitive substrates.
	Wipf Mod.	0°C RT,	75–90%	Purification. Generates byproduct which can be hard to remove.

Troubleshooting FAQs (Root Cause Analysis)

Issue 1: "I recovered the amine and carboxylic acid, not the oxazole."

Diagnosis: Amide Hydrolysis.[1][2] Mechanism: The Robinson-Gabriel reaction requires the amide oxygen to act as a nucleophile. However, in the presence of strong aqueous acid (or water generated during the reaction that isn't removed), the amide carbonyl is protonated and attacked by water instead of the ketone, cleaving the molecule. Solution:

• Eliminate Water: If using

  , switch to Polyphosphoric Acid (PPA) which acts as its own solvent and water scavenger.

• Switch to Anhydrous Conditions: If PPA fails, you must move to the Wipf Modification (see Protocol A below) using

  . This proceeds under basic/neutral conditions ( ), completely eliminating the hydrolysis pathway.

Issue 2: "The reaction turned into a black tar."

Diagnosis: Thermal Decomposition / Polymerization. Mechanism: 2-acylaminoketones are prone to aldol-type polymerizations at the high temperatures (100°C+) required for PPA or

. Solution:

• Lower Temperature: Attempt the reaction with Burgess Reagent at room temperature or mild reflux (50°C) in THF.

• Solvent Dilution: Do not run neat. Use Toluene or Xylene to dilute the concentration and control the exotherm.

Issue 3: "I see a new spot, but the mass is M+34 or M+36."

Diagnosis: Chlorination (Vilsmeier-Haack type side reaction). Mechanism: When using

, the intermediate chloro-iminium species can undergo substitution with chloride ions rather than cyclization, or the ketone itself can be chlorinated if enolizable. Solution:

• Buffer the System: Add a non-nucleophilic base (e.g., Pyridine or 2,6-Lutidine) to scavenge HCl.

• Change Activator: Switch to Triflic Anhydride (

  ) or the Burgess Reagent , which are non-halogenating.

Issue 4: "My starting material is inert. No reaction occurs."

Diagnosis: Electronic Deactivation. Mechanism:

• Case A (Electron-Poor Amide): If your amide substituent (

  ) is strongly electron-withdrawing (e.g., , Nitro-aryl), the amide oxygen is not nucleophilic enough to attack the ketone.

• Case B (Steric Bulk): Ortho-substitution on the aryl rings prevents the conformational rotation required for ring closure. Solution:

• For Case A: You need a "super-electrophile." Use

  (Triflic Anhydride) to activate the ketone, making it reactive enough even for a weak nucleophile.

• For Case B: Switch to the Burgess Reagent under microwave irradiation (mild heat, 60°C). The intramolecular delivery of the sulfamoyl group facilitates the entropy of cyclization.

Advanced Protocols

Protocol A: The Wipf Modification (Gold Standard for Sensitive Substrates)

Recommended when PPA fails or functional groups are labile.

Mechanism: This protocol converts the amide oxygen into an oxyphosphonium intermediate (highly activated leaving group), followed by rapid cyclization.

Reagents:

• Starting Material:

  -keto amide (or -hydroxy amide oxidized in situ)

• Triphenylphosphine (

  )

• Iodine (

  )[3]

• Triethylamine (

  )

• Solvent: Anhydrous

  (DCM)[3]

Step-by-Step:

• Dissolve the starting material (1.0 equiv) in anhydrous DCM (0.1 M).

• Add

  (2.0 equiv) and (4.0 equiv).[3]

• Cool the mixture to 0°C .

• Add

  (2.0 equiv) portion-wise. Note: The solution will turn dark.

• Allow to warm to Room Temperature and stir for 1–2 hours.

• Quench: Add saturated aqueous

  (Sodium Thiosulfate) to remove excess iodine (color changes from dark to yellow/clear).

• Extract with DCM, dry over

  , and concentrate.

• Purification: Flash chromatography is essential to remove

  .

Protocol B: Burgess Reagent Cyclization (The "Cleanest" Method)

Best for small-scale, high-value intermediates.

Reagents:

• Burgess Reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide inner salt)[2]

• Solvent: Anhydrous THF

Step-by-Step:

• Dissolve starting material (1.0 equiv) in anhydrous THF.

• Add Burgess Reagent (1.5 – 2.0 equiv).

• Stir at Room Temperature for 2 hours.

• If incomplete by TLC, heat to 50°C for 1 hour.

• Workup: Filter through a short pad of silica gel to remove reagent byproducts. Concentrate.

• Pro-Tip: Burgess reagent is moisture sensitive.[2][4] If the reagent is old/sticky, yields will drop significantly. Always use fresh, free-flowing powder.

Mechanistic Visualization

Understanding the cyclization pathway clarifies why specific reagents are chosen.

Figure 2: Mechanistic pathway.[5][6][1][7][8][9][10] The critical divergence occurs at the Activated Intermediate stage—water leads to failure, while anhydrous conditions favor cyclization.

References

• Robinson, R. (1909).[6][11] "LXXIII.—A new synthesis of oxazoles." Journal of the Chemical Society, Transactions, 95, 2167-2174. Link

• Wipf, P., & Miller, C. P. (1993). "A new synthesis of highly functionalized oxazoles." The Journal of Organic Chemistry, 58(14), 3604-3606. Link

• BenchChem. (2025).[12] "The Synthesis of Oxazoles: A Technical Guide to Historical and Modern Methodologies." BenchChem Technical Library. Link

• Organic Syntheses. (2009). "Polyphosphoric Acid in Organic Synthesis." Organic Syntheses, Coll. Vol. 11. Link

• Wipf, P. (2005). "Burgess Reagent in Organic Synthesis."[2][4] Encyclopedia of Reagents for Organic Synthesis. Link

Sources

• 1. Gabriel Synthesis (Chapter 50) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. atlanchimpharma.com [atlanchimpharma.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. journal.iisc.ac.in [journal.iisc.ac.in]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. ccsenet.org [ccsenet.org]
• 10. researchgate.net [researchgate.net]
• 11. ijpsonline.com [ijpsonline.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing HPLC Separation for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid Enantiomers

Introduction

Welcome to the technical support center for the chiral separation of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid enantiomers. This molecule's unique structure, featuring both a basic amino group and an acidic carboxylic acid group on a heterocyclic core, presents a distinct set of challenges for achieving baseline resolution of its enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chromatographic principles.

The successful separation of enantiomers is a critical step in pharmaceutical development, as different enantiomers of a drug can exhibit varied pharmacological and toxicological profiles.[1] High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most prevalent and effective technique for this purpose.[2][3] This guide will focus on practical, actionable strategies to optimize your HPLC method for this specific and challenging separation.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating the enantiomers of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid?

The primary challenge lies in the molecule's amphoteric nature, possessing both acidic (carboxylic acid) and basic (amino group) functionalities. This can lead to complex interactions with the chiral stationary phase (CSP) and peak shape issues, such as tailing. The polarity of the oxazole ring further complicates mobile phase and stationary phase selection.

Q2: Which type of chiral stationary phase (CSP) is the best starting point for this separation?

Given the presence of both hydrogen bond donors and acceptors, as well as potential for ionic interactions, several types of CSPs could be effective. A logical starting point would be:

• Macrocyclic Glycopeptide-Based CSPs (e.g., Teicoplanin, Vancomycin): These are known for their versatility in separating polar and ionic compounds, including underivatized amino acids.[4][5] They offer multiple interaction modes, including hydrogen bonding, ionic interactions, and inclusion complexation, which are well-suited for the target molecule.[3]

• Polysaccharide-Based CSPs (e.g., Amylose or Cellulose derivatives): These are widely used and have broad applicability.[1][2][6] They primarily rely on hydrogen bonding, dipole-dipole, and steric interactions for chiral recognition.[3]

• Anion-Exchanger CSPs: Quinine and quinidine-derived anion-exchanger CSPs are specifically designed for the enantioseparation of acidic compounds.[7][8] The enantiomer recognition mechanism is based on the ionic interaction between the stationary phase and the anionic analyte, supplemented by other interactions like hydrogen bonding and dipole-dipole forces.[7][8]

Q3: Should I use Normal-Phase or Reversed-Phase chromatography?

Both modes have potential advantages and should be considered during method development.

• Normal-Phase (NP): Often provides better selectivity for chiral separations.[9] However, the low solubility of your polar analyte in typical non-polar normal-phase solvents (like hexane) could be a significant issue.

• Reversed-Phase (RP): Generally offers better sample solubility for polar compounds. Macrocyclic glycopeptide and some polysaccharide-based CSPs are compatible with reversed-phase conditions.[5][9] This mode is also more compatible with mass spectrometry (MS) detection if required.[10]

• Polar Organic Mode: This uses waterless mixtures of polar organic solvents and can be a good compromise, offering different selectivity compared to NP and RP modes.[11][12]

Q4: How do mobile phase additives like TFA or DEA affect the separation?

Mobile phase additives are crucial for controlling the ionization state of your amphoteric analyte and improving peak shape.[13][14]

• Acidic Additives (e.g., Trifluoroacetic Acid - TFA, Formic Acid - FA): Adding a small amount (typically 0.1%) of an acidic modifier will suppress the ionization of the carboxylic acid group and protonate the amino group.[14] This can improve peak shape for acidic compounds and is essential when using anion-exchange CSPs to facilitate the primary ionic interaction.[8]

• Basic Additives (e.g., Diethylamine - DEA): A basic modifier will suppress the ionization of the amino group. This can be beneficial in reducing peak tailing caused by strong interactions between the protonated amine and residual silanols on the silica surface of the CSP.[14]

The choice between an acidic or basic additive will significantly impact retention and selectivity, and both should be screened.[1][15]

Q5: My resolution is decreasing over time with a new column. What could be the cause?

This could be due to a "memory effect," where mobile phase additives or sample components from previous runs adsorb onto the stationary phase.[16][17][18] This is particularly common with polysaccharide-based CSPs.[17] To resolve this, a thorough column flushing and regeneration procedure is necessary. It is also recommended to dedicate a column to a specific method to avoid such cross-contamination issues.[18]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the optimization of your chiral separation.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	1. Inappropriate Chiral Stationary Phase (CSP): The chosen CSP does not provide sufficient enantioselective interactions.[19] 2. Suboptimal Mobile Phase Composition: The solvent strength or type of organic modifier is not suitable.[1] 3. Incorrect Ionization State: The pH of the mobile phase is not optimal for chiral recognition.	1. Screen Different CSPs: Test a variety of CSPs with different chiral selectors (e.g., polysaccharide, macrocyclic glycopeptide, anion-exchanger).[1] 2. Optimize Organic Modifier: If in reversed-phase, vary the ratio of acetonitrile or methanol. In normal-phase, try different alcohols (e.g., isopropanol, ethanol) as modifiers.[6][9] 3. Adjust Mobile Phase Additives: Systematically screen different acidic and basic additives (e.g., 0.1% TFA, 0.1% FA, 0.1% DEA) to control the analyte's ionization and improve interaction with the CSP.[14][15]
Peak Tailing	1. Secondary Interactions: The basic amino group may be interacting strongly with acidic residual silanols on the silica support. 2. Column Overload: Injecting too much sample can saturate the stationary phase.[19][20] 3. Inappropriate Mobile Phase pH: The pH may be causing undesirable ionic interactions.	1. Add a Competing Base: Introduce a basic additive like DEA (0.1-0.5%) to the mobile phase to mask the silanol groups.[14] 2. Reduce Injection Volume/Concentration: Decrease the amount of sample injected onto the column.[19][20] 3. Optimize Mobile Phase Additives: As above, screen acidic and basic modifiers to find the optimal pH for peak shape.
Peak Fronting	1. Sample Solvent Stronger than Mobile Phase: Dissolving the sample in a solvent that is stronger than the mobile phase can cause the peak to be distorted.[21] 2. Column Overload: In some cases, very high concentrations can lead to fronting.	1. Dissolve Sample in Mobile Phase: Whenever possible, prepare your sample in the initial mobile phase.[22] If solubility is an issue, use the weakest possible solvent. 2. Reduce Sample Concentration: Dilute the sample and re-inject.
Inconsistent Retention Times	1. Poor Column Equilibration: The column is not fully equilibrated with the mobile phase, especially when additives are used. 2. Temperature Fluctuations: Changes in ambient temperature can affect retention times.[1] 3. Mobile Phase Composition Changes: Inaccurate mixing or evaporation of volatile components can alter the mobile phase strength.	1. Increase Equilibration Time: Flush the column with at least 20-30 column volumes of the new mobile phase before injecting. 2. Use a Column Oven: Maintain a constant column temperature for reproducible results.[1] 3. Prepare Fresh Mobile Phase Daily: Ensure accurate measurement and keep the mobile phase reservoir covered to prevent evaporation.
High Backpressure	1. Particulate Contamination: Sample or mobile phase particulates are blocking the column frit.[21] 2. Precipitation: The sample or a buffer component is precipitating in the mobile phase. 3. Incompatible Solvents: Mixing immiscible solvents in the mobile phase.	1. Filter Sample and Mobile Phase: Use a 0.22 µm or 0.45 µm filter for all samples and mobile phases.[22] Install a guard column or in-line filter.[21] 2. Check Sample/Buffer Solubility: Ensure all components are fully soluble in the mobile phase. 3. Backflush the Column: Disconnect the column from the detector and flush it in the reverse direction (if permitted by the manufacturer).[21]

Experimental Protocols

Protocol 1: Initial Chiral Stationary Phase Screening

This protocol outlines a systematic approach to screening different CSPs to identify a promising candidate for method development.

• Prepare the Analyte Stock Solution: Dissolve 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid in a suitable solvent (e.g., methanol or a mixture of mobile phase components) to a concentration of approximately 1 mg/mL.

• Select and Install the First CSP: Begin with a versatile column, such as a teicoplanin-based macrocyclic glycopeptide CSP.

• Column Equilibration: Equilibrate the column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Initial Screening Conditions:

  • Mobile Phase A (Reversed-Phase): 0.1% Formic Acid in Acetonitrile/Water (e.g., 20:80 v/v)

  • Mobile Phase B (Normal-Phase): Hexane/Isopropanol (e.g., 90:10 v/v) with 0.1% TFA

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 5 µL

  • Detection: UV at a suitable wavelength (e.g., 254 nm or a wavelength of maximum absorbance for the compound).

• Inject and Analyze: Inject the sample and evaluate the chromatogram for any signs of separation.

• Iterate: If no separation is observed, systematically change the mobile phase composition (e.g., change the organic modifier or the additive). If still unsuccessful, switch to a different class of CSP (e.g., a polysaccharide-based or an anion-exchange column) and repeat the screening process.

Protocol 2: Mobile Phase Additive Optimization

This protocol is for fine-tuning the separation once a promising CSP has been identified.

• Establish a Baseline: Using the best conditions from the initial screening, run a sample to serve as a baseline chromatogram.

• Prepare Modified Mobile Phases: Prepare several batches of the mobile phase, each containing a different additive or concentration. For example:

  • Mobile Phase + 0.1% Formic Acid

  • Mobile Phase + 0.1% Acetic Acid

  • Mobile Phase + 0.1% Diethylamine

• Systematic Testing:

  • Equilibrate the column thoroughly with the first modified mobile phase.

  • Inject the sample and record the retention times, resolution, and peak shape.

  • Before switching to the next additive, flush the column with an intermediate solvent (like isopropanol) to remove any memory effects of the previous additive.[16][17]

  • Repeat the process for each modified mobile phase.

• Evaluate Results: Compare the chromatograms to determine which additive provides the best balance of resolution and peak symmetry.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in chiral HPLC method development.

Caption: A logical workflow for troubleshooting common HPLC issues.

References

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available from: [Link]

• An Investigation of Peak Shape Models in Chiral Separations. MavMatrix. Available from: [Link]

• Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column. Journal of Chromatography A. Available from: [Link]

• Trouble with chiral separations. Chromatography Today. Available from: [Link]

• Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC. LCGC International. Available from: [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. Available from: [Link]

• HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review. PubMed. Available from: [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A. Available from: [Link]

• Enantiomer separation of acidic compounds. Daicel Chiral Technologies. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available from: [Link]

• Chiral Separation 2: Optimization of Chiral Separations. Restek. Available from: [Link]

• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids. Regis Technologies. Available from: [Link]

• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). ResearchGate. Available from: [Link]

• Tuneable Peak Deformations in Chiral Liquid Chromatography. Analytical Chemistry. Available from: [Link]

• Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography. PMC. Available from: [Link]

• Getting Started with Chiral Method Development Part Three. Regis Technologies. Available from: [Link]

• Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Analytical Chemistry. Available from: [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. MDPI. Available from: [Link]

• Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography. PubMed. Available from: [Link]

• Examples of separation of the enantiomers of the Figure 1 chiral azoles... ResearchGate. Available from: [Link]

• Chiral HPLC Column. Phenomenex. Available from: [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. Scilit. Available from: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. Available from: [Link]

• CHIRAL STATIONARY PHASES. Regis Technologies. Available from: [Link]

• Chiral column chromatography. Wikipedia. Available from: [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. PMC. Available from: [Link]

• Separation of 1H-1,2,4-Triazole-3-carboxylic acid, 5-amino- on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 3. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 4. HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chiraltech.com [chiraltech.com]
• 9. Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. Enantiomeric Separation of New Chiral Azole Compounds [mdpi.com]
• 12. scilit.com [scilit.com]
• 13. "An Investigation of Peak Shape Models in Chiral Separations" by Ryan Jacob Burk [mavmatrix.uta.edu]
• 14. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 15. researchgate.net [researchgate.net]
• 16. Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. chiraltech.com [chiraltech.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Chiral Separation 2: Optimization of Chiral Separations [discover.restek.com]
• 21. agilent.com [agilent.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Managing Hydrolytic Instability of Oxazole Intermediates

Welcome to the Technical Support Center for oxazole chemistry. As researchers, scientists, and drug development professionals, you frequently encounter the inherent hydrolytic instability of the oxazole ring—a challenge that can significantly impede synthetic efficiency, product purity, and biological assay reliability[1].

As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes. Here, we dissect the thermodynamic and kinetic causalities behind oxazole ring-opening and provide self-validating, field-proven protocols to ensure the integrity of your synthetic intermediates.

Part 1: Mechanistic FAQs on Oxazole Instability

Q1: What is the fundamental chemical causality behind oxazole ring instability during aqueous synthesis? A1: The vulnerability of the oxazole ring is dictated by its electronic distribution, specifically the acidity of the C2 proton and the electrophilic nature of the C5 position.

• Under Acidic Conditions: The nitrogen atom is protonated, which withdraws electron density from the ring and lowers the Lowest Unoccupied Molecular Orbital (LUMO). This activates the C2 and C5 positions, making them highly susceptible to nucleophilic attack by water, ultimately leading to hydrolytic cleavage into an

  -amino acid or aminoketone[1].

• Under Basic Conditions: Hydroxide ions can directly attack the C5 carbonyl (especially in oxazolones/azlactones) or deprotonate the C2 position. This deprotonation forms a reactive intermediate that undergoes ring-opening to generate an isocyanoenolate, which subsequently reacts with electrophiles to form undesired adducts[1].

Q2: Why do my 5(4H)-oxazolones (azlactones) degrade so rapidly during silica gel purification, while other oxazoles remain stable? A2: 5(4H)-oxazolones exist primarily in their keto form, which is highly moisture-sensitive. Unless they contain an unsaturated stabilizing group (like a 4-arylidene group), the electrophilic C5 carbonyl is rapidly hydrolyzed by ambient moisture or the slightly acidic silanol groups on silica gel, yielding an

-acylamino acid[2]. Furthermore, specialized derivatives like 5-hydroxyoxazole-4-carboxylic acids are uniquely unstable; they equilibrate to their keto form and undergo rapid hydrolytic ring-opening coupled with -decarboxylation[3].

Q3: How do specific substituents influence the hydrolytic half-life of these intermediates? A3: Substituents dictate stability through steric shielding and electronic tautomerization. For instance, an aliphatic double bond or a phenyl ring at the C2 position increases the electron-donating characteristics, which kinetically slows the rate of the oxazole ring-opening reaction[2]. Conversely, electron-withdrawing groups or leaving groups (e.g., 2-halooxazoles) exacerbate instability. In azlactones, C4-alkoxy or C4-aryl substituents stabilize the enol tautomer, drastically reducing hydrolysis rates[3].

Part 2: Visualizing the Degradation Logic

To effectively troubleshoot, you must visualize the divergent degradation pathways dictated by your reaction environment's pH.

Mechanistic pathways of oxazole hydrolytic degradation under acidic and basic conditions.

Part 3: Quantitative Stability Profiles

Understanding the relative stability of your specific oxazole class allows you to proactively select the correct workup and purification strategies.

Table 1: Representative Hydrolytic Stability of Oxazole Derivatives

Compound Class	Substituent Effects	Primary Degradation Pathway	Relative Stability in Aqueous Media
5(4H)-Oxazolones	Unsubstituted at C4	Rapid hydrolysis to -acylamino acid	Low (Highly moisture sensitive)[2]
5(4H)-Oxazolones	4-arylidene group (e.g., 4-benzylidene)	Stabilized enol tautomer	High (Stable in cold water)[2]
5-Hydroxyoxazole-4-carboxylates	5-OH, 4-COOH	Ring-opening and -decarboxylation	Very Low (Decomposes on silica)[3]
Oxazoline Peptides	Natural product scaffolds	Acid-catalyzed ring opening to NH3+	Moderate (Requires strict pH control)[4]
4,5-Disubstituted Oxazoles	Alkyl/Aryl at C4/C5	Highly stable aromatic system	High (Stable to standard workup)[5]

Part 4: Troubleshooting Guides & Validated Protocols

Issue 1: Severe Product Loss During Aqueous Workup

Symptom: LC-MS analysis of the crude reaction mixture shows the desired oxazole mass, but after aqueous extraction, the mass shifts by +18 Da (addition of H₂O), indicating ring cleavage. Root Cause: The kinetic energy at room temperature combined with localized pH extremes during the addition of aqueous quenching agents overcomes the activation barrier for nucleophilic attack on the oxazole ring. Solution: Implement a strictly temperature-controlled, pH-buffered anhydrous or semi-anhydrous workup.

Protocol A: Self-Validating Anhydrous Workup for Sensitive Oxazolones

This protocol utilizes a self-validating internal control by monitoring the UV-Vis shift in real-time to ensure the ring remains intact.

• Reaction Quenching: Cool the reaction mixture to -78 °C. Instead of aqueous quenching, add a pre-chilled (-20 °C) solution of 1.0 M highly sterically hindered base (e.g., N,N-diisopropylethylamine) in anhydrous dichloromethane to neutralize any acidic byproducts without providing a nucleophilic hydroxide source.

• Solvent Swap: Concentrate the mixture under reduced pressure (bath temperature strictly < 20 °C) to remove volatile reactants.

• Filtration: Suspend the crude residue in anhydrous diethyl ether or MTBE. The desired oxazolone will typically dissolve, while polar salts precipitate. Filter rapidly through a pad of anhydrous Celite under an argon blanket.

• Validation Step: Take a 5

  L aliquot of the filtrate, dilute in anhydrous acetonitrile, and inject into HPLC-UV. The presence of a sharp peak with an intact chromophore (typically ~240-280 nm depending on substituents) validates that the ring is intact. A shift to lower wavelengths indicates premature ring-opening.

• Storage: Concentrate the filtrate and immediately store the resulting solid under inert atmosphere at -20 °C.

Issue 2: Unpredictable Degradation in Biological Assays

Symptom: An oxazole-containing drug candidate shows high potency at

, but activity drops precipitously over a 24-hour assay period. Root Cause: The assay buffer (often pH 7.4) slowly hydrolyzes the oxazole over time. Solution: Conduct a rigorous forced degradation study to determine the exact half-life and degradation kinetics before running biological assays.

Protocol B: Forced Degradation and Stability Profiling

This methodology establishes the kinetic boundaries of your compound.

• Stock Preparation: Dissolve the oxazole intermediate in anhydrous DMSO to create a 10 mM stock solution. Causality: DMSO prevents premature hydrolysis before the assay begins.

• Buffer Preparation: Prepare three 50 mM buffer solutions: Citrate (pH 3.0), Phosphate (pH 7.4), and Borate (pH 10.0).

• Initiation: Dilute the stock solution to 100

  M in each buffer. Immediately vortex.

• Incubation & Sampling: Incubate the vials at 37 °C. Withdraw 50

  L aliquots at and hours.

• Quenching: Immediately quench each aliquot by adding 50

  L of ice-cold acetonitrile containing 0.1% Formic Acid (for basic/neutral samples) or 0.1% Ammonium Hydroxide (for acidic samples) to arrest the hydrolysis kinetics.

• Analysis: Analyze via LC-MS. Plot the Area Under the Curve (AUC) of the parent mass vs. time to calculate the half-life (

  ).

Step-by-step experimental workflow for assessing the hydrolytic stability of oxazole intermediates.

Issue 3: Low Yields in Direct Synthesis from Carboxylic Acids

Symptom: Attempts to synthesize oxazoles directly from carboxylic acids yield massive amounts of unreacted starting material and hydrolyzed intermediates. Root Cause: Traditional dehydrating agents create harsh, moisture-prone microenvironments that destroy the oxazole as soon as it forms. Solution: Utilize late-stage oxazole formation via stable acylpyridinium salts. By reacting carboxylic acids with a stoichiometric amount of a stable triflylpyridinium reagent (e.g., DMAP-Tf), you generate a highly reactive, yet moisture-resistant acylpyridinium intermediate in situ. Trapping this intermediate with isocyanoacetates at 40 °C in anhydrous CH₂Cl₂ yields 4,5-disubstituted oxazoles in up to 96% yield without exposing the nascent ring to hydrolytic conditions[5].

References

• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives Source: NIH / PMC URL
• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review Source: Biointerface Research in Applied Chemistry URL
• Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids Source: The Journal of Organic Chemistry - ACS Publications URL
• Navigating the Labyrinth of Oxazole Synthesis: A Technical Support Guide to Managing Hydrolytic Instability Source: BenchChem URL
• Naturally Occurring Oxazole-Containing Peptides Source: MDPI URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One moment, please... [biointerfaceresearch.com]
• 3. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Naturally Occurring Oxazole-Containing Peptides [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies for the Deprotection of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic Acid

Welcome to our dedicated technical resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the selective removal of protecting groups from 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid, a critical process where maintaining the integrity of the oxazole core is paramount.

The 1,3-oxazole ring is a valuable scaffold in medicinal chemistry, but its susceptibility to degradation under certain conditions presents a significant synthetic challenge.[1][2] This guide is designed to equip you with the knowledge to navigate these challenges effectively, ensuring high-yielding and clean deprotection reactions.

Troubleshooting Guide: Navigating Common Deprotection Issues

This section addresses specific problems that may arise during the deprotection of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid derivatives.

Issue 1: Degradation of the Oxazole Ring During N-Boc Deprotection

Symptom: You observe low yields of the desired product and the formation of multiple byproducts, suggesting cleavage of the oxazole ring, when treating your N-Boc protected substrate with strong acids like neat trifluoroacetic acid (TFA).

Cause: The oxazole ring is known to be sensitive to strongly acidic conditions, which can lead to decomposition.[1][2] The combination of a strong acid and prolonged reaction times or elevated temperatures can promote hydrolytic cleavage of the heterocyclic ring.

Solutions:

• Milder Acidic Conditions: Instead of neat TFA, consider using a solution of TFA in a solvent like dichloromethane (DCM). A common starting point is a 1:1 v/v mixture of DCM and TFA, often sufficient to cleave the Boc group without significant ring degradation.[3]

• HCl in Dioxane: A solution of 4M HCl in 1,4-dioxane is another effective and often milder alternative for Boc deprotection. The reaction is typically fast, often completing in under 30 minutes at room temperature.[3]

• Oxalyl Chloride in Methanol: For exceptionally sensitive substrates, a very mild method involves using oxalyl chloride in methanol. This system has been shown to selectively deprotect N-Boc groups on a variety of substrates, including heterocycles, at room temperature.[4][5][6][7]

Method	Reagents	Typical Conditions	Key Advantages	Potential Drawbacks
Standard TFA/DCM	TFA, DCM	1:1 v/v, 0°C to RT, 1-2 h	Fast and effective for many substrates.	Can cause degradation of acid-sensitive groups and the oxazole ring.
HCl in Dioxane	4M HCl in 1,4-dioxane	4-5 equivalents, RT, <30 min	Often faster and cleaner than TFA. Product may precipitate as HCl salt.	Dioxane is a peroxide-former and requires careful handling.
Oxalyl Chloride/Methanol	Oxalyl chloride, Methanol	3 equivalents oxalyl chloride, RT, 1-4 h	Very mild and selective.[7]	Reagents are moisture-sensitive.

Issue 2: Incomplete Removal of an Ester Protecting Group on the Carboxylic Acid

Symptom: After the reaction, you still observe a significant amount of the starting ester in your reaction mixture, as monitored by TLC or LC-MS.

Cause: The reactivity of esters towards hydrolysis can vary significantly based on the type of ester and the steric hindrance around the carbonyl group. Standard saponification conditions (e.g., LiOH, NaOH) might not be sufficient or could lead to competing degradation of the oxazole ring under strongly basic conditions.[1]

Solutions:

• Choice of Base and Solvent: For methyl or ethyl esters, saponification with lithium hydroxide (LiOH) in a mixture of THF and water is a common and effective method.[8] The use of LiOH is often preferred over NaOH or KOH as it can sometimes lead to cleaner reactions.

• Enzymatic Hydrolysis: For highly sensitive substrates, enzymatic hydrolysis using a lipase can be an exceptionally mild method for ester cleavage. This approach offers high selectivity and avoids harsh pH conditions.

• Hydrogenolysis for Benzyl Esters: If the carboxylic acid is protected as a benzyl ester, catalytic hydrogenation (e.g., H₂ gas with a palladium on carbon catalyst) is a very mild and efficient deprotection method that is orthogonal to many other protecting groups.[9][10]

Issue 3: Both Protecting Groups are Cleaved When Only One Was Targeted

Symptom: You intended to remove only the N-Boc group, but your ester protecting group was also cleaved, or vice-versa.

Cause: This indicates a lack of orthogonality in your protecting group strategy.[9][10] For instance, using a t-butyl ester for the carboxylic acid and a Boc group for the amine is not an orthogonal strategy, as both are typically removed under acidic conditions.

Solution: Implementing an Orthogonal Protecting Group Strategy

An orthogonal protection strategy allows for the selective removal of one protecting group in the presence of others by using different deprotection conditions.[9][11][12]

Recommended Orthogonal Strategy for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid:

• Amino Group: Protect with a Boc (tert-butyloxycarbonyl) group, which is acid-labile.[13]

• Carboxylic Acid Group: Protect as a benzyl ester (Bn) , which is cleaved by hydrogenolysis.[14]

This strategy allows for the following selective deprotections:

• Removal of the N-Boc group: Treatment with TFA in DCM or HCl in dioxane will cleave the Boc group while leaving the benzyl ester intact.

• Removal of the Benzyl ester: Catalytic hydrogenation will remove the benzyl group, leaving the N-Boc group untouched.

Frequently Asked Questions (FAQs)

Q1: What are the general stability characteristics of the 1,3-oxazole ring?

The 1,3-oxazole ring is a five-membered aromatic heterocycle. While it is generally more resistant to acids than furans, it can undergo decomposition under strongly acidic or basic conditions.[2][15] It is also susceptible to cleavage by certain oxidizing agents and can undergo photolytic degradation.[15][16] The presence of substituents can influence the ring's stability and reactivity.

Q2: Which protecting groups are most suitable for the amino and carboxylic acid functionalities on this molecule?

The choice of protecting groups is critical and should be guided by the planned synthetic route and the need for orthogonal deprotection.

• For the Amino Group:

  • Boc (tert-butyloxycarbonyl): Widely used, stable to a variety of conditions, and readily removed with mild acid.[13]

  • Cbz (Carboxybenzyl): Removed by catalytic hydrogenation, providing orthogonality with acid-labile groups.

  • Fmoc (9-fluorenylmethyloxycarbonyl): Base-labile (removed with piperidine), offering another layer of orthogonality.[14]

• For the Carboxylic Acid Group:

  • Methyl or Ethyl Esters: Common choices, typically removed by saponification with a base like LiOH.[17]

  • Benzyl Ester (Bn): An excellent choice for orthogonality with acid- or base-labile groups, as it is removed under neutral conditions via hydrogenolysis.[18]

  • t-Butyl Ester: Acid-labile, and therefore not orthogonal to a Boc-protected amine.

Q3: How can I monitor the progress of my deprotection reaction?

• Thin Layer Chromatography (TLC): This is the most common and immediate way to monitor a reaction. The deprotected product will have a different Rf value than the starting material. For amines, staining the TLC plate with a ninhydrin solution is highly effective, as it produces a characteristic color with the newly formed free amine.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing you to monitor the disappearance of the starting material and the appearance of the product, as well as any byproducts, by their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the completion of the reaction by observing the disappearance of the characteristic signals of the protecting group (e.g., the t-butyl singlet of a Boc group around 1.4 ppm).[3]

Experimental Protocols

Protocol 1: Selective N-Boc Deprotection with HCl in Dioxane

• Dissolve the N-Boc protected 5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid ester (1 equivalent) in a minimal amount of a suitable co-solvent like methanol if necessary.

• Add a solution of 4M HCl in 1,4-dioxane (4-5 equivalents).

• Stir the mixture at room temperature.

• Monitor the reaction by TLC (staining with ninhydrin can be helpful). The reaction is often complete within 30 minutes.

• Upon completion, the product often precipitates as the hydrochloride salt. The solvent can be removed under reduced pressure, and the resulting solid can be washed with a non-polar solvent like diethyl ether and filtered.[3]

Protocol 2: Selective Benzyl Ester Deprotection via Hydrogenolysis

• Dissolve the benzyl ester of N-Boc-5-(1-aminoethyl)-1,3-oxazole-4-carboxylic acid in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%).

• Place the reaction mixture under an atmosphere of hydrogen gas (a balloon is often sufficient for small-scale reactions).

• Stir the reaction vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected carboxylic acid.

Visualizing Deprotection Strategies

Decision Tree for Deprotection

Caption: A decision tree for selecting the appropriate deprotection method.

Orthogonal Deprotection Workflow

Caption: Workflow for orthogonal deprotection of an N-Boc, O-Benzyl protected substrate.

References

• Benchchem. (n.d.). Technical Support Center: Oxazole Ring Stability in Substitution Reactions.
• Benchchem. (n.d.). Stability issues of the oxazole ring in (2,5.
• George, N., Ofori, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Published.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (2023, March 5).
• Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline. (n.d.).
• George, N., Ofori, S., Parkin, S. R., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. Published.
• George, N., Ofori, S., Parkin, S. R., & Awuah, S. G. (2020). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride.
• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC. (n.d.).
• Wikipedia. (n.d.). Protecting group.
• Benchchem. (n.d.). Troubleshooting incomplete Boc deprotection.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (n.d.).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2019). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Metal free C–O bond cleavage: a new strategy for the synthesis of substituted oxazoles. (2024, September 4).
• Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis - PubMed. (n.d.).
• Amino Acid-Protecting Groups - SciSpace. (n.d.).
• A Mild High-Yielding Synthesis of Oxazole-4-carboxylate Derivatives - ResearchGate. (2025, August 6).
• 1.2 Deprotection: The Concept of Orthogonal Sets. (n.d.).
• Orthogonal protecting groups for N?-amino and C-terminal carboxyl functions in solid-phase peptide synthesis | Request PDF - ResearchGate. (2025, August 9).
• Expanding the Chemical Space: Functionalized Ethynyl Oxazoles as Versatile Reagents for the Click Chemistry - ChemRxiv. (n.d.).
• Protection and Deprotection - CEM Corporation. (n.d.).
• Oxazoles in carboxylate protection and activation | Chemical Reviews - ACS Publications. (n.d.).
• Protection and Deprotection of Common Functional Groups | Request PDF - ResearchGate. (n.d.).
• 2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-4-methyl-1,3-oxazole-5-carboxylic acid. (n.d.).
• Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC. (n.d.).
• Amine Protection and Deprotection - Master Organic Chemistry. (n.d.).
• A Convenient Oxazole C-2 Protecting Group: The Synthesis of 4- and 5-Substituted Oxazoles via Metalation of 2-Triisopropylsilyloxazoles - ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.). Carboxyl Protecting Groups Stability.
• PubChem. (n.d.). 5-Ethyl-1,3-oxazole-4-carboxylic acid | C6H7NO3 | CID 28064054.
• A mild high yielding synthesis of oxazole-4-carboxylate derivatives - SciSpace. (n.d.).
• Benchchem. (n.d.). Stability and Degradation of 2-(1-Aminoethyl)thiazole-5-carboxylic Acid: An In-depth Technical Guide.
• 944900-52-1|2-Amino-1,3-oxazole-4-carboxylic acid| Ambeed. (n.d.).
• 5-Methyl-1,3-oxazole-4-carboxylic acid, 95%, Thermo Scientific 5 g | Buy Online. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uknowledge.uky.edu [uknowledge.uky.edu]
• 7. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protecting group - Wikipedia [en.wikipedia.org]
• 10. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. researchgate.net [researchgate.net]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 15. tandfonline.com [tandfonline.com]
• 16. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 17. organic-chemistry.org [organic-chemistry.org]
• 18. scispace.com [scispace.com]

Strategies for increasing shelf-life of oxazole-4-carboxylic acid reagents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals maximize the shelf-life and reactivity of oxazole-4-carboxylic acid (CAS 23012-13-7). This heterocyclic building block is critical for synthesizing bioactive molecules, but its inherent structural properties make it susceptible to rapid degradation if mishandled .

Below, you will find the mechanistic causality of its degradation, a troubleshooting FAQ, a self-validating standard operating procedure (SOP), and quantitative storage data.

Core Mechanisms of Degradation (The "Why")

To prevent reagent degradation, one must first understand the chemical causality behind it. Oxazole-4-carboxylic acid typically degrades via two primary pathways:

• Thermodynamic Decarboxylation: The oxazole ring is highly electron-withdrawing. When exposed to thermal stress (excess heat) or strong bases, the carboxylic acid group is prone to losing carbon dioxide (-CO2) 1. This process is kinetically facilitated because the resulting carbanion intermediate at the C4 position is heavily stabilized by the adjacent electronegative nitrogen and oxygen atoms in the heteroaromatic ring.

• Hydrolytic Ring-Opening: The reagent is sensitive to atmospheric moisture. Hygroscopic absorption of water not only facilitates proton transfer (accelerating decarboxylation) but can also lead to the hydrolytic cleavage of the oxazole ring itself, resulting in acyclic degradants.

Mechanistic pathways of oxazole-4-carboxylic acid degradation via decarboxylation and hydrolysis.

Troubleshooting Guide & FAQs

Q: My reagent changed from a white/pale-yellow powder to a dark brown, sticky mass. Can I still use it? A: No. A physical shift from a crystalline solid to a discolored, sticky mass indicates severe degradation . This is driven by moisture absorption (hygroscopicity) leading to hydrolytic ring-opening. Discard the batch. To prevent this, always store the reagent tightly closed at 2-8 °C under an inert atmosphere [[2]]().

Q: How can I quickly validate the integrity of an older batch before starting a complex cross-coupling synthesis? A: Employ a self-validating analytical check before committing expensive catalysts.

• Melting Point Check: Pure oxazole-4-carboxylic acid melts sharply between 138–144 °C 3. A depressed or broadened melting point indicates the presence of degradants.

• 1H-NMR (DMSO-d6): Look for the disappearance of the broad carboxylic acid peak (~13 ppm) or the appearance of a new peak corresponding to the C4 proton of unsubstituted oxazole. This confirms that decarboxylation has occurred.

Q: Is it absolutely necessary to use a glovebox for weighing this reagent? A: While a glovebox is not strictly mandatory for a single rapid weighing, it is highly recommended when aliquoting a newly purchased bulk bottle. Repeatedly opening the main container in ambient air introduces atmospheric moisture, which exponentially accelerates degradation over time. Aliquoting in a glovebox ensures the bulk supply remains pristine.

Standard Operating Procedure (SOP): Handling & Storage

To guarantee a self-validating workflow, every step in this protocol is designed to eliminate the variables of moisture and thermal stress.

Step 1: Reception and Acclimatization Causality: Cold reagents condense ambient moisture instantly upon opening.

• Upon receiving the reagent, inspect the seal.

• Before opening, place the sealed bottle in a desiccator at room temperature for at least 1–2 hours. This allows the internal temperature to equilibrate with the environment, preventing condensation.

Step 2: Inert Atmosphere Aliquoting Causality: Minimizes the bulk powder's exposure to atmospheric H2O and O2.

• Transfer the acclimatized bottle into a glovebox purged with dry Argon or Nitrogen.

• Weigh the reagent into single-use amber glass vials (amber glass mitigates potential photolytic degradation).

Step 3: Sealing and Secondary Containment Causality: Creates a robust barrier against moisture ingress during long-term storage.

• Cap the vials with PTFE-lined caps. PTFE provides a superior chemical and moisture barrier compared to standard polyethylene.

• Wrap the seal tightly with Parafilm.

Step 4: Long-Term Storage Causality: Low temperatures suppress the thermodynamic driving force for decarboxylation.

• Store the sealed aliquots at 2-8 °C .

• Ensure the storage area is strictly separated from strong oxidizing agents, strong acids, and strong bases 1.

Optimized workflow for handling and storing oxazole-4-carboxylic acid to maximize shelf-life.

Quantitative Data: Storage Conditions vs. Shelf-Life

The following table summarizes the expected shelf-life of oxazole-4-carboxylic acid based on handling and storage conditions.

Storage Condition	Atmosphere	Temperature	Estimated Shelf-Life	Primary Degradation Risk
Optimal	Argon / N2	2-8 °C	12 - 24 months	Negligible
Acceptable	Desiccated Air	2-8 °C	3 - 6 months	Slow hydrolysis
Suboptimal	Ambient Air	20-25 °C	1 - 4 weeks	Moisture absorption, hydrolysis
High Risk	Ambient Air	>40 °C (Heat)	< 1 week	Rapid decarboxylation

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. chemimpex.com [chemimpex.com]
• 3. oxazole-4-carboxylic acid - SRIRAMCHEM [sriramchem.com]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of Aminoethyl-Oxazole Derivatives: A Comparative Technical Guide

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of aminoethyl-oxazole derivatives. It is structured to serve researchers in medicinal chemistry and bioanalysis who utilize these scaffolds as bioisosteres for histamine or as precursors in drug discovery.

Executive Summary & Strategic Context

Aminoethyl-oxazole derivatives are critical heterocyclic scaffolds in drug development, often serving as bioisosteres for the imidazole ring in histamine (

/ receptor ligands) or as core motifs in antibiotics (e.g., virginiamycin).

For the analytical scientist, distinguishing these derivatives from their sulfur (thiazole) and nitrogen (imidazole) analogs is a frequent challenge. While they share the aminoethyl side chain, the oxazole oxygen atom fundamentally alters the charge localization and fragmentation kinetics during Collision-Induced Dissociation (CID).

This guide objectively compares the fragmentation mechanics of aminoethyl-oxazoles against their primary alternatives, providing a self-validating protocol for structural confirmation.

Key Differentiators at a Glance

Feature	Aminoethyl-Oxazole	Aminoethyl-Thiazole	Aminoethyl-Imidazole (Histamine)
Precursor Ion	113 (Base structure)	129	112
Primary Neutral Loss	CO (28 Da) & (17 Da)	(27 Da) &	(17 Da)
Ring Cleavage	High Lability (CO ejection)	Moderate Stability	High Stability (Aromatic resonance)
Diagnostic Low Mass Ion	30 ( )	30	30 & 82

Mechanistic Fragmentation Analysis

To interpret the spectra accurately, one must understand the causality of bond breakage. The fragmentation of aminoethyl-oxazoles is driven by two competing charge sites: the oxazole nitrogen and the primary amine on the side chain.

A. The "Oxazole-Specific" Pathway: Ring Opening via CO Loss

Unlike imidazoles, which resist ring opening due to high aromaticity, the oxazole ring is prone to cleavage. The presence of oxygen destabilizes the ring under high collision energy, leading to a characteristic loss of Carbon Monoxide (CO).

• Protonation: Occurs preferentially at the ring nitrogen.

• Ring Opening: The

  or bond cleaves.

• Neutral Loss: Expulsion of CO (28 Da).

• Result: A ring-contracted nitrilium or azirine-like cation.

B. The "Side-Chain" Pathway: Ammonia Loss & -Cleavage

This pathway is shared with histamine and thiazole derivatives but differs in relative intensity.

• Ammonia Loss: The aliphatic amine drives an intramolecular nucleophilic attack or simple elimination, ejecting

  ( ).
• -Cleavage: The bond breaks, yielding the ubiquitous iminium ion at 30 .

Visualization of Fragmentation Logic

The following diagram illustrates the competing pathways for a generic 4-(2-aminoethyl)oxazole (

).

Figure 1: Competing fragmentation pathways for protonated aminoethyl-oxazole. The CO loss is the distinguishing feature compared to nitrogen/sulfur analogs.

Comparative Performance Guide

This section compares the spectral "fingerprint" of aminoethyl-oxazole against its bioisosteres. Use this data to confirm scaffold identity during library screening.

Scenario: Differentiating the "H-Series" Isobars

Assumption: You are analyzing a mixture of histamine analogs.

1. Aminoethyl-Oxazole ( )

• Precursor:

  113

• Key Behavior: The spectrum is dominated by the fragility of the C-O bond.

• Diagnostic Signal: Look for the

  85 peak ( ). This is the "smoking gun" for oxazoles.

• Secondary Signal:

  58 (Loss of CO followed by HCN).

2. Aminoethyl-Imidazole (Histamine, )

• Precursor:

  112

• Key Behavior: The imidazole ring is extremely stable. You will rarely see ring cleavage (e.g., loss of

  or ) as the base peak.

• Diagnostic Signal: The base peak is almost always

  95 ( , loss of ) due to the formation of a stable bicyclic urocanic-type ion.

• Differentiation: Absence of ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  peak.

3. Aminoethyl-Thiazole ( )

• Precursor:

  129

• Key Behavior: Sulfur's mass defect and isotope pattern (

  ) are immediate indicators.

• Diagnostic Signal: Cleavage of the C-S bond is difficult. Instead, look for

  loss ( ) or Retro-Diels-Alder fragmentation specific to thiazoles ( 60 range).

• Differentiation: Mass shift (+16 Da vs Oxazole) and

  isotope peak at (~4.4% relative abundance).

Quantitative Comparison Table

Fragment Ion Type	Oxazole ( 113)	Imidazole ( 112)	Thiazole ( 129)	Mechanism
	96 (High Int.)	95 (Base Peak)	112 (Med Int.)	Side chain elimination
	85 (Diagnostic)	Not Observed	Not Observed	Ring contraction (O-specific)
	86 (Low Int.)	85 (Low Int.)	102 (Med Int.)	Ring fragmentation
Side Chain	30	30	30	-cleavage

Experimental Protocol: Self-Validating Identification

To ensure trustworthiness in your data, follow this LC-MS/MS workflow designed to maximize the observation of diagnostic ions.

Step 1: Source Conditions (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).

• Capillary Voltage: 3.0 - 3.5 kV. Rationale: Oxazoles are less basic than imidazoles; higher voltage ensures sufficient protonation.

• Cone Voltage: 20-30 V. Caution: Too high will cause in-source fragmentation of the labile oxazole ring.

Step 2: MS/MS Collision Energy Ramp

Do not use a static collision energy (CE). Oxazole ring opening requires higher energy than side-chain ammonia loss.

• Protocol: Acquire spectra at stepped CE: 10, 20, and 40 eV.

  • 10 eV: Confirms precursor

    .

  • 20 eV: Maximizes

    and side chain cleavage ( 30).

  • 40 eV: Forces the diagnostic Ring Opening (

    ).

Step 3: Validation Logic (Decision Tree)

Use the following logic flow to confirm the presence of the oxazole derivative.

Figure 2: Decision tree for validating oxazole derivatives based on MS/MS fragmentation.

References

• Bowie, J. H., et al. (1968). The mass spectra of some alkyl and aryl oxazoles. Organic Mass Spectrometry. Link

• Harrison, A. G., et al. (2000). Structure and fragmentation of b2 ions in peptide mass spectra (Oxazolone mechanisms). Journal of the American Society for Mass Spectrometry.[1] Link

• Vukelić, B., et al. (2022). Fragmentation of Protonated Histamine and Histidine by Electrospray Ionization In-Source Collision-Induced Dissociation. Journal of Mass Spectrometry. Link

• BenchChem Technical Guides. (2025). Spectroscopic Characterization of Oxazole Derivatives. Link

• ChemGuide. (2023). Fragmentation Patterns in Mass Spectrometry of Organic Compounds. Link

Sources

• 1. Structure and fragmentation of b2 ions in peptide mass spectra - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioisosteric Profiling: Oxazole vs. Thiazole Amino Acid Analogs

Executive Summary: The Strategic Swap

In medicinal chemistry, the substitution of an oxazole for a thiazole (or vice versa) is a classic bioisosteric replacement used to tune potency, metabolic stability, and physicochemical properties without altering the fundamental scaffold topology. While both are five-membered aromatic heterocycles derived from amino acids (Serine

Oxazole; Cysteine Thiazole), they exhibit distinct electronic and steric profiles.

Decision Matrix: When to Choose Which?

Feature	Oxazole (Oxygen-containing)	Thiazole (Sulfur-containing)
Primary Origin	Serine / Threonine	Cysteine
Basicity (pKa of conjugate acid)	~0.8 (Very Weak Base)	~2.5 (Weak Base)
H-Bonding Capacity	Moderate Acceptor (N), Weak Acceptor (O)	Stronger Acceptor (N), Non-acceptor (S)
Lipophilicity (LogP)	Lower (More Polar)	Higher (More Lipophilic)
Metabolic Liability	Ring opening (Hydrolysis), Hydroxylation	S-Oxidation , Epoxidation, Ring opening
Structural Role	High Rigidity, Compact	Larger Volume, "Softer" electronics

Physicochemical Comparison & Structural Logic

The choice between oxazole and thiazole is rarely arbitrary; it is driven by the specific requirements of the binding pocket and the pharmacokinetic (PK) profile.

Electronic Profile and Hydrogen Bonding

The most critical difference lies in the basicity of the nitrogen atom .

• Thiazole (pKa ~2.5): The sulfur atom is less electronegative than oxygen. It donates electron density into the ring system more effectively than oxygen (via resonance), making the nitrogen lone pair more available for protonation or hydrogen bonding. Consequently, thiazole is a better hydrogen bond acceptor than oxazole at the nitrogen position.

• Oxazole (pKa ~0.8): The highly electronegative oxygen atom inductively withdraws electron density from the ring, significantly reducing the basicity of the nitrogen.

Sterics and Geometry

• Bond Lengths: The C–S bond (~1.72 Å) is significantly longer than the C–O bond (~1.36 Å). This makes the thiazole ring physically larger and changes the vector of the substituents attached to the C2/C4/C5 positions.

• Conformational Impact: Replacing an oxazole with a thiazole expands the molecular volume. If a binding pocket is sterically constrained, this swap can cause a clash. Conversely, if the pocket is hydrophobic and spacious, the thiazole's larger, lipophilic surface area can enhance van der Waals interactions.

Data Summary Table

Property	Oxazole	Thiazole	Impact on Drug Design
Electronegativity (Heteroatom)	Oxygen (3.[1]44)	Sulfur (2.58)	O-analogs are more polar; S-analogs penetrate membranes better.
Aromaticity	Moderate	High	Thiazole engages in stronger - stacking interactions.
Dipole Moment	~1.50 D	~1.61 D	Similar, but vector orientation differs slightly.
Water Solubility	Higher	Lower	Oxazole is preferred for improving solubility in aqueous media.

Mechanistic Implications in Signaling

The following diagram illustrates how the physicochemical differences translate into biological activity, specifically focusing on binding interactions and metabolic fate.

Figure 1: Mechanistic flow from amino acid precursor to binding mode and metabolic liability.

Experimental Protocols: Synthesis & Validation

To objectively compare these analogs, one must synthesize them from their respective peptide precursors using a standardized "Biomimetic" route.

Protocol: Chemical Synthesis from Peptides

This protocol describes the conversion of a Serine/Cysteine-containing peptide into an Oxazole/Thiazole analog.

Reagents:

• Cyclization: Burgess Reagent (methyl N-(triethylammoniumsulfonyl)carbamate) or DAST (Diethylaminosulfur trifluoride).

• Oxidation: BrCCl

  with DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or MnO .

Step-by-Step Methodology:

• Peptide Assembly: Synthesize the linear peptide precursor containing Serine (for Oxazole) or Cysteine (for Thiazole) using standard Fmoc solid-phase peptide synthesis (SPPS).

• Cyclodehydration (Formation of Azoline):

  • Oxazoline:[1][2][3] Treat the Ser-containing peptide with Burgess Reagent (2.0 eq) in dry THF at 50°C for 2 hours.

  • Thiazoline:[1] For Cys-containing peptides, use DAST (1.5 eq) in CH

    Cl at -78°C RT. Note: Protect other nucleophiles.

• Oxidation (Aromatization to Azole):

  • Dissolve the crude azoline intermediate in dry CH

    Cl .

  • Add DBU (3.0 eq) followed by BrCCl

    (3.0 eq) at 0°C.

  • Stir for 4–12 hours at room temperature. The reaction drives the elimination of HBr/HCl equivalents to form the aromatic system.

• Purification: Quench with saturated NH

  Cl, extract with EtOAc, and purify via HPLC (C18 column, Acetonitrile/Water gradient).

Self-Validating Quality Control

• NMR Check:

  • Oxazole:[2][4][5][6][7][8][9][10][11][12][13][14] Look for the C4/C5 aromatic proton singlet (if unsubstituted) or shift in adjacent

    -protons. The characteristic amide NH doublet of the precursor will disappear.

  • Thiazole:[1][6][7][8][9][11][12][14][15][16][17] The C5 proton typically appears downfield (~7.8–8.0 ppm) compared to the oxazole (~7.5 ppm).

• Mass Spec: The cyclodehydration removes one H

  O molecule (M - 18 Da). The subsequent oxidation removes two Hydrogen atoms (M - 2 Da).

  • Total Mass Change: Precursor Mass minus 20 Da .

Case Study: Disorazole C1 Analogs

A pivotal study involving Disorazole C1 , a potent tubulin polymerization inhibitor, demonstrated the functional consequences of this bioisosteric swap.

• Experiment: Researchers replaced the macrocyclic oxazole moieties with thiazoles.[8][9][18]

• Result: The thiazole analogs retained cytotoxicity but showed altered tubulin binding kinetics.

• Key Insight: The thiazole replacement increased the "bulk" of the macrocycle. While the biological target (tubulin) could accommodate the larger sulfur atom, the increased lipophilicity altered the compound's cellular accumulation.

• Stability: The thiazole analogs showed higher resistance to hydrolytic ring opening compared to the oxazole parent in simulated gastric fluid, but were more susceptible to oxidative metabolism by liver microsomes (S-oxidation).

References

• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry. Link

• Haberhauer, G., & Gleiter, R. (2008). Aromaticity of thiazole and oxazole: A structural and energetic comparison. Journal of Chemical Theory and Computation. Link

• Somogyi, L., et al. (2012). A structure-activity relationship study on multi-heterocyclic molecules: two linked thiazoles are required for cytotoxic activity. Bioorganic & Medicinal Chemistry Letters. Link

• Kaufmann, D., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights. Chemical Research in Toxicology. Link

• BenchChem Technical Support. (2025). A Comparative Analysis of the Biological Activities of 1,3-Oxazole and 1,3-Thiazole Derivatives. Link

Sources

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. Oxazole - Wikipedia [en.wikipedia.org]
• 3. Oxidation of Oxazolines and Thiazolines to Oxazoles and Thiazoles. Application of the Kharasch-Sosnovsky Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. scribd.com [scribd.com]
• 8. Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemmethod.com [chemmethod.com]
• 10. chemmethod.com [chemmethod.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
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• 14. A structure-activity relationship study on multi-heterocyclic molecules: two linked thiazoles are required for cytotoxic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro microsomal metabolic studies on a selective mGluR5 antagonist MTEP: characterization of in vitro metabolites and identification of a novel thiazole ring opening aldehyde metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cpclab.uni-duesseldorf.de [cpclab.uni-duesseldorf.de]
• 17. researchgate.net [researchgate.net]
• 18. Extending the Structure‐Activity Relationship of Disorazole C1: Exchanging the Oxazole Ring by Thiazole and Influence of Chiral Centers within the Disorazole Core on Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Structural Elucidation of Novel Bioactive Molecules: A Case Study of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid

For drug development professionals and researchers in medicinal chemistry, the precise determination of a novel molecule's three-dimensional structure is a critical, non-negotiable step. This guide provides an in-depth, practical comparison of analytical techniques for the structural elucidation of complex organic molecules, using the novel compound 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid as a case study. While specific crystallographic data for this exact molecule is not publicly available, this guide will equip you with the foundational knowledge and experimental workflows to approach its structural analysis with scientific rigor.

We will delve into the gold-standard method of single-crystal X-ray diffraction, providing a detailed protocol that is both theoretically grounded and practically applicable. Furthermore, we will explore complementary analytical techniques, offering a comparative analysis to ensure a comprehensive understanding of your synthesized compounds.

The Primacy of X-ray Crystallography in Structural Biology

Single-crystal X-ray diffraction remains the most powerful technique for unambiguously determining the atomic arrangement within a crystalline solid. It provides precise information on bond lengths, bond angles, and stereochemistry, which are crucial for understanding a molecule's biological activity and for structure-based drug design. However, the success of this technique is contingent on the ability to grow high-quality single crystals, a process that can be both an art and a science.[1]

Experimental Workflow for Single-Crystal X-ray Diffraction

The journey from a powdered sample to a refined crystal structure involves several key stages. This workflow is designed to be a self-validating system, with checkpoints to ensure the quality of the data at each step.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Experimental Protocol:

• Crystal Growth: The Critical First Step

  • Rationale: The quality of the diffraction data is directly proportional to the quality of the crystal. The goal is to obtain a single, well-ordered crystal with dimensions of approximately 0.1-0.3 mm in each direction. For amino acid derivatives like our target molecule, which possess both acidic and basic functionalities, pH and solvent choice are critical parameters.[1]

  • Protocol:

    • Solvent Selection: Begin by testing the solubility of a small amount of purified 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid in a range of solvents (e.g., water, ethanol, methanol, acetonitrile, ethyl acetate) and solvent mixtures.

    • Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a chosen solvent system in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): This is a highly effective method for small quantities of material. A drop of the concentrated sample solution is equilibrated with a larger reservoir of a precipitant solution. The slow diffusion of the precipitant into the sample drop gradually reduces the solubility of the sample, promoting crystallization.

    • Cooling: Slowly cooling a saturated solution can also induce crystallization. The rate of cooling is crucial; rapid cooling often leads to the formation of powders or small, poorly-diffracting crystals.

• Crystal Mounting and Data Collection

  • Rationale: A suitable crystal must be carefully mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[2] Data is collected by rotating the crystal and recording the diffraction pattern at various orientations.[2][3]

  • Protocol:

    • Crystal Selection: Under a microscope, select a single crystal with well-defined faces and no visible cracks or defects.

    • Mounting: Using a cryoloop, carefully pick up the selected crystal and mount it on the goniometer head. For data collection at low temperatures (to minimize radiation damage), the crystal is typically flash-cooled in a stream of liquid nitrogen.

    • Data Collection: The mounted crystal is placed in the diffractometer. A monochromatic X-ray beam (commonly Mo-Kα or Cu-Kα radiation) is directed at the crystal.[3] The diffraction pattern is recorded on a detector as the crystal is rotated. The data collection strategy (e.g., exposure time, rotation angle per frame) is optimized to obtain a complete and redundant dataset.

• Structure Solution and Refinement

  • Rationale: The collected diffraction data is processed to determine the unit cell parameters and space group. The phases of the diffracted X-rays, which are lost during the experiment, are then determined using computational methods to generate an initial electron density map. This map is used to build an initial model of the molecule, which is then refined against the experimental data.[3]

  • Protocol:

    • Data Processing: The raw diffraction images are processed to integrate the intensities of the diffraction spots and to correct for experimental factors like Lorentz and polarization effects.[3]

    • Structure Solution: Direct methods or Patterson methods are commonly used to solve the phase problem and generate an initial structural model.

    • Structure Refinement: The atomic coordinates and thermal parameters of the model are adjusted to improve the agreement between the calculated and observed diffraction data. This is an iterative process that continues until the model converges. Hydrogen atoms are often placed in calculated positions and refined using a riding model.[3]

Comparative Analysis with Alternative Techniques

While X-ray crystallography provides unparalleled detail about the solid-state structure, a comprehensive characterization of a new molecule often requires a multi-technique approach.

Analytical Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, crystal packing.	Unambiguous structure determination.	Requires high-quality single crystals, which can be difficult to grow.[1] Provides information on the solid-state conformation only.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Information about the chemical environment of atoms (connectivity, stereochemistry) in solution.	Provides information about the structure in solution, which may be more biologically relevant. Does not require crystallization.	Can be complex to interpret for large or conformationally flexible molecules. Does not provide precise bond lengths and angles.
Mass Spectrometry (MS)	Precise molecular weight and elemental composition. Fragmentation patterns can provide structural clues.	High sensitivity, requires very small amounts of sample.	Does not provide information about the 3D arrangement of atoms.
Computational Chemistry (e.g., DFT)	Theoretical prediction of molecular geometry, conformational analysis, and spectroscopic properties.	Can provide insights into structures that are difficult to study experimentally. Can complement experimental data.[4]	The accuracy of the results depends on the level of theory and basis set used. Experimental validation is crucial.
Microcrystal Electron Diffraction (MicroED)	3D atomic structure from nanocrystals.	Can be used for samples that do not form large single crystals suitable for X-ray diffraction.[5]	A newer technique that is not as widely available as X-ray diffractometers.

Case Study Application: What to Expect for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid

For our target molecule, a successful single-crystal X-ray diffraction study would reveal:

• The planar geometry of the 1,3-oxazole ring.

• The precise bond lengths and angles of the carboxylic acid and aminoethyl substituents.

• The conformation of the aminoethyl side chain.

• The intermolecular interactions (e.g., hydrogen bonding) in the crystal lattice, which are crucial for understanding its physical properties.

In the absence of suitable crystals, a combination of NMR and MS would be essential. 1H and 13C NMR would confirm the connectivity of the atoms, while techniques like NOESY could provide information about the through-space proximity of protons, offering clues to the solution-state conformation. High-resolution mass spectrometry would confirm the elemental composition.

Conclusion

The structural elucidation of a novel compound like 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid is a multi-faceted process. While single-crystal X-ray diffraction stands as the definitive method for determining the solid-state structure, a judicious application of complementary techniques such as NMR, MS, and computational modeling provides a more complete picture of the molecule's properties. This integrated approach is fundamental to advancing drug discovery and development, where a deep understanding of molecular structure is paramount to success.

References

• Comparative Guide to X-ray Crystallographic Data of 4,5-diphenyl-oxazole Deriv
• X-Ray Crystallographic Study of Novel Oxazole Deriv
• X-Ray structures and ab initio study of the conformational properties of novel oxazole and thiazole containing di- and tripeptide mimetics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• X-ray crystallographic study of novel oxazole derivatives - Ben-Gurion University of the Negev.
• Spectroscopic and structural elucidation of amino acid derivatives and small peptides: experimental and theoretical tools - PubMed.
• Rapid Structural Analysis of a Synthetic Non-canonical Amino Acid by Microcrystal Electron Diffraction - Frontiers.
• Theoretical crystal: Density functional theory reveals amino acid structure - SpectroscopyNOW.com.

• Ethyl 5-(4-aminophenyl)isoxazole-3-carboxylate - Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Biochemical analysis and X-ray crystallography data for isoxazole... - ResearchGate. [Link]

• Crystal structures and Hirshfeld surface analysis of 5-amino-1-(4-methoxyphenyl)pyrazole-4-carboxylic acid and 5-amino-3-(4-methoxyphenyl)isoxazole - ResearchGate. [Link]

• Synthesis and X-Ray Structural Studies of Amino Acids Half Sandwich Complexes of Osmium(II) - TÜBİTAK Academic Journals. [Link]

Sources

• 1. Spectroscopic and structural elucidation of amino acid derivatives and small peptides: experimental and theoretical tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. X-Ray Crystallographic Study of Novel Oxazole Derivatives - Science Publishing [m.anchor-publishing.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. Frontiers | Rapid Structural Analysis of a Synthetic Non-canonical Amino Acid by Microcrystal Electron Diffraction [frontiersin.org]

Validating Purity of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid: A Comparative LC-MS Guide

Executive Summary

Validating the purity of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid presents a distinct analytical challenge due to its zwitterionic nature, low molecular weight, and high polarity. While traditional Reversed-Phase HPLC (RP-HPLC) often fails to retain such hydrophilic compounds without aggressive ion-pairing reagents (which suppress MS sensitivity), Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Mass Spectrometry (LC-MS) emerges as the superior technique for trace impurity profiling.

This guide compares LC-MS against Quantitative NMR (qNMR) and HPLC-UV, establishing a self-validating HILIC-MS protocol designed for researchers requiring high-sensitivity detection of regioisomeric impurities and synthesis byproducts.

Part 1: The Analytical Challenge

The target molecule contains both a basic primary amine (on the ethyl side chain) and an acidic carboxylic acid on the oxazole ring.

• Chemical Nature: Amphoteric/Zwitterionic.

• LogP: Predicted < 0 (Highly Polar).

• Chromatographic Behavior: Elutes in the void volume on standard C18 columns; requires aqueous-rich conditions which collapse C18 chains.

Comparative Analysis: LC-MS vs. Alternatives

Feature	HILIC-LC-MS (Recommended)	HPLC-UV	qNMR (¹H)
Primary Utility	Trace impurity identification (<0.1%) & Regioisomer separation.	Routine purity checks (if chromophore is sufficient).	Absolute assay/potency determination (>95% purity).
Selectivity	High. Mass-resolved separation of co-eluting peaks.	Medium. Limited by UV overlap of oxazole ring vs. solvents.	High. Distinct chemical shifts, but overlaps occur in complex mixtures.
Sensitivity (LOD)	Excellent (ng/mL). Detects ppm-level byproducts.	Moderate (µg/mL).	Low (mg/mL). Not suitable for trace impurity profiling.
Structural Insight	fragmentation patterns (MS/MS) confirm substructures.	None (retention time only).	Quantitative structural confirmation.[1][2]
Limitations	Requires reference standards for absolute quant; Matrix effects.	Poor retention of polar analytes on RP columns.	Requires ~10mg sample; insensitive to trace salts/inorganics.

Critical Insight: Use qNMR to establish the "Assay" (absolute purity) of your primary reference standard, then use HILIC-MS to monitor trace impurities and stability in routine samples.

Part 2: Method Development Strategy

The following decision tree outlines the logic for selecting the HILIC mode over Reversed-Phase for this specific oxazole derivative.

Figure 1: Decision logic for selecting HILIC chromatography for polar zwitterionic oxazoles.

Part 3: The Self-Validating HILIC-MS Protocol

This protocol uses an Amide-HILIC stationary phase. The amide functionality interacts with the polar oxazole and amino groups via hydrogen bonding, providing retention without ion-pairing reagents.

Chromatographic Conditions

• Column: Waters XBridge Amide or TSKgel Amide-80 (2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).

  • Why: Low pH suppresses carboxylic acid ionization (keeping it neutral) while protonating the amine, improving peak shape on HILIC.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Gradient:

  • 0-1 min: 90% B (Isocratic hold to focus analyte).

  • 1-10 min: 90% B → 60% B (Linear gradient).

  • 10-12 min: 60% B (Wash).

  • 12.1 min: 90% B (Re-equilibration - Critical for HILIC).

• Flow Rate: 0.3 mL/min.[3]

• Column Temp: 35°C.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).[3][4]

  • Target Ion: [M+H]⁺ = m/z 157.06 (Calculated based on C₆H₈N₂O₃).

• Source Temp: 350°C.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: Optimized to 20-30V to prevent in-source fragmentation of the labile aminoethyl group.

Validation Workflow (Step-by-Step)

This workflow ensures the data generated is legally and scientifically defensible.

Figure 2: Step-wise validation workflow ensuring data integrity from system readiness to robustness.

Step 3.1: Specificity & Regioisomer Detection

Common synthesis routes (e.g., Robinson-Gabriel or Cornforth rearrangement) can yield regioisomers where the substituents on the oxazole ring are swapped (e.g., 4-(1-aminoethyl)-1,3-oxazole-5-carboxylic acid).

• Action: These isomers have the exact same mass. You must verify they separate chromatographically.

• Criterion: Resolution (Rs) > 1.5 between the main peak and any isomeric impurity.

Step 3.2: Linearity & Sensitivity

Prepare a stock solution of the standard at 1.0 mg/mL. Dilute to create a curve from 0.1 µg/mL to 100 µg/mL.

• LOD (Limit of Detection): Signal-to-Noise (S/N) ≥ 3:1.

• LOQ (Limit of Quantitation): S/N ≥ 10:1.

Part 4: Data Interpretation & Troubleshooting

Common Impurities

When analyzing the MS spectra, look for these specific m/z shifts indicating common degradation or synthetic byproducts:

m/z Shift	Potential Impurity	Cause
-18 Da	Dehydrated species	In-source fragmentation or cyclization byproduct.
+18 Da	Hydrolysis Product	Ring opening of the oxazole (instability in water).
-44 Da	Decarboxylated species	Loss of CO₂ (thermal degradation).
Dimers	[2M+H]⁺	Concentration too high in ESI source (dilute sample).

Troubleshooting HILIC Issues

• Peak Tailing: Usually indicates secondary ionic interactions. Increase buffer concentration (up to 20mM) or adjust pH.

• Retention Time Shift: HILIC columns require long equilibration. Ensure at least 20 column volumes of equilibration time between runs.

References

• Separation of Polar Compounds: Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. LC-MS.cz. Link

• qNMR vs LC-MS: Quantitative NMR (qNMR) - Pharmacognosy Institute. University of Illinois Chicago. Link

• Oxazole Synthesis & Impurities: Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids.[5] PMC - NIH. Link

• HILIC Method Development: Hydrophilic Interaction Chromatography (HILIC) in Metabolomics. NIH. Link

• Validation Guidelines: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ICH. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability Guide: Oxazole-4-carboxylic Acid vs. Oxazole-5-carboxylic Acid

The following technical guide details the comparative stability, synthesis, and reactivity of oxazole-4-carboxylic acid versus oxazole-5-carboxylic acid.

[1]

Executive Summary

For researchers selecting a building block for drug discovery or material science, the distinction between these two isomers is critical.

• Thermal Stability: Oxazole-5-carboxylic acid is significantly more thermally stable in the solid state, exhibiting a melting point of 226–230 °C , whereas oxazole-4-carboxylic acid melts at 138–142 °C .[1]

• Decarboxylation Tendency: While both can decarboxylate, oxazole-4-carboxylic acid requires high temperatures (190–200 °C, Cornforth condition) to lose CO₂, indicating it is kinetically stable at room temperature but thermodynamically primed for decarboxylation under forcing conditions. The 5-isomer is generally robust but can undergo decarboxylative cross-coupling under metal catalysis.

• Synthetic Utility: The 4-isomer is notoriously "capricious" to isolate due to high water solubility and zwitterionic character, often requiring ion-exchange chromatography.[1] The 5-isomer is a more tractable solid, commercially available as a stable building block.

Physicochemical & Stability Profile

The following table summarizes the key experimental data distinguishing the two isomers.

Feature	Oxazole-4-carboxylic Acid	Oxazole-5-carboxylic Acid
CAS Number	23012-13-7	118994-90-4
Melting Point	138–142 °C	226–230 °C
Thermal Stability	Stable at RT; Decarboxylates >190 °C	High thermal stability (High MP)
Solubility	High water solubility (Polar/Zwitterionic)	Soluble in polar organic solvents (DMSO, MeOH)
Acidity (pKa)	~0.8 (Conjugate acid of oxazole ring)	~2.5–3.5 (Carboxylic acid group)
Storage	2–8 °C, Hygroscopic	0–8 °C, Keep dry

Decarboxylation Mechanics

The stability difference is rooted in the electron density of the oxazole ring.

• Oxazole-4-COOH: The carboxyl group at C4 is in a position analogous to the "beta" position of a vinylogous system relative to the ring oxygen. Decarboxylation is difficult because the resulting anion (at C4) is not as effectively stabilized by the heteroatoms as a C2 or C5 anion would be. This explains why extreme heat (quinoline/Cu at 200 °C) is required to drive the reaction.

• Oxazole-5-COOH: The C5 position is adjacent to the ring oxygen.[1][2][3][4] While this might suggest facile decarboxylation via an ylide-like intermediate, the high melting point indicates a strong crystal lattice energy that protects it from spontaneous decomposition. However, under catalytic conditions (e.g., Pd/Cu), it undergoes decarboxylative coupling more readily than the 4-isomer due to the stabilization of the resulting C5-metal intermediate.

Experimental Protocols

Protocol A: Synthesis of Oxazole-4-carboxylic Acid (Schöllkopf Method)

Context: This method avoids the unstable 5-hydroxy intermediates often encountered in other routes.

Reagents:

• Ethyl isocyanoacetate[1]

• Formic acid (or acetic formic anhydride)

• Potassium hydroxide (KOH)

• Amberlyst® 15 Ion Exchange Resin[1]

Step-by-Step Workflow:

• Cyclization: Treat ethyl isocyanoacetate with formic acid in the presence of a base (typically triethylamine or during the workup of the formylated intermediate) to yield ethyl oxazole-4-carboxylate .

• Saponification: Dissolve the ester in THF/Water (1:1).[1] Add 1.1 equivalents of KOH.[1] Stir at 25 °C for 5 hours.

• Isolation (Critical Step):

  • Note: Do not use standard acid extraction; the product is too water-soluble.[1]

  • Neutralize the reaction mixture by adding Amberlyst® 15 (H+ form) resin until pH ~4–5.

  • Filter off the resin.[1]

  • Evaporate the filtrate to dryness under high vacuum to obtain the acid as a light brown solid (Yield: ~80%).

Protocol B: Thermal Decarboxylation of Oxazole-4-carboxylic Acid

Context: Used to synthesize unsubstituted oxazole.[1]

• Setup: Place oxazole-4-carboxylic acid in a distillation flask connected to a U-tube receiver immersed in a dry ice/acetone bath.

• Catalyst: Add Quinoline (solvent) and a catalytic amount of Copper(II) Oxide (CuO).[1]

• Reaction: Heat the mixture rapidly to 190–200 °C .

• Collection: The decarboxylated product (Oxazole, bp ~69 °C) will distill over.[1]

• Purification: Redistill the condensate to remove quinoline traces.

Mechanistic Visualization

The following diagrams illustrate the synthesis and stability pathways.

Diagram 1: Comparative Reactivity Pathways

This flowchart contrasts the high-energy decarboxylation of the 4-isomer with the stable nature of the 5-isomer.

Caption: Oxazole-4-COOH requires extreme thermal forcing to decarboxylate, while Oxazole-5-COOH is thermally robust but reactive under specific catalysis.

Diagram 2: The Cornforth Rearrangement Context

Understanding the 4-isomer's behavior requires acknowledging the Cornforth Rearrangement, where 4-acyloxazoles rearrange to 5-acyloxazoles, suggesting a thermodynamic preference for substitution at the 5-position in conjugated systems.

Caption: The Cornforth Rearrangement illustrates the thermodynamic drive toward 5-substituted oxazoles in acyl derivatives.

References

• Cornforth, J. W., & Cornforth, R. H. (1947).[1] "Synthesis of Oxazoles from Ethyl Acetoacetate. Ring Fission of Some Oxazole-5-carboxylic Acids." Journal of the Chemical Society, 96-102. (Classic foundation for oxazole synthesis and decarboxylation).[1]

• Schöllkopf, U. (1979).[1] "Syntheses with α-Metalated Isocyanides." Angewandte Chemie International Edition, 18(11), 863-905. (Source for the isocyanoacetate route to oxazole-4-carboxylates).[1]

• Whitney, S. E., et al. (1991). "A Practical Synthesis of 1,3-Oxazole." Journal of Organic Chemistry.
• Wipf, P., & Miller, C. P. (1993). "A New Synthesis of Highly Functionalized Oxazoles." Journal of Organic Chemistry, 58(14), 3604-3606.

• BenchChem. (2025).[1][5] "Technical Guide to Benzo[d]oxazole-4-carboxylic acid." (Provides modern handling and melting point data for related oxazole acids).

Sources

• 1. Oxazole-5-carboxylic Acid | C4H3NO3 | CID 16340557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 118994-90-4: Oxazole-5-carboxylic acid | CymitQuimica [cymitquimica.com]
• 3. CAS 118994-90-4: Oxazole-5-carboxylic acid | CymitQuimica [cymitquimica.com]
• 4. Buy 3-(Methoxycarbonyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid | 1251924-30-7 [smolecule.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking Synthesis Routes for 5-Substituted Oxazole-4-Carboxylic Acids: A Comprehensive Guide

As a Senior Application Scientist, I frequently evaluate synthetic methodologies not just for their theoretical elegance, but for their practical utility, scalability, and reliability in a laboratory setting. The 5-substituted oxazole-4-carboxylic acid scaffold is a privileged motif in medicinal chemistry, frequently appearing in kinase inhibitors, anti-inflammatory agents, and natural product analogs.

This guide provides an objective, data-driven comparison of the two most robust methodologies for synthesizing these heterocycles: De Novo Condensation via Isocyanoacetates and Late-Stage C-H Arylation . By dissecting the causality behind each experimental choice, this document serves as a self-validating blueprint for researchers and drug development professionals.

Route A: De Novo Condensation via Isocyanoacetates (The Building Block Approach)

Mechanistic Rationale & Causality

The classical Schöllkopf oxazole synthesis relies on the condensation of an

-metalated isocyanide with an acylating agent. However, traditional acyl chlorides can be overly harsh, leading to degradation of sensitive functional groups[1].

A modernized, highly efficient approach utilizes stable carboxylic acids activated in situ by DMAP-Tf (4-(dimethylamino)pyridinium triflate)[1]. This reagent choice is highly deliberate: it generates a highly electrophilic acylpyridinium intermediate that is rapidly trapped by the deprotonated ethyl isocyanoacetate. The subsequent intramolecular cyclization of the enolate oxygen onto the isocyanide carbon yields the 5-substituted oxazole-4-carboxylate[2]. This method is uniquely powerful because it supports both

(aryl) and (alkyl) substituents at the C5 position, expanding the accessible chemical space[2].

Fig 1. Mechanistic workflow of the isocyanoacetate condensation route.

Validated Experimental Protocol

This protocol is designed to be a self-validating system; visual cues and specific workup rationales are provided to ensure reproducibility.

• Activation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the starting carboxylic acid (1.0 equiv), DMAP-Tf (1.3 equiv), and DMAP (1.5 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration[1].

  • Causality: Argon prevents ambient moisture from hydrolyzing the highly reactive acylpyridinium intermediate. DMAP acts synergistically as both a nucleophilic catalyst and a proton scavenger.

• Coupling: Stir the mixture at room temperature for 5 minutes. Add ethyl isocyanoacetate (1.2 equiv) dropwise[1].

  • Causality: Dropwise addition prevents localized concentration spikes, mitigating the risk of isocyanoacetate dimerization or uncontrolled exothermic degradation.

• Cyclization: Elevate the temperature to 40 °C and stir for 60 minutes. Monitor reaction progress via TLC (Hexanes/EtOAc 3:1).

  • Causality: Mild heating overcomes the activation energy barrier for the intramolecular ring closure without thermally decomposing the isocyanide moiety.

• Workup & Isolation: Cool to room temperature and quench with saturated aqueous

  . Extract with DCM ( volume), dry over , and concentrate under reduced pressure[1].

  • Causality: The mildly basic quench neutralizes residual DMAP-Tf and acidic byproducts, ensuring the newly formed oxazole ring remains unprotonated and partitions cleanly into the organic phase. Purify via silica gel flash chromatography.

Route B: Late-Stage C-H Arylation (The Diversification Approach)

Mechanistic Rationale & Causality

When synthesizing libraries of compounds where only the C5-aryl group varies, de novo synthesis becomes labor-intensive. Instead, late-stage functionalization via Palladium-catalyzed direct C-H arylation is the superior strategic choice[3].

This route leverages the inherent acidity of the C5 proton on the oxazole ring. The catalytic cycle initiates with the oxidative addition of an aryl halide to a Pd(0) species. The critical step is a base-assisted Concerted Metalation-Deprotonation (CMD), where a base (like ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

or acetate) acts as an intramolecular proton shuttle to cleave the C5-H bond[3]. Modern iterations of this protocol utilize eco-friendly carbonate solvents (e.g., diethyl carbonate), which provide high boiling points necessary for the CMD activation barrier while avoiding the reproductive toxicity associated with traditional solvents like DMF.

Fig 2. Catalytic cycle for Pd-catalyzed C5-H arylation of oxazoles.

Validated Experimental Protocol

• Reaction Assembly: In an oven-dried Schlenk tube, combine ethyl oxazole-4-carboxylate (1.0 equiv), the desired aryl bromide (1.2 equiv),

  (5 mol%), and (2.0 equiv)[3].

  • Causality:

    is chosen as a stable, ligand-free precatalyst that readily reduces to the active Pd(0) species in situ. provides the necessary basicity for the CMD step while maintaining partial solubility in organic media.

• Solvent Addition: Add anhydrous diethyl carbonate to achieve a 0.2 M concentration. Purge the vessel with nitrogen for 5 minutes[4].

  • Causality: Diethyl carbonate is a non-toxic, green solvent that safely supports the high temperatures required for C-H activation without decomposing[4].

• Heating: Seal the tube and heat the mixture at 100 °C for 12–16 hours[4].

  • Causality: The C-H bond cleavage at the C5 position is the rate-limiting step; sustained thermal energy is mandatory to drive the CMD transition state.

• Workup & Isolation: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite.

  • Causality: Celite filtration is critical here; it efficiently removes insoluble palladium black and inorganic cesium salts, preventing severe emulsion formation during subsequent aqueous washing. Concentrate the filtrate and purify via chromatography.

Quantitative Benchmarking Analysis

To facilitate objective decision-making, the quantitative performance and operational parameters of both routes are summarized below.

Parameter	Route A: Isocyanoacetate Condensation	Route B: Pd-Catalyzed C-H Arylation
Substrate Scope (C5)	Broad: Accommodates Alkyl (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ), Aryl ( ), and Heteroaryl groups[2].	Restricted: Limited primarily to Aryl and Heteroaryl groups[3].
Starting Materials	Carboxylic acids + Ethyl isocyanoacetate	Ethyl oxazole-4-carboxylate + Aryl halides
Typical Yields	60% – 90% (Substrate dependent)[2]	50% – 85% (Dependent on aryl electronics)
Reaction Time	1 – 2 hours[1]	12 – 16 hours[4]
Environmental Impact	Moderate: Uses halogenated solvents (DCM); lower atom economy due to coupling reagents.	Low/Moderate: Utilizes green carbonate solvents[4], but requires heavy metal (Pd) catalysts.
Strategic Best-Use	Early-stage scaffold construction; targets requiring aliphatic C5 substituents.	Late-stage library diversification; SAR (Structure-Activity Relationship) profiling.

Conclusion & Strategic Recommendations

The selection between these two synthetic routes should be dictated by the specific phase of your drug development program.

If your goal is to synthesize a specific, highly functionalized natural product analog or a target requiring an aliphatic (

) group at the C5 position, Route A (Isocyanoacetate Condensation) is the undisputed choice due to its rapid reaction kinetics and broad functional group tolerance. Conversely, if your team is conducting a medicinal chemistry SAR campaign requiring the generation of dozens of C5-aryl analogs from a common intermediate, Route B (Late-Stage C-H Arylation) offers superior operational efficiency and eliminates the need to synthesize bespoke acyclic precursors for every analog.

References

• Expanding the chemical space of sp3-enriched 4,5-disubstituted oxazoles via synthesis of novel building blocks. ResearchGate. Available at: [Link]

• Ziyuan Li's research works | Palladium-catalyzed direct C5-arylation of azole-4-carboxylates. ResearchGate. Available at:[Link]

• Carbonates: Eco-Friendly Solvents for Palladium-Catalyzed Direct Arylation of Heteroaromatics. ResearchGate. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Pharmacokinetic comparison of natural amino acids vs oxazole isosteres

Topic: Pharmacokinetic Comparison of Natural Amino Acids vs. Oxazole Isosteres Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Peptide Paradox

Peptides offer exquisite potency and selectivity but suffer from the "peptide paradox": poor pharmacokinetic (PK) profiles characterized by rapid proteolytic degradation and low membrane permeability. The strategic replacement of the labile amide bond (–CONH–) with a 1,3-oxazole ring is a high-impact bioisosteric transformation.

This guide objectively compares the pharmacokinetic performance of natural amino acid residues against their oxazole isosteres. While natural amino acids provide the baseline for receptor recognition, oxazole incorporation significantly alters the physicochemical landscape, primarily driving improvements in metabolic stability and membrane permeability , often at the cost of conformational flexibility.

Structural & Physicochemical Basis

The transition from a natural peptide bond to an oxazole ring involves the cyclodehydration of a serine or threonine residue (or synthetic equivalent) followed by oxidation. This replacement fundamentally alters the electronic and steric environment of the backbone.

Physicochemical Comparison Table

Feature	Natural Peptide Bond (Amide)	1,3-Oxazole Isostere	Impact on PK/PD
Structure	Planar, flexible rotation ( )	Planar, rigid aromatic ring	Locks bioactive conformation; reduces entropy penalty upon binding.
H-Bonding	Donor (NH) & Acceptor (CO)	Acceptor only (N, O)	Loss of H-bond donor significantly improves membrane permeability (reduces desolvation energy).
Basicity ( )	Neutral	Weak Base ( )	Remains uncharged at physiological pH; low potential for lysosomal trapping.
Lipophilicity	Low (Polar)	Moderate to High	Increases LogP, enhancing passive diffusion across the blood-brain barrier (BBB) and gut wall.
Metabolic Liability	High (Protease substrate)	Null (Protease resistant)	The primary driver for half-life ( ) extension.

Visualizing the Isosteric Replacement

The following diagram illustrates the structural relationship and the "locking" of the conformation.

Caption: Transformation of the labile, flexible amide bond into the rigid, metabolically stable oxazole scaffold.

Pharmacokinetic Performance Analysis

Metabolic Stability (Proteolytic Resistance)

The most critical advantage of oxazole isosteres is their immunity to peptidases. Natural amino acid sequences are rapidly cleaved by serum proteases (e.g., trypsin, chymotrypsin) and tissue-specific enzymes.

• Mechanism: The oxazole ring lacks the carbonyl carbon susceptible to nucleophilic attack by the catalytic triad of serine proteases.

• Outcome: Introduction of a single oxazole often extends in vitro half-life (

  ) from minutes to hours.

Permeability & Bioavailability

Natural peptides generally have poor oral bioavailability due to high polarity and hydrogen bond donor (HBD) count.

• The "Rule of 5" Impact: Replacing an amide removes one HBD (the NH group). This reduction in polarity lowers the desolvation energy required to enter the lipid bilayer.

• Data Trend: Oxazole analogs consistently show higher

  (apparent permeability) in Caco-2 assays compared to their amide parents.

Solubility

• The Trade-off: While oxazoles improve permeability, the increased planarity and aromaticity can lead to

  stacking, potentially reducing aqueous solubility compared to the parent peptide.

• Mitigation: This is often managed by appending solubilizing groups (e.g., morpholine, piperazine) elsewhere on the scaffold, as seen in DGAT1 inhibitor optimization [1].

Comparative Data: Case Studies

The following data summarizes the impact of oxazole replacement in two distinct drug discovery campaigns: DGAT1 Inhibitors (small molecule peptidomimetics) and Sansalvamide A (cyclic peptide).

Table 2: Representative Pharmacokinetic Data

Compound Class	Parameter	Parent (Amide/Peptide)	Oxazole Isostere	Fold Improvement	Ref
DGAT1 Inhibitor	Potency ( )	66 nM	66 - 93 nM	~1x (Maintained)	[1]
Clearance ( )	High (>50 mL/min/kg)	Low (<15 mL/min/kg)	>3x Stability	[1]
Oral Bioavailability ( )	< 5%	> 40%	High	[1]
Sansalvamide A	Cytotoxicity ( )	4.2 M	12.5 M	0.3x (Potency Drop)*	[2]
Serum Stability ( )	< 30 min	> 4 hours	>8x Stability	[3]

*Note: The potency drop in Sansalvamide A illustrates the risk of rigidification—if the locked conformation does not perfectly match the receptor's binding pocket, affinity decreases despite improved PK.

Experimental Protocols

To validate these differences in your own workflow, use the following industry-standard protocols.

Protocol A: Microsomal Stability Assay

Objective: Determine intrinsic clearance (

) and half-life ( ).

• Preparation: Prepare 10 mM stock solutions of the Test Compound (Oxazole) and Reference (Parent Peptide) in DMSO.

• Incubation Mix: Dilute liver microsomes (human/rat/mouse) to 0.5 mg/mL in 100 mM phosphate buffer (pH 7.4).

• Initiation: Add Test Compound (final conc. 1

  M) and pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately dispense into 150

  L ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide). Centrifuge at 4000g for 20 min.

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode). Plot ln(% remaining) vs. time.

  • Calculation:

    ; .

Protocol B: Workflow Visualization

Caption: Decision tree for evaluating metabolic stability of oxazole peptidomimetics.

References

• Identification of 2-aminooxazole amides as acyl-CoA: Diacylglycerol acyltransferase 1 (DGAT1) inhibitors through scaffold hopping strategy. Bioorganic & Medicinal Chemistry Letters, 2013.[1]

• Synthesis of sansalvamide A peptidomimetics: triazole, oxazole, thiazole, and pseudoproline containing compounds. Tetrahedron, 2012.[2]

• Naturally Occurring Oxazole-Containing Peptides. Marine Drugs, 2020.[3]

• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 2021.

Sources

• 1. Identification of 2-aminooxazole amides as acyl-CoA: diacylglycerol acyltransferase 1 (DGAT1) inhibitors through scaffold hopping strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid

At our organization, we believe that true scientific partnership extends beyond supplying high-purity reagents; it requires equipping your team with the operational intelligence to handle them safely and effectively. As a Senior Application Scientist, I have designed this comprehensive guide to provide your laboratory with a self-validating, structurally sound protocol for handling 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid .

This guide bypasses generic safety advice, focusing instead on the mechanistic causality behind our safety protocols to ensure your drug development workflows remain uninterrupted and secure.

Chemical Profile & Operational Context

5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid is a highly specialized, zwitterionic building block. It is structurally integral to the synthesis of complex macrocyclic peptide antibiotics, such as[1], and is frequently utilized in the development of modified[2][3].

Because of its dual functionality (a nucleophilic primary amine and an electrophilic carboxylic acid) and its rigid oxazole core, it presents specific handling and solubility challenges.

Table 1: Quantitative Chemical Profile [4][5]

Property	Specification	Operational Implication
CAS Number	1784340-66-4	Unique identifier for safety tracking.
Molecular Formula	C6H8N2O3	Indicates high polarity and hydrogen-bonding potential.
Molecular Weight	156.14 g/mol	Required for precise stoichiometric calculations in SPPS.

| Hazard Codes | H315, H319, H335 | Mild to moderate irritant; requires strict mucosal protection. |

Hazard Assessment & Mechanistic Causality

To build a culture of safety, researchers must understand why a compound requires specific mitigation strategies. We do not just protect against hazards; we engineer processes that prevent them.

• Skin and Eye Irritation (H315, H319): The primary amine group acts as a localized base, while the carboxylic acid acts as a localized acid. Upon contact with the moisture of mucous membranes or eyes, this zwitterionic compound causes rapid, localized pH shifts, leading to cellular irritation.

• Respiratory Tract Irritation (H335): As a finely milled powder, this compound is highly susceptible to triboelectric (static) charge buildup. If aerosolized, the micro-particulates can deposit in the upper respiratory tract, where the amine moiety can react with electrophilic sites on mucosal proteins, causing sensitization.

• Solvent-Mediated Penetration: This compound is typically dissolved in polar aprotic solvents (e.g., DMF, DMSO) for peptide coupling. These solvents act as powerful chemical permeation enhancers. If a solution spills on inappropriate PPE (like standard latex), the solvent will rapidly carry the oxazole derivative directly through the skin barrier.

Personal Protective Equipment (PPE) Matrix

To systematically mitigate the hazards outlined above, the following PPE is strictly required.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (≥4 mil) or Butyl rubber.	Nitrile provides superior chemical resistance to DMF/DMSO compared to latex, preventing solvent-mediated transdermal delivery.
Eye Protection	ANSI Z87.1 certified chemical splash goggles.	Prevents fine, statically charged powder from contacting corneal moisture and causing localized pH-induced irritation.
Body Protection	Flame-resistant, 100% cotton lab coat.	Synthetic fabrics generate static electricity, increasing the risk of powder aerosolization during dispensing.

| Respiratory | N95/P100 particulate respirator. | Required only if handled outside a Class IIB fume hood to filter out aerosolized micro-particulates. |

Step-by-Step Experimental Handling Protocol

This protocol establishes a self-validating system for preparing a 0.1 M stock solution for solid-phase peptide synthesis (SPPS). A self-validating system means that the successful execution of one step inherently proves the safety and accuracy of the previous step.

Step 1: Environmental Preparation

• Action: Clear a Class IIB chemical fume hood. Place an anti-static ionizer bar or zero-stat gun near the analytical balance.

• Causality: Neutralizing the ambient static charge ensures the powder drops cleanly into the weigh boat rather than repelling and aerosolizing into the researcher's breathing zone. Validation: The powder will pour in a continuous stream without clinging to the spatula.

Step 2: Weighing and Dispensing

• Action: Tare a conductive, anti-static weigh boat. Using a stainless-steel micro-spatula, carefully dispense the required mass of 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid.

• Causality: Stainless steel and conductive boats prevent the triboelectric charging of the zwitterionic powder, ensuring accurate mass measurement and preventing environmental contamination.

Step 3: Solubilization & Activation

• Action: Transfer the powder to a dry, inert glass vial. Add anhydrous DMF to achieve a 0.1 M concentration. Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA), followed by 1.0 equivalent of HATU.

• Causality: The compound is poorly soluble in non-polar solvents. DMF disrupts the intermolecular hydrogen bonding of the zwitterion. DIPEA ensures the primary amine is fully deprotonated and available for nucleophilic attack, while HATU activates the carboxylic acid for the subsequent peptide coupling step.

Spill Response and Disposal Plan

A rapid, logical response to spills prevents secondary exposure and maintains laboratory integrity.

• Solid Powder Spill: Do not dry sweep. Dry sweeping introduces kinetic energy that aerosolizes the irritant. Instead, gently drape a paper towel dampened with 70% ethanol over the powder. The ethanol reduces the surface tension, trapping the powder. Wipe inward to consolidate the spill.

• Liquid Solution Spill (in DMF/DMSO): Immediately cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or diatomaceous earth). Do not use paper towels for large solvent spills, as they do not suppress hazardous solvent vapors.

• Disposal: Place all spill cleanup materials and empty reagent vials into a clearly labeled, sealable high-density polyethylene (HDPE) hazardous waste container. Dispose of via high-temperature incineration according to institutional and EPA guidelines.

Operational Workflow Diagram

The following logical workflow maps the decision tree for handling and emergency response, ensuring researchers have an immediate visual reference for safe operations.

Fig 1: Handling and spill response workflow for 5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid.

References

• Title: Dehydrooligopeptides. XIV. Syntheses of 2-[(Z)-1-Amino-1-alken-1-yl]oxazole-4-carboxylic Acid and the Main Common Skeleton of Thiostrepton Peptide Antibiotics, A10255G and J Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

• Title: Modified peptides and organic metabolites of cyanobacterial origin with antiplasmodial properties Source: International Journal for Parasitology: Drugs and Drug Resistance (PMC) URL: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Modified peptides and organic metabolites of cyanobacterial origin with antiplasmodial properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modified peptides and organic metabolites of cyanobacterial origin with antiplasmodial properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1784340-66-4|5-(1-Aminoethyl)-1,3-oxazole-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. 914637-34-6|5-tert-butyl-1,3-oxazole-4-carboxylic acid|BLD Pharm [bldpharm.com]